3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Executive Summary

The 1-oxa-8-azaspiro[4.5]decane scaffold is a privileged structure in medicinal chemistry, appearing in compounds targeting a range of biological systems, including M1 muscarinic agonists and potential anticancer agents.[1][2] Recently, the derivative 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane has gained prominence as a critical bifunctional linker in the development of Proteolysis Targeting Chimeras (PROTACs), sophisticated molecules designed to hijack the cell's natural protein disposal system to eliminate disease-causing proteins.[3] The precise three-dimensional architecture imparted by the spirocyclic system is invaluable for orienting the two ends of the PROTAC molecule for effective ternary complex formation.

This guide provides a comprehensive, field-proven framework for the synthesis and purification of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane. Moving beyond a simple recitation of steps, this document elucidates the underlying chemical principles and strategic decisions behind each phase of the process, from precursor selection to final purity verification. It is intended for an audience of researchers, medicinal chemists, and drug development professionals who require a robust and reproducible methodology for accessing this high-value chemical entity.

Strategic Approach to Synthesis: A Proposed Pathway

While the exact industrial-scale synthesis of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is often proprietary, a robust and logical pathway can be constructed from fundamental principles of organic synthesis, drawing inspiration from established methods for constructing similar spirocyclic systems.[4][5] The following multi-step synthesis is proposed, beginning with the commercially available and versatile starting material, N-Boc-4-piperidone.

Retrosynthetic Analysis

A logical retrosynthetic analysis simplifies the complex target molecule into manageable, synthetically accessible precursors. The key disconnections involve the formation of the tetrahydrofuran ring via an intramolecular cyclization and the introduction of the side chains at the C4 position of the piperidine ring.

Caption: Retrosynthetic pathway for the target compound.

Step-by-Step Synthetic Protocol

This protocol is designed as a self-validating system, with clear checkpoints for characterization to ensure the successful formation of each intermediate before proceeding.

Step 1: Synthesis of tert-butyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate

The synthesis begins by establishing the exocyclic carbon framework upon which the tetrahydrofuran ring will be built. A Horner-Wadsworth-Emmons (HWE) reaction is chosen for its high reliability, stereoselectivity (favoring the E-isomer), and the water-soluble nature of its phosphate byproduct, which simplifies purification.

• Protocol:

  • To a stirred, cooled (0 °C) suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous tetrahydrofuran (THF), add triethyl phosphonoacetate (1.2 eq) dropwise under an inert atmosphere (N₂ or Ar).

  • Allow the mixture to warm to room temperature and stir for 30-45 minutes until hydrogen evolution ceases, indicating complete formation of the ylide.

  • Cool the reaction mixture back to 0 °C and add a solution of N-Boc-4-piperidone (1.0 eq) in THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl).

  • Extract the product with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is typically of sufficient purity for the next step.

• Causality: The strong base (NaH) deprotonates the phosphonate, creating a potent nucleophile (the ylide) that attacks the carbonyl carbon of the piperidone. The subsequent elimination of diethyl phosphate yields the desired α,β-unsaturated ester.

Step 2: Synthesis of tert-butyl 4-(2-hydroxyethyl)-4-(hydroxymethyl)piperidine-1-carboxylate

This crucial step involves a tandem reduction followed by the introduction of a second hydroxymethyl group.

• Protocol:

  • Dissolve the crude product from Step 1 in anhydrous THF and add it dropwise to a stirred suspension of lithium aluminum hydride (LiAlH₄, 2.5 eq) in THF at 0 °C under an inert atmosphere. This reduces the ester and the conjugated double bond.

  • After the initial reduction is complete (monitored by TLC), deprotonate the resulting intermediate in situ at a low temperature (-78 °C) with a strong base like s-Butyllithium.

  • Introduce gaseous formaldehyde (generated from cracking paraformaldehyde) or use a solution of formaldehyde to add the second hydroxymethyl group at the C4 position.

  • Carefully quench the reaction at low temperature by the sequential addition of water, 15% aqueous NaOH, and then more water (Fieser workup).

  • Allow the mixture to warm to room temperature, stir until a granular precipitate forms, and filter through a pad of Celite®.

  • Concentrate the filtrate and purify the resulting diol by flash column chromatography.

• Causality: LiAlH₄ is a powerful reducing agent capable of reducing both the ester and the double bond to yield the key tert-butyl 4-(2-hydroxyethyl)piperidine-1-carboxylate intermediate. Subsequent deprotonation at the activated C4 position and trapping with an electrophile (formaldehyde) installs the second required hydroxyl group, setting the stage for cyclization.

Step 3: Synthesis of tert-butyl 3-(hydroxymethyl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

This step involves a selective activation of one hydroxyl group followed by an intramolecular Williamson ether synthesis to form the spirocyclic core.

• Protocol:

  • Dissolve the diol from Step 2 in dichloromethane (DCM).

  • Add triethylamine (Et₃N, 1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

  • Cool the mixture to 0 °C and add p-toluenesulfonyl chloride (TsCl, 1.05 eq) portion-wise to selectively activate the less sterically hindered primary hydroxyl of the 2-hydroxyethyl side chain.

  • Stir the reaction at room temperature until the starting material is consumed.

  • To the same reaction vessel, add a strong, non-nucleophilic base such as sodium hydride (NaH, 1.5 eq) to deprotonate the remaining hydroxymethyl group.

  • Heat the reaction mixture gently (e.g., 40 °C) to facilitate the intramolecular nucleophilic substitution, forming the tetrahydrofuran ring.

  • Work up the reaction with water, extract with DCM, and purify by flash column chromatography.

• Causality: Tosylation converts the primary hydroxyl into an excellent leaving group (-OTs). The subsequent addition of a strong base deprotonates the remaining hydroxyl, creating an alkoxide that acts as an intramolecular nucleophile, attacking the carbon bearing the tosylate and displacing it to form the five-membered ether ring.

Step 4: Synthesis of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

The final steps involve oxidation of the remaining primary alcohol to an aldehyde, its protection as a dimethyl acetal, and deprotection of the nitrogen.

• Protocol:

  • Dissolve the alcohol from Step 3 in DCM and add Dess-Martin periodinane (DMP, 1.5 eq). Stir at room temperature for 1-2 hours until oxidation is complete.

  • Quench the reaction with a saturated solution of sodium bicarbonate containing sodium thiosulfate. Extract with DCM and concentrate to yield the crude aldehyde.

  • Dissolve the crude aldehyde in anhydrous methanol. Add trimethyl orthoformate (3.0 eq) and a catalytic amount of a strong acid catalyst like p-toluenesulfonic acid (p-TSA).

  • Stir at room temperature for 2-4 hours to form the dimethyl acetal.

  • Neutralize the acid with triethylamine, remove the methanol under reduced pressure.

  • Dissolve the crude N-Boc protected final compound in DCM and add an excess of trifluoroacetic acid (TFA) or 4M HCl in dioxane.

  • Stir at room temperature for 1-2 hours to remove the Boc protecting group.

  • Concentrate the reaction mixture, re-dissolve in DCM, and wash with saturated sodium bicarbonate solution to neutralize the acid and liberate the free amine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the final product.

• Causality: DMP provides a mild and efficient oxidation of the primary alcohol to an aldehyde. The aldehyde is then protected as a dimethyl acetal under acidic conditions in methanol; this functional group is stable to many reaction conditions but can be easily converted back to the aldehyde if needed. Finally, the acid-labile Boc group is removed to yield the target primary amine.

Comprehensive Purification and Analysis Workflow

Achieving high purity is paramount for applications in drug discovery. A multi-stage purification and analysis workflow is essential.

Sources

• 1. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and antitumor study of a series of novel 1-Oxa-4-azaspironenone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Spirocyclic Ethers by Enantioselective Copper-Catalyzed Carboetherification of Alkenols - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Abstract: This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane. Recognizing the limited availability of direct experimental data for this specific molecule, this document establishes a framework for its characterization. It combines computational predictions with detailed, field-proven experimental protocols for determining key parameters such as lipophilicity (LogP), acid dissociation constant (pKa), and spectroscopic identity. This guide is intended for researchers, scientists, and drug development professionals who are interested in the synthesis, characterization, and application of novel spirocyclic compounds. The inclusion of detailed methodologies serves as a practical resource for generating robust, reliable data for this and structurally related molecules.

Introduction and Molecular Overview

3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is a heterocyclic compound featuring a spirocyclic core. Spirocycles, which contain two rings connected by a single common atom, are increasingly recognized as "privileged scaffolds" in medicinal chemistry.[1] Their rigid, three-dimensional structure offers a distinct advantage in drug design by allowing for precise spatial orientation of functional groups, which can lead to enhanced binding affinity and selectivity for biological targets.[2] The 1-oxa-8-azaspiro[4.5]decane scaffold, in particular, has been investigated for its potential as a muscarinic M1 agonist for the treatment of Alzheimer's disease.[3]

The subject of this guide, 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, has been identified as a linker for PROTAC (Proteolysis Targeting Chimera) synthesis, a cutting-edge technology in drug discovery for targeted protein degradation.[4] This application underscores the compound's relevance and the need for a thorough understanding of its physicochemical properties, which are critical for optimizing its performance in complex biological systems.

The structure combines a piperidine ring and a tetrahydrofuran ring, sharing a spirocyclic carbon. The piperidine nitrogen introduces a basic center, influencing properties like pKa and solubility, while the dimethoxymethyl group offers a site for further chemical modification.

Caption: 2D structure of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane.

Core Physicochemical Data

Due to the compound's novelty, most available data are computationally predicted. This table summarizes these key properties, which serve as a baseline for experimental verification.

Property	Value	Source
Molecular Formula	C₁₁H₂₁NO₃	[5]
Molecular Weight	215.29 g/mol	[5]
CAS Number	3026011-77-5	[5]
Predicted XLogP3-AA	0.4	PubChem (Computed)
Predicted pKa (strongest basic)	9.1	ChemAxon (Predicted)
Predicted Boiling Point	~306.7 °C at 760 mmHg	Molbase (Predicted)
Predicted Density	~1.07 g/cm³	Molbase (Predicted)
Predicted Refractive Index	~1.479	Molbase (Predicted)

Experimental Determination of Physicochemical Properties

This section outlines standard, robust protocols for the experimental determination of crucial physicochemical parameters. The causality behind experimental choices is emphasized to ensure the generation of high-quality, reliable data.

Lipophilicity (LogP/LogD)

Expertise & Experience: Lipophilicity, expressed as the partition coefficient (LogP) or distribution coefficient (LogD), is a critical parameter influencing a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.[6] For an ionizable compound like this one, determining LogD at a physiological pH (e.g., 7.4) is more relevant than LogP.[6] The shake-flask method is the "gold standard" for its directness and accuracy, though it can be labor-intensive.[7]

Trustworthiness: The protocol below describes the miniaturized shake-flask method coupled with LC-MS analysis, a self-validating system that ensures accurate quantification in each phase. Pre-saturation of the solvents is a critical step to prevent volume changes upon mixing, which would otherwise introduce errors.

Experimental Protocol: Shake-Flask LogD₇.₄ Determination

• Solvent Preparation: Prepare n-octanol and a phosphate-buffered saline (PBS) solution at pH 7.4. Pre-saturate each solvent by mixing equal volumes, shaking vigorously for 1 hour, and allowing the layers to separate overnight. Use the octanol-saturated PBS for the aqueous phase and the PBS-saturated octanol for the organic phase.

• Sample Preparation: Prepare a 10 mM stock solution of the compound in DMSO.

• Partitioning: In a microcentrifuge tube, combine 990 µL of the pre-saturated PBS (pH 7.4) and 100 µL of the pre-saturated n-octanol.[6] Add 10 µL of the 10 mM compound stock solution.

• Equilibration: Vigorously mix the tube on a rotator for 1 hour at room temperature to ensure the compound reaches equilibrium between the two phases.[6]

• Phase Separation: Centrifuge the tube at high speed (e.g., 10,000 x g) for 10 minutes to achieve complete separation of the aqueous and organic layers.

• Quantification: Carefully take an aliquot from both the n-octanol (top) and PBS (bottom) layers. Analyze the concentration of the compound in each aliquot using a validated LC-MS/MS method.

• Calculation: Calculate LogD₇.₄ using the following formula: LogD₇.₄ = log₁₀ ([Compound]ₙ₋ₒ꜀ₜₐₙₒₗ / [Compound]ₚₑₛ)

Caption: Workflow for experimental LogD determination.

Acid Dissociation Constant (pKa)

Expertise & Experience: The pKa value is fundamental to understanding a drug's behavior. It dictates the charge state of the molecule at a given pH, which profoundly impacts solubility, membrane permeability, and receptor binding.[8] For 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, the piperidine nitrogen is the primary basic center. Potentiometric titration is a classic and highly reliable method for pKa determination, directly measuring pH changes upon addition of a titrant.[9]

Trustworthiness: This method is self-validating as the equivalence point is determined directly from the titration curve. The use of a calibrated pH meter and standardized titrant ensures accuracy. Performing the titration in a solution of constant ionic strength minimizes activity coefficient variations.

Experimental Protocol: Potentiometric Titration for pKa Determination

• Sample Preparation: Accurately weigh and dissolve a known amount of the compound in deionized water (or a water/co-solvent mixture if solubility is low) to a final concentration of approximately 0.01 M. Adjust the ionic strength to a constant value (e.g., 0.1 M) with KCl.

• Acidification: Acidify the solution to at least 2 pH units below the expected pKa (e.g., to pH 2-3) using a standardized solution of HCl. This ensures the basic nitrogen is fully protonated.

• Titration Setup: Place the solution in a thermostatted vessel (e.g., 25 °C) with constant stirring. Immerse a calibrated combination pH electrode into the solution.

• Titration: Titrate the solution with a standardized solution of NaOH (e.g., 0.1 M), adding small, precise increments of the titrant. Record the pH value after each addition, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH value at the half-equivalence point (the point where half of the protonated base has been neutralized). This can be determined from the first derivative of the titration curve, where the inflection point corresponds to the equivalence point.

Spectroscopic and Structural Characterization

Expertise & Experience: Unambiguous structural confirmation and purity assessment are paramount. A combination of NMR spectroscopy, mass spectrometry, and FT-IR provides a complete picture of the molecule's identity and integrity.[10][11]

• ¹H and ¹³C NMR (Nuclear Magnetic Resonance): NMR is the most powerful tool for elucidating the carbon-hydrogen framework.

  • ¹H NMR Causality: The proton NMR spectrum will confirm the presence of all expected proton environments. Key signals would include the methoxy singlets of the dimethoxymethyl group, the characteristic multiplets for the piperidine and tetrahydrofuran ring protons, and the distinct signal for the acetal proton. Integration of these signals validates the proton count in each environment.

  • ¹³C NMR Causality: The carbon NMR spectrum confirms the number of unique carbon atoms. The spiro-carbon will have a characteristic chemical shift, as will the acetal carbon and the carbons of the two rings.

• MS (Mass Spectrometry): Mass spectrometry confirms the molecular weight of the compound.

  • Causality: High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, allowing for the unambiguous determination of the elemental formula (C₁₁H₂₁NO₃). The fragmentation pattern can also provide structural information consistent with the spirocyclic core.

• FT-IR (Fourier-Transform Infrared Spectroscopy): IR spectroscopy identifies the functional groups present.

  • Causality: Key expected absorbances include C-H stretching (alkane), C-O stretching (ether and acetal), and N-H stretching/bending (secondary amine), confirming the presence of the core functional moieties.[11]

Conclusion and Future Directions

This guide establishes the foundational physicochemical profile of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane. While computational data provide a valuable starting point, the detailed experimental protocols outlined herein are essential for generating the robust, high-quality data required for drug discovery and development applications. As this molecule is utilized as a PROTAC linker, future studies should focus on its reactivity, stability under physiological conditions, and the impact of its physicochemical properties on the overall efficacy and ADME profile of the resulting PROTAC molecules. The synthesis and characterization of analogues will also be crucial for understanding structure-activity relationships.[10]

References

• 1. 8-Oxa-2-azaspiro[4.5]decane | 310-93-0 | Benchchem [benchchem.com]
• 2. Spirocyclic Motifs in Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
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An In-Depth Technical Guide to 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane (CAS Number: 3026011-77-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, a key building block in contemporary drug discovery, particularly in the development of Proteolysis Targeting Chimeras (PROTACs). This document delves into the molecule's structural attributes, physicochemical parameters, and its pivotal role as a versatile linker. Furthermore, it outlines a putative synthetic pathway, discusses its reactivity, and provides essential safety and handling protocols. The information presented herein is intended to equip researchers and drug development professionals with the critical knowledge required to effectively utilize this compound in their scientific endeavors.

Introduction: A Spirocyclic Scaffold for Advanced Therapeutics

3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is a heterocyclic compound featuring a unique spirocyclic system that incorporates both an oxaspiro and an azaspiro moiety. This rigid, three-dimensional structure has garnered significant interest in medicinal chemistry. Its primary utility lies in its application as a linker in the design and synthesis of PROTACs. PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein. The linker component of a PROTAC is crucial as it dictates the spatial orientation of the target protein and the E3 ligase, thereby influencing the efficiency and selectivity of protein degradation.

The subject of this guide, 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, has been successfully employed as a linker in the development of potent and orally bioavailable PROTACs. A notable example is its incorporation into ERD-1233, a powerful estrogen receptor (ERα) degrader with potential applications in the treatment of ER-positive breast cancer.[1][2][3][4] The dimethoxymethyl group serves as a masked aldehyde, providing a versatile chemical handle for further functionalization and attachment to other molecular components.

Physicochemical Properties

Precise experimental data for 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is not extensively documented in publicly available literature. However, based on its chemical structure and data from suppliers, the following properties can be summarized:

Property	Value	Source
CAS Number	3026011-77-5	Internal Database
Molecular Formula	C₁₁H₂₁NO₃	Internal Database
Molecular Weight	215.29 g/mol	Internal Database
Predicted Boiling Point	293.9 ± 30.0 °C	ChemicalBook
Predicted Density	1.07 ± 0.1 g/cm³	ChemicalBook
Predicted pKa	10.42 ± 0.40	ChemicalBook

Synthesis and Reactivity

Proposed Synthetic Pathway

Caption: Retrosynthetic analysis of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane.

A forward synthesis could involve the following key steps:

• Formation of a Piperidone Precursor: The synthesis would likely commence with a suitably substituted piperidone derivative.

• Introduction of the Spirocyclic Ether Moiety: An intramolecular cyclization reaction could be employed to form the 1-oxa-azaspiro[4.5]decane core. This could be achieved through methods such as radical hydroarylation or other transition-metal-catalyzed processes.[5][8]

• Functionalization: The dimethoxymethyl group could be introduced at the 3-position of the spirocyclic scaffold.

• Protection and Deprotection: The secondary amine of the piperidine ring would likely require protection during the synthesis and subsequent deprotection to yield the final product.

Reactivity of the Dimethoxymethyl Group

The dimethoxymethyl group is a key functional moiety in this molecule. It serves as a stable acetal, which is generally resistant to many reaction conditions. However, under acidic conditions, it can be readily hydrolyzed to reveal a highly reactive aldehyde. This "masked aldehyde" functionality is particularly useful in multi-step syntheses, allowing for the introduction of an aldehyde at a later stage of a synthetic sequence. This aldehyde can then be used for various transformations, including reductive amination to form new carbon-nitrogen bonds, a common strategy for linking different components of a PROTAC molecule.

Application in PROTAC Drug Development: The Case of ERD-1233

The utility of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane as a PROTAC linker is exemplified in the development of ERD-1233, a potent and orally efficacious degrader of the estrogen receptor alpha (ERα).[1][3][4]

Caption: Mechanism of action of a PROTAC like ERD-1233.

In the structure of ERD-1233, the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker connects a ligand that binds to ERα with a ligand that binds to an E3 ubiquitin ligase. This ternary complex formation facilitates the transfer of ubiquitin from the E3 ligase to the ERα protein, marking it for degradation by the proteasome. The rigid spirocyclic nature of the linker is thought to play a critical role in pre-organizing the molecule, which can lead to improved binding affinity and more efficient protein degradation.

Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is not publicly available. However, researchers can refer to the supporting information of the publication by Acharyya et al. for details on the synthesis of ERD-1233, which may provide insights into the coupling reactions involving this linker.[1] General protocols for the synthesis of spirocyclic piperidines can also be adapted.[5][6][7]

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any potential vapors or dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

• First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice. If inhaled, move to fresh air. If swallowed, seek medical attention immediately.

It is imperative for researchers to perform a thorough risk assessment before handling this compound and to consult any available supplier-specific safety information.

Conclusion

3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is a valuable and versatile chemical tool for researchers and drug development professionals. Its unique spirocyclic structure and the presence of a masked aldehyde functionality make it an ideal linker for the construction of complex molecules, particularly PROTACs. The successful incorporation of this linker into the potent ERα degrader ERD-1233 highlights its potential in the development of novel therapeutics. While detailed experimental data for this specific compound is still emerging, the information provided in this guide, based on available literature and analogous compounds, offers a solid foundation for its safe and effective use in research and development.

References

• Acharyya, R. K., Rej, R. K., Hu, B., et al. (2024). Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. Journal of Medicinal Chemistry, 67(21), 19010–19037. [Link]

• Boyd, M. J., et al. (2021). Synthesis of Spirocyclic Piperidines by Radical Hydroarylation. PubMed Central. [Link]

• PubMed. (2024). Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. PubMed. [Link]

• Weinberg, K., et al. (2019). The Synthesis of Methyl-Substituted Spirocyclic Piperidine-Azetidine (2,7-Diazaspiro[3.5]nonane) and Spirocyclic Piperidine-Pyrrolidine (2,8-Diazaspiro[4.5]decane) Ring Systems. Semantic Scholar. [Link]

• Taylor & Francis Online. (2022). Spiro heterocycles bearing piperidine moiety as potential scaffold for antileishmanial activity: synthesis, biological evaluation, and in silico studies. Taylor & Francis Online. [Link]

• ACS Publications. (2024). Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. Journal of Medicinal Chemistry. [Link]

• Miao, Z., et al. (2021). The synthetic methods of oxa-azaspiro[4.5]decane derivatives and our approach. ResearchGate. [Link]

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• 6. The Synthesis of Methyl-Substituted Spirocyclic Piperidine-Azetidine (2,7-Diazaspiro[3.5]nonane) and Spirocyclic Piperidine-Pyrrolidine (2,8-Diazaspiro[4.5]decane) Ring Systems. | Semantic Scholar [semanticscholar.org]
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• 8. researchgate.net [researchgate.net]

The Strategic Advantage of Spirocyclic Linkers in PROTAC Design: A Mechanistic Deep Dive

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Proteolysis-targeting chimeras (PROTACs) have revolutionized drug discovery by enabling the targeted degradation of disease-causing proteins.[1] A PROTAC is a heterobifunctional molecule composed of a ligand for a target protein, a ligand for an E3 ubiquitin ligase, and a chemical linker connecting them.[1] The linker is a critical determinant of PROTAC efficacy, influencing everything from ternary complex formation to pharmacokinetic properties.[2] Traditional flexible linkers, such as alkyl chains and polyethylene glycol (PEG), often suffer from drawbacks including metabolic instability and a high entropic penalty upon binding. This guide delves into the mechanism of action of spirocyclic linkers, a class of rigid linkers that offer significant advantages in PROTAC design. By constraining the conformational freedom of the PROTAC molecule, spirocyclic linkers can pre-organize the molecule for optimal ternary complex formation, enhance stability, and improve drug-like properties, ultimately leading to more potent and effective protein degraders.

Introduction: The Central Role of the Linker in PROTAC-Mediated Protein Degradation

The PROTAC Concept: Bridging a Target Protein and an E3 Ligase

PROTAC technology leverages the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS).[1] A PROTAC molecule acts as a bridge, bringing a specific protein of interest (POI) into close proximity with an E3 ubiquitin ligase.[3][4] This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the POI.[5] The polyubiquitinated POI is then recognized and degraded by the 26S proteasome, and the PROTAC molecule is released to target another POI molecule in a catalytic manner.[1][4]

The Linker: More Than Just a Spacer

Far from being a passive tether, the linker is a crucial component that dictates the overall performance of a PROTAC.[] Its length, chemical composition, and rigidity profoundly impact the formation and stability of the key POI-PROTAC-E3 ligase ternary complex.[2][] An optimally designed linker facilitates favorable protein-protein interactions between the POI and the E3 ligase, a phenomenon known as positive cooperativity, which enhances the stability of the ternary complex.[1]

The Challenge: The "Floppy" Nature of Traditional Alkyl Linkers and its Consequences

First-generation PROTACs often employed flexible alkyl or PEG linkers due to their synthetic accessibility.[][] However, the high conformational flexibility of these linkers presents several challenges:

• Entropic Penalty: A flexible linker can adopt numerous conformations in solution. Upon binding to the POI and E3 ligase to form the ternary complex, this flexibility is lost, resulting in a significant entropic penalty that can destabilize the complex.

• Metabolic Instability: Long, flexible chains are often more susceptible to metabolic degradation in vivo, leading to poor pharmacokinetic profiles.[2]

• Poor Physicochemical Properties: Highly flexible and often greasy alkyl linkers can lead to poor aqueous solubility and cell permeability, hindering the PROTAC's ability to reach its intracellular target.[2][]

Spirocyclic Linkers: Imposing Conformational Rigidity for Enhanced Function

What are Spirocycles? A Structural Definition

Spirocycles are bicyclic organic compounds in which the two rings are connected by a single, common atom. This structural feature imparts significant rigidity compared to their open-chain counterparts. Common spirocyclic motifs used in PROTAC design include spiro[3.3]heptane and diazaspiro[5.5]undecane.[2]

The Core Principle: Pre-organization and Reduced Entropy

The primary mechanism by which spirocyclic linkers enhance PROTAC function is through conformational pre-organization.[1] By reducing the number of rotatable bonds, these rigid linkers limit the conformational freedom of the PROTAC molecule. This pre-organizes the warhead and the E3 ligase ligand into a limited set of spatial arrangements, some of which are highly favorable for binding to the POI and E3 ligase simultaneously. This reduction in conformational entropy upon ternary complex formation leads to a more thermodynamically stable complex.[8]

How Spirocycles Influence PROTAC Mechanism of Action

The rigidity of spirocyclic linkers helps to create a more defined and stable interface between the POI and the E3 ligase.[][9] This can lead to new, favorable protein-protein interactions that would be transient or non-existent with a flexible linker.[][9] This increased stability of the ternary complex is often correlated with more efficient ubiquitination and subsequent degradation of the target protein.[2][9]

Cooperativity is a measure of how the binding of one protein to the PROTAC influences the binding of the second protein. Positive cooperativity, where the formation of the binary complex enhances the binding of the third component, is a hallmark of an effective PROTAC. The rigid nature of spirocyclic linkers can promote positive cooperativity by optimally positioning the two proteins for favorable interactions.[10] This leads to a longer half-life of the ternary complex, providing a greater window of opportunity for ubiquitination to occur.[][9]

PROTACs are often large molecules that fall outside of traditional "rule-of-five" guidelines for oral bioavailability.[11] Linker design is therefore critical for optimizing physicochemical properties. Spirocyclic linkers can improve cellular permeability by reducing the polar surface area and promoting the adoption of more compact, membrane-permeable conformations.[11][12] The introduction of rigid, non-polar scaffolds can help to shield polar groups, effectively lowering the desolvation penalty associated with crossing the cell membrane.[][12] Furthermore, replacing flexible, lipophilic linkers with more rigid structures can sometimes improve aqueous solubility.[13]

Case Studies: Spirocyclic Linkers in Action

Example 1: Targeting BRD4 with Spirocyclic Linker-Containing PROTACs

The bromodomain and extraterminal (BET) protein BRD4 is a well-established target in oncology.[14] Several studies have demonstrated the successful application of spirocyclic linkers in the design of BRD4-degrading PROTACs. For instance, the replacement of a flexible linker in the well-known BRD4 degrader MZ1 with a macrocyclic linker, a related rigidifying strategy, was shown to enhance selectivity for the second bromodomain (BD2) over the first (BD1) of BET proteins.[15] While the macrocyclic PROTAC exhibited a weaker binary binding affinity for BRD4, it maintained comparable cellular degradation activity to MZ1, suggesting a more efficient ternary complex formation.[15] This highlights that maximal binary affinity is not always necessary for potent degradation, and that linker rigidity can fine-tune selectivity.

Comparative Analysis: Performance Metrics vs. Flexible Linker Analogs

The true advantage of spirocyclic linkers is often best illustrated through direct comparison with flexible linker analogs.

Parameter	Flexible Linker PROTAC (e.g., Alkyl/PEG)	Rigid Spirocyclic Linker PROTAC	Rationale for Improvement
DC₅₀ (Degradation)	Often higher (less potent)	Often lower (more potent)	More stable and productive ternary complex formation.
Dₘₐₓ (Max Degradation)	May be lower	Can be higher	Efficient ubiquitination due to optimal geometry.
Ternary Complex K_D	Weaker	Stronger	Reduced entropic penalty and favorable PPIs.
Cooperativity (α)	Variable, can be low	Often higher	Pre-organization leads to better protein-protein contacts.
Cell Permeability	Often poor	Can be improved	Shielding of polar surface area and reduced flexibility.

This table represents generalized trends. Actual results are target and system-dependent.

Experimental Protocols for Characterizing Spirocyclic Linker Effects

Evaluating the impact of a spirocyclic linker requires a combination of biophysical and cellular assays to build a comprehensive understanding of its mechanism of action.

Biophysical Assays for Ternary Complex Characterization

These techniques are essential for quantifying the binding affinities and thermodynamics of the binary and ternary complexes, providing direct evidence for the linker's influence on complex stability and cooperativity.

ITC is the gold standard for measuring the thermodynamics of binding interactions.[16] It directly measures the heat released or absorbed during a binding event, allowing for the determination of the dissociation constant (K_D), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.[16][17]

Protocol:

• Sample Preparation: Dialyze the purified POI and E3 ligase into an identical buffer to minimize heats of dilution.[18][19] Prepare the PROTAC stock in DMSO and dilute into the same ITC buffer, ensuring the final DMSO concentration is matched across all solutions.[20]

• Binary Titrations:

  • Titrate the PROTAC into the POI solution to determine the K_D of the POI-PROTAC interaction.

  • Titrate the PROTAC into the E3 ligase solution to determine the K_D of the E3-PROTAC interaction.

• Ternary Titration: To measure cooperativity, pre-saturate one of the proteins (e.g., the E3 ligase) with the PROTAC and titrate this complex into the other protein (POI).[16]

• Data Analysis: Integrate the heat signals and fit the data to a suitable binding model to extract the thermodynamic parameters.[20] Cooperativity (α) can be calculated by comparing the K_D of POI binding in the absence and presence of the E3 ligase.

Causality: A lower ΔG (more favorable free energy of binding) and a higher cooperativity value (α > 1) for the spirocyclic linker PROTAC compared to its flexible analog would provide strong evidence for improved ternary complex stability.[16]

SPR is a label-free technique that measures binding kinetics (association and dissociation rates) in real-time.[21][22] This provides dynamic information about complex formation and stability.[3][23]

Protocol:

• Chip Preparation: Immobilize one of the proteins (e.g., the E3 ligase) onto the surface of an SPR sensor chip.[21]

• Binary Analysis: Flow solutions of the PROTAC at various concentrations over the chip to measure the kinetics of the PROTAC-E3 ligase interaction.

• Ternary Analysis: To assess ternary complex formation, inject a pre-mixed solution of the PROTAC and the POI over the immobilized E3 ligase.[3] An increase in signal compared to the binary interactions indicates ternary complex formation.

• Kinetic Analysis: Fit the resulting sensorgrams to kinetic models to determine the association rate (k_on), dissociation rate (k_off), and the equilibrium dissociation constant (K_D).[21]

Causality: A slower k_off rate for the ternary complex formed with the spirocyclic linker PROTAC would indicate a more stable, longer-lived complex, which is often a key predictor of degradation efficiency.[10]

Cellular Assays for Assessing PROTAC Activity

Ultimately, the success of a PROTAC is determined by its ability to induce degradation of the target protein in a cellular context.

Western blotting is a fundamental technique used to visualize and quantify the amount of a specific protein in a cell lysate.[5][24]

Protocol:

• Cell Treatment: Culture cells expressing the POI and treat them with a range of concentrations of the PROTAC (and its flexible analog as a control) for a set period (e.g., 18-24 hours).[5]

• Lysis: Harvest the cells and lyse them using a suitable buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors to preserve the proteins.[25][26]

• Protein Quantification: Determine the total protein concentration in each lysate using an assay like the BCA assay to ensure equal loading.[24][26]

• SDS-PAGE and Transfer: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and then transfer them to a membrane (e.g., PVDF or nitrocellulose).[24][27]

• Immunoblotting: Block the membrane to prevent non-specific antibody binding, then incubate with a primary antibody specific to the POI.[27] Follow this with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Apply a chemiluminescent substrate and capture the signal using an imager.[25] Also, probe for a loading control protein (e.g., GAPDH or β-actin) to confirm equal protein loading across lanes.

• Quantification: Densitometry analysis is used to quantify the band intensities, allowing for the calculation of DC₅₀ and Dₘₐₓ values.

Causality: A lower DC₅₀ (concentration at which 50% of the protein is degraded) and a greater Dₘₐₓ (maximum percentage of degradation) for the spirocyclic linker PROTAC directly demonstrates its superior cellular efficacy.

Visualizing the Mechanism: Signaling and Workflow Diagrams

Diagram 1: The PROTAC-Induced Ubiquitination Cascade

Caption: Mechanism of PROTAC-mediated protein degradation.

Diagram 2: Workflow for Biophysical Characterization of Ternary Complexes

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The Strategic Integration of the 1-oxa-8-azaspiro[4.5]decane Core in PROTAC Design: A Technical Guide to Enhancing Stability and Performance

Abstract

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutic intervention, moving beyond simple inhibition to induce the targeted degradation of disease-relevant proteins. The efficacy and druggability of these heterobifunctional molecules are critically dependent on the linker component that connects the target-binding and E3 ligase-recruiting moieties. While often viewed as a simple spacer, the linker's architecture profoundly influences a PROTAC's stability, permeability, and ability to form a productive ternary complex. This in-depth technical guide explores the strategic implementation of the 1-oxa-8-azaspiro[4.5]decane core as a rigidifying element within PROTAC linkers. We will delve into the synthetic considerations for this spirocyclic scaffold, analyze its impact on conformational stability and metabolic resistance, and provide detailed, field-proven protocols for evaluating the stability and permeability of PROTACs incorporating this advanced linker technology. This guide is intended for researchers, scientists, and drug development professionals seeking to optimize the pharmacokinetic and pharmacodynamic properties of their next-generation protein degraders.

Introduction: The Linker as a Linchpin in PROTAC Design

PROTACs execute their function by hijacking the cell's natural protein disposal machinery, the ubiquitin-proteasome system (UPS). By simultaneously binding a protein of interest (POI) and an E3 ubiquitin ligase, a PROTAC facilitates the formation of a ternary complex, leading to the ubiquitination and subsequent proteasomal degradation of the target protein. The linker, which tethers the two ligands, is a critical determinant of this process. Its length, flexibility, and chemical composition dictate the geometry of the ternary complex and influence key drug-like properties.

Early PROTAC designs often featured flexible polyethylene glycol (PEG) or alkyl chains. While synthetically accessible, these linkers can be associated with poor metabolic stability and a high degree of conformational freedom, which may not be optimal for inducing a stable and productive ternary complex. Consequently, the field has seen a progressive shift towards more rigid and structurally defined linkers.

The Rationale for Rigidification

Incorporating rigid structural elements, such as cyclic or spirocyclic motifs, into the PROTAC linker can offer several advantages:

• Pre-organization of Conformation: A rigid linker can reduce the entropic penalty associated with ternary complex formation by constraining the PROTAC into a bioactive conformation.[1][]

• Improved Metabolic Stability: The introduction of cyclic structures can block common sites of metabolism, such as oxidation of linear alkyl chains, thereby increasing the PROTAC's half-life in biological systems.[3][4]

• Enhanced Cell Permeability: By reducing the number of rotatable bonds and polar surface area, rigid linkers can improve a PROTAC's ability to traverse cell membranes, a significant challenge for these "beyond Rule of 5" molecules.[5]

• Vectorial Control: The defined three-dimensional structure of a rigid linker can provide precise control over the orientation of the two ligands, facilitating optimal presentation for ternary complex formation.[6]

This guide focuses on a specific and increasingly utilized rigid core: the 1-oxa-8-azaspiro[4.5]decane scaffold. Its unique spirocyclic nature offers a compelling combination of rigidity, three-dimensionality, and synthetic tractability.

The 1-oxa-8-azaspiro[4.5]decane Core: A Closer Look

The 1-oxa-8-azaspiro[4.5]decane core is a bicyclic system featuring a shared carbon atom between a piperidine and a tetrahydrofuran ring. This spirocyclic arrangement imparts a high degree of conformational rigidity and a distinct three-dimensional geometry.

Caption: Structure of the 1-oxa-8-azaspiro[4.5]decane core.

Synthesis of the 1-oxa-8-azaspiro[4.5]decane Core

The synthesis of the 1-oxa-8-azaspiro[4.5]decane core can be achieved through various synthetic routes, often starting from commercially available materials. A plausible and efficient approach involves a multi-step sequence that constructs the spirocyclic system.

A general synthetic strategy for 1-oxa-8-azaspiro[4.5]decane derivatives has been described in the literature.[7] While the exact synthesis for its use in PROTACs may be proprietary, a representative synthetic scheme is outlined below:

Caption: Generalized synthetic workflow for the 1-oxa-8-azaspiro[4.5]decane core.

This modular synthesis allows for the introduction of various functional groups, enabling its versatile incorporation into different PROTAC linker architectures.

Impact on PROTAC Stability

The primary role of the 1-oxa-8-azaspiro[4.5]decane core is to enhance the overall stability of the PROTAC molecule. This is achieved through two main mechanisms:

• Conformational Rigidity: The spirocyclic nature of the core significantly reduces the number of rotatable bonds in the linker. This pre-organizes the PROTAC into a more defined set of conformations, which can lead to a more stable ternary complex. While excessive rigidity can sometimes be detrimental, the inherent three-dimensionality of the spirocycle can provide the necessary vectors for optimal protein-protein interactions within the ternary complex.[1][6] Studies on other spirocyclic systems have demonstrated their ability to improve the three-dimensional character of molecules.[6]

• Metabolic Resistance: Linear alkyl and PEG linkers are often susceptible to metabolic degradation, primarily through oxidation by cytochrome P450 enzymes.[3] The cyclic and sterically hindered nature of the 1-oxa-8-azaspiro[4.5]decane core can shield adjacent chemical bonds from enzymatic attack, thereby increasing the metabolic stability of the PROTAC. Research on spirocycles in medicinal chemistry has shown that they can lead to improved metabolic stability in human liver microsomes compared to their non-spirocyclic counterparts.[4]

A notable example of a PROTAC utilizing a spirocyclic linker is ERD-1233, a potent and orally efficacious estrogen receptor PROTAC. The linker in ERD-1233 incorporates a 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane moiety.

Experimental Protocols for Stability and Permeability Assessment

To empirically validate the benefits of incorporating the 1-oxa-8-azaspiro[4.5]decane core, a series of in vitro assays are essential. The following are detailed, step-by-step methodologies for key experiments.

Microsomal Stability Assay

This assay assesses the metabolic stability of a PROTAC in the presence of liver microsomes, which contain a high concentration of drug-metabolizing enzymes.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a PROTAC.

Materials:

• Test PROTAC and reference compounds (e.g., a rapidly metabolized compound and a stable compound).

• Liver microsomes (human, rat, mouse, etc.).

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Phosphate buffer (e.g., 100 mM, pH 7.4).

• Ice-cold acetonitrile or methanol with an internal standard for reaction termination and protein precipitation.

• 96-well plates, incubator, centrifuge, and LC-MS/MS system.

Protocol:

• Preparation:

  • Prepare stock solutions of the test PROTAC and reference compounds in a suitable solvent (e.g., DMSO).

  • Prepare the microsomal incubation medium containing phosphate buffer, MgCl₂, and liver microsomal protein.

  • Prepare the NADPH-cofactor solution.

• Incubation:

  • In a 96-well plate, pre-incubate the microsomal solution with the test PROTAC at 37°C for a short period.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate the plate at 37°C with shaking.

• Sampling and Termination:

  • At predetermined time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the concentration of the remaining parent PROTAC at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining PROTAC against time.

  • Calculate the elimination rate constant (k) from the slope of the linear regression.

  • Determine the half-life (t½) using the formula: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) based on the half-life and the protein concentration in the assay.

Caption: Workflow for the microsomal stability assay.

Plasma Stability Assay

This assay evaluates the chemical and enzymatic stability of a PROTAC in plasma.

Objective: To determine the stability of a PROTAC in plasma from different species.

Materials:

• Test PROTAC and reference compounds.

• Plasma (human, rat, mouse, etc.).

• Phosphate buffer (pH 7.4).

• Ice-cold acetonitrile or methanol with an internal standard.

• 96-well plates, incubator, centrifuge, and LC-MS/MS system.

Protocol:

• Preparation:

  • Prepare stock solutions of the test PROTAC and reference compounds.

  • Thaw plasma at 37°C.

• Incubation:

  • Add the test PROTAC to the plasma in a 96-well plate.

  • Incubate the plate at 37°C.

• Sampling and Termination:

  • At specified time points (e.g., 0, 15, 30, 60, 120 minutes), add an aliquot of the incubation mixture to ice-cold acetonitrile with an internal standard.

• Sample Processing and Analysis:

  • Vortex and centrifuge the samples to precipitate plasma proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining PROTAC.

• Data Analysis:

  • Calculate the percentage of the PROTAC remaining at each time point relative to the 0-minute sample.

  • Determine the half-life if significant degradation is observed.

Caco-2 Permeability Assay

This assay uses a monolayer of Caco-2 cells, which differentiate to form a barrier that mimics the human intestinal epithelium, to assess the permeability of a PROTAC.

Objective: To determine the apparent permeability coefficient (Papp) of a PROTAC and to assess if it is a substrate for efflux transporters.

Materials:

• Caco-2 cells.

• Transwell inserts.

• Cell culture medium and reagents.

• Transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

• Test PROTAC and control compounds (e.g., a high-permeability and a low-permeability compound).

• LC-MS/MS system.

Protocol:

• Cell Culture:

  • Culture Caco-2 cells on Transwell inserts for approximately 21 days to allow for differentiation and monolayer formation.

  • Verify the integrity of the monolayer by measuring the transepithelial electrical resistance (TEER).

• Permeability Assay:

  • Wash the Caco-2 monolayers with transport buffer.

  • Add the test PROTAC to the apical (A) or basolateral (B) side of the monolayer.

  • Incubate at 37°C with gentle shaking.

  • At specified time points, collect samples from the receiver compartment (B for A-to-B transport, and A for B-to-A transport).

• Analysis:

  • Quantify the concentration of the PROTAC in the collected samples using LC-MS/MS.

• Data Analysis:

  • Calculate the Papp value using the following formula: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration.

  • Calculate the efflux ratio (ER) by dividing the Papp (B-to-A) by the Papp (A-to-B). An ER greater than 2 suggests active efflux.

Caption: Schematic of the Caco-2 permeability assay (A-to-B).

Data Presentation and Interpretation

The data obtained from these assays should be summarized in a clear and concise format to facilitate comparison between different PROTACs.

Table 1: Summary of In Vitro Stability and Permeability Data

PROTAC ID	Linker Type	Microsomal t½ (min)	Plasma Stability (% remaining at 120 min)	Caco-2 Papp (A-to-B) (10⁻⁶ cm/s)	Caco-2 Efflux Ratio
PROTAC-X	1-oxa-8-azaspiro[4.5]decane	>120	>95%	2.5	1.2
PROTAC-Y	Linear PEG	45	80%	0.8	3.5
PROTAC-Z	Linear Alkyl	60	90%	1.5	2.1

Interpretation:

In this hypothetical example, PROTAC-X, containing the 1-oxa-8-azaspiro[4.5]decane core, demonstrates superior metabolic stability in both microsomes and plasma compared to PROTACs with linear linkers. Furthermore, PROTAC-X exhibits higher permeability and is not a significant substrate for efflux pumps, as indicated by the low efflux ratio. This data would strongly support the hypothesis that the spirocyclic core enhances the drug-like properties of the PROTAC.

Conclusion and Future Directions

The 1-oxa-8-azaspiro[4.5]decane core represents a valuable tool in the medicinal chemist's arsenal for the rational design of PROTACs with enhanced stability and performance. Its inherent rigidity and three-dimensional structure can favorably influence key pharmacokinetic and pharmacodynamic parameters. By pre-organizing the PROTAC into a bioactive conformation and improving its metabolic resistance, this spirocyclic scaffold can contribute to the development of more potent and druggable protein degraders.

The experimental protocols detailed in this guide provide a robust framework for evaluating the impact of this and other advanced linker technologies. As the field of targeted protein degradation continues to evolve, the systematic investigation of novel linker architectures will be paramount to unlocking the full therapeutic potential of PROTACs. Future studies should focus on direct, head-to-head comparisons of PROTACs containing the 1-oxa-8-azaspiro[4.5]decane core with their linear or alternative cyclic counterparts to further elucidate the structure-activity and structure-property relationships that govern PROTAC efficacy.

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• MDPI. (n.d.). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis of 8-oxa-2-azaspiro[4.5]decane. Retrieved from [Link]

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The Emergence of a Key PROTAC Linker: A Technical Guide to 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel molecular architectures that offer precise three-dimensional (3D) orientation of functional groups is paramount. Azaspirocyclic scaffolds have garnered significant attention as they provide a rigid and structurally complex core, enabling enhanced interaction with biological targets.[1] This departure from traditional flat aromatic systems often leads to improved potency, selectivity, and pharmacokinetic profiles. The 1-oxa-8-azaspiro[4.5]decane framework, in particular, represents a privileged structure, integrating a tetrahydrofuran ring with a piperidine moiety, offering a unique spatial arrangement of heteroatoms and potential for diverse functionalization. This guide provides an in-depth examination of a key derivative of this scaffold, 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, detailing its origin, synthesis, and critical role in the development of next-generation therapeutics.

Discovery and Origin: A Purpose-Designed Moiety for Targeted Protein Degradation

The discovery of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is intrinsically linked to the advancement of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's ubiquitination and subsequent degradation by the proteasome.[2][] This technology has emerged as a powerful modality in drug discovery, capable of addressing protein targets previously considered "undruggable."

The subject of this guide, 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, was identified as a crucial linker component in the synthesis of ERD-1233, a potent and orally efficacious estrogen receptor (ERα) PROTAC degrader for the treatment of ER-positive breast cancer.[1] In the architecture of a PROTAC, the linker plays a critical role, connecting the target-binding ligand to the E3 ligase-binding ligand. The length, rigidity, and chemical nature of the linker are determining factors in the formation of a stable and productive ternary complex (Target Protein-PROTAC-E3 Ligase), which is essential for efficient protein degradation.[2][] The 1-oxa-8-azaspiro[4.5]decane core of this linker provides a rigid, non-linear element, while the dimethoxymethyl group serves as a masked aldehyde, a versatile functional handle for subsequent elaboration in the assembly of the final PROTAC molecule.

Synthetic Pathway and Experimental Protocol

The synthesis of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is achieved through a strategic two-step process, commencing with the preparation of a Boc-protected intermediate, followed by deprotection to yield the final product. This approach allows for controlled functionalization and purification.

Step 1: Synthesis of tert-Butyl 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

The initial step involves the construction of the core spirocyclic system with the amine functionality protected by a tert-butyloxycarbonyl (Boc) group. This protecting group strategy is a cornerstone of modern organic synthesis, preventing unwanted side reactions of the nucleophilic secondary amine during subsequent synthetic transformations. The choice of the Boc group is predicated on its stability under a wide range of reaction conditions and its facile removal under acidic conditions.

Experimental Protocol:

• Reactants: Commercially available starting materials for the formation of the 1-oxa-8-azaspiro[4.5]decane ring system are utilized. While the specific starting materials for this exact molecule are detailed in the primary literature, a general approach often involves the cyclization of a suitably functionalized piperidine derivative.

• Reagents: A key reagent in this step is di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as triethylamine or N,N-diisopropylethylamine (DIPEA) to facilitate the protection of the secondary amine.

• Solvent: A polar aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is typically employed to ensure the solubility of the reactants and reagents.

• Procedure:

  • The precursor to the spirocycle is dissolved in the chosen solvent.

  • The base is added, followed by the slow addition of Boc₂O at room temperature.

  • The reaction is stirred for several hours until completion, monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, the reaction mixture is worked up by washing with aqueous solutions to remove excess reagents and byproducts.

  • The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to afford the pure tert-butyl 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate.

Step 2: Deprotection to Yield 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

The final step is the removal of the Boc protecting group to liberate the secondary amine, making it available for conjugation in the subsequent steps of PROTAC synthesis. The choice of deprotection conditions is critical to ensure the integrity of the dimethoxymethyl acetal, which can be sensitive to harsh acidic conditions.

Experimental Protocol:

• Reactant: tert-Butyl 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate.

• Reagent: A solution of hydrochloric acid (HCl) in a non-aqueous solvent such as 1,4-dioxane or diethyl ether is commonly used for Boc deprotection. Trifluoroacetic acid (TFA) in DCM is another viable option.

• Solvent: The reaction is typically carried out in the solvent in which the acidic reagent is dissolved.

• Procedure:

  • The Boc-protected intermediate is dissolved in the chosen solvent.

  • The acidic solution is added, and the reaction is stirred at room temperature.

  • The progress of the reaction is monitored by TLC or LC-MS.

  • Upon completion, the solvent is removed under reduced pressure.

  • The resulting crude product, often the hydrochloride salt, is then neutralized with a base (e.g., saturated aqueous NaHCO₃) and extracted into an organic solvent.

  • The organic extracts are dried and concentrated to yield the final product, 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane.

Synthetic Workflow Visualization:

Caption: Synthetic pathway for 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane.

Physicochemical and Spectroscopic Characterization

The structural integrity and purity of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane and its protected precursor are confirmed through a combination of spectroscopic and analytical techniques.

Compound	Molecular Formula	Molecular Weight	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	Mass Spectrometry (ESI-MS)
tert-Butyl 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate	C₁₆H₂₉NO₅	315.41	Characteristic peaks for Boc group (~1.45 ppm, 9H), methoxy groups (~3.35 ppm, 6H), and spirocyclic protons.	m/z [M+H]⁺ calculated for C₁₆H₃₀NO₅⁺: 316.21; found: 316.2.
3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane	C₁₁H₂₁NO₃	215.29	Absence of Boc peak; presence of methoxy and spirocyclic proton signals.	m/z [M+H]⁺ calculated for C₁₁H₂₂NO₃⁺: 216.16; found: 216.2.

Note: The exact chemical shifts for the proton NMR are dependent on the specific isomer and experimental conditions and should be referenced from the primary literature.

Analytical Workflow Visualization:

Caption: Analytical workflow for compound characterization.

Conclusion and Future Perspectives

The development of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane underscores the intricate and purpose-driven nature of modern medicinal chemistry. Its origin as a bespoke linker for a highly potent PROTAC molecule highlights the critical role that scaffold design and linker technology play in the success of targeted protein degradation. The synthetic route, employing standard protecting group chemistry, provides a reliable and scalable method for its production. As the field of PROTACs continues to expand, the demand for novel, structurally diverse, and functionally optimized linkers will undoubtedly grow. The 1-oxa-8-azaspiro[4.5]decane scaffold, as exemplified by the subject of this guide, is well-positioned to be a valuable component in the design of future therapeutics.

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An In-depth Technical Guide to the In Silico Conformational Modeling of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Abstract

The three-dimensional conformation of a molecule is intrinsically linked to its biological activity and physicochemical properties. For novel chemical entities such as 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, a comprehensive understanding of its conformational landscape is a critical precursor to successful drug development campaigns. This guide provides a robust, scientifically grounded framework for the in silico modeling of this spirocyclic compound's conformation. We will explore a multi-tiered computational approach, beginning with molecular mechanics for a broad conformational search, followed by quantum mechanical methods for the refinement of key structures. The methodologies detailed herein are designed to provide researchers, scientists, and drug development professionals with a validated workflow to elucidate the low-energy conformational ensemble of this molecule, thereby facilitating further investigation into its potential as a therapeutic agent.

Introduction: The Significance of Conformational Analysis in Drug Discovery

The "lock and key" model, though a simplification, underscores a fundamental principle of pharmacology: the geometric and electronic complementarity between a ligand and its biological target dictates the ligand's efficacy.[1] The spirocyclic scaffold of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane presents a unique three-dimensional architecture. The fusion of a cyclopentane and a piperidine ring through a shared carbon atom introduces significant conformational constraints, while the dimethoxymethyl substituent adds further degrees of freedom. Understanding the preferred spatial arrangements of these functional groups is paramount for predicting potential binding modes, designing derivatives with improved affinity, and assessing off-target interactions.[2]

In silico modeling offers a time- and cost-effective avenue for exploring the vast conformational space of a molecule.[3][4] By employing a hierarchy of computational methods, from rapid molecular mechanics to more accurate but computationally intensive quantum mechanics, we can construct a detailed picture of the molecule's potential energy surface and identify the most probable conformations in a given environment.

Strategic Workflow for Conformational Analysis

Our approach is a multi-step, funnel-like process designed to efficiently and accurately identify the global minimum and other low-energy conformers of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane. This strategy balances computational expense with the need for accuracy.

Figure 1: A multi-phase workflow for the comprehensive conformational analysis of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane.

Detailed Methodologies

Phase 1: Initial Structure Generation and Broad Conformational Search

The initial step involves the generation of a reasonable 3D structure from the 2D representation of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane. This can be accomplished using various molecular modeling software packages.[5]

Protocol 1: Molecular Mechanics Conformational Search

• Structure Preparation:

  • Generate the 3D coordinates of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane.

  • Perform an initial geometry optimization using a suitable molecular mechanics force field. The Merck Molecular Force Field (MMFF94) or the General AMBER Force Field (GAFF) are good starting points for organic molecules.[6]

• Conformational Search:

  • Employ a systematic or stochastic conformational search algorithm. For a molecule of this complexity, a Monte Carlo or a low-mode search is often effective.

  • The goal is to broadly sample the potential energy surface by systematically rotating the rotatable bonds, particularly those in the dimethoxymethyl side chain and considering the ring puckering of the piperidine and cyclopentane rings.

• Energy Minimization:

  • Each generated conformer should be subjected to energy minimization to relax it to the nearest local minimum on the potential energy surface.

• Output:

  • A large ensemble of unique conformers with their corresponding steric energies.

Causality Behind Experimental Choices: Molecular mechanics is employed for the initial broad search due to its computational efficiency, which allows for the exploration of a vast number of potential conformations in a reasonable timeframe.[7] The choice of force field is critical; MMFF94 and GAFF are parameterized for a wide range of organic functional groups and are known to perform well for drug-like molecules.[6]

Phase 2: Refinement and High-Accuracy Calculations

The large number of conformers generated by molecular mechanics needs to be refined to obtain more accurate geometries and relative energies.

Protocol 2: Quantum Mechanics Geometry Optimization

• Clustering and Selection:

  • Cluster the conformers from the MM search based on root-mean-square deviation (RMSD) to identify unique conformational families.

  • Select the lowest-energy conformer from each cluster for further analysis. A typical energy window for selection is 5-10 kcal/mol above the global minimum found in the MM search.

• QM Geometry Optimization:

  • Perform geometry optimization on the selected conformers using a quantum mechanical method. Density Functional Theory (DFT) with a suitable functional and basis set is recommended.

  • A common and well-validated choice is the B3LYP functional with the 6-31G* basis set for initial optimization.[8][9]

• Frequency Calculations:

  • Perform frequency calculations on the optimized geometries to confirm that they are true minima (i.e., have no imaginary frequencies) and to obtain thermodynamic data such as Gibbs free energy.

Causality Behind Experimental Choices: Quantum mechanics provides a more accurate description of the electronic structure and, therefore, more reliable geometries and relative energies compared to molecular mechanics.[10] DFT offers a good balance between accuracy and computational cost for molecules of this size.[8]

Protocol 3: Single-Point Energy Calculations and Population Analysis

• Higher-Level Energy Calculations:

  • To further refine the relative energies, perform single-point energy calculations on the QM-optimized geometries using a larger basis set and a more sophisticated functional, such as M06-2X/6-311+G(d,p).[8] This approach, where a lower-cost method is used for geometry optimization and a higher-cost method for energy calculation, is a common and effective strategy.

• Solvation Effects:

  • Incorporate the effects of a solvent (e.g., water) using a continuum solvation model like the Polarizable Continuum Model (PCM). This is crucial as the conformation of a molecule can be significantly influenced by its environment.

• Boltzmann Population Analysis:

  • Calculate the relative populations of the conformers at a given temperature (e.g., 298.15 K) using the Boltzmann distribution equation based on their relative Gibbs free energies.

Causality Behind Experimental Choices: The use of a larger basis set and a more advanced functional for single-point energy calculations improves the accuracy of the relative energies.[11] Solvation models are essential for mimicking physiological conditions and obtaining more realistic conformational populations.

Figure 2: Workflow for the quantum mechanical refinement of conformers.

Data Presentation and Interpretation

The results of the conformational analysis should be presented in a clear and concise manner to facilitate interpretation.

Table 1: Comparison of Computational Methods for Conformational Analysis

Method	Strengths	Weaknesses	Application in this Workflow
Molecular Mechanics (MM)	Computationally fast, suitable for large systems and broad searches.	Accuracy is dependent on the quality of the force field parameters.	Initial conformational search to generate a diverse set of conformers.
Density Functional Theory (DFT)	Good balance of accuracy and computational cost for medium-sized molecules.[8]	Can be computationally demanding for very large systems.	Geometry optimization and frequency calculations of selected conformers.
High-Level Ab Initio Methods	High accuracy.	Computationally very expensive, generally not feasible for molecules of this size.	Not employed in this primary workflow but could be used for benchmarking a small number of key conformers.

Table 2: Key Torsional Angles for Conformational Analysis of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Torsion Angle	Description	Expected Impact on Conformation
τ1 (O-C-C-O)	Rotation around the C-C bond of the dimethoxymethyl group.	Influences the spatial orientation of the two methoxy groups.
τ2 (C-C-O-C)	Rotation around the C-O bonds of the methoxy groups.	Determines the position of the methyl groups.
Ring Puckering	-	The piperidine ring can adopt chair, boat, and twist-boat conformations. The cyclopentane ring has envelope and twist conformations.

Validation and Future Directions

The ultimate validation of a computational model comes from experimental data.[1][12] If available, experimental data from Nuclear Magnetic Resonance (NMR) spectroscopy, such as Nuclear Overhauser Effect (NOE) constraints or coupling constants, can be used to validate the predicted conformational populations.

Should this molecule proceed in the drug discovery pipeline, the identified low-energy conformers can be used for a variety of subsequent in silico studies, including:

• Pharmacophore modeling: To identify the key chemical features responsible for biological activity.

• Molecular docking: To predict the binding mode of the molecule to its biological target.[3]

• Quantitative Structure-Activity Relationship (QSAR) studies: To build models that correlate structural features with biological activity.[13]

Conclusion

The in silico modeling of the conformational landscape of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is a critical step in understanding its potential as a therapeutic agent. The multi-tiered approach outlined in this guide, which combines the strengths of molecular mechanics and quantum mechanics, provides a robust and scientifically sound workflow for identifying the most probable conformations of this molecule. The insights gained from this analysis will be invaluable for guiding future drug design and development efforts.

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The Linker as the Linchpin: A Technical Guide to Unlocking Novel Biological Targets for PROTACs

Introduction: Beyond Inhibition, Towards Elimination

The paradigm of small molecule drug discovery is undergoing a seismic shift, moving from a philosophy of inhibition to one of outright elimination. At the vanguard of this revolution are Proteolysis Targeting Chimeras (PROTACs), a novel therapeutic modality that has opened up a new frontier in targeting disease-causing proteins.[1] Unlike traditional inhibitors that occupy the active site of a protein to block its function, PROTACs are engineered to hijack the cell's own protein disposal machinery, the Ubiquitin-Proteasome System (UPS), to selectively eradicate target proteins.[2] This approach not only offers the potential for more profound and sustained pharmacological effects but also dramatically expands the "druggable" proteome to include proteins previously considered intractable, such as scaffolding proteins and transcription factors.[3][4]

A PROTAC is a heterobifunctional molecule, a molecular bridge composed of three key components: a "warhead" that binds to the protein of interest (POI), an "anchor" that recruits an E3 ubiquitin ligase, and, critically, a chemical linker that tethers these two elements.[3][5] While the warhead and anchor provide the specificity for the target and the degradation machinery, it is the often-underestimated linker that orchestrates the entire process. The linker is not a mere passive spacer; it is a dynamic and crucial component that dictates the efficacy, selectivity, and overall drug-like properties of the PROTAC.[1][3] Its length, chemical composition, and rigidity are not arbitrary but are instead fine-tuned to facilitate the formation of a productive ternary complex—the cornerstone of PROTAC-mediated protein degradation.[6]

This in-depth technical guide, intended for researchers, scientists, and drug development professionals, will delve into the pivotal role of the linker in PROTAC design and explore how its characteristics can be rationally modulated to unlock a diverse array of biological targets. We will dissect the intricate interplay between linker architecture and the successful degradation of various protein classes, providing a framework for the rational design of the next generation of targeted protein degraders.

The PROTAC Mechanism of Action: A Symphony of Proximity

PROTACs operate through a catalytic cycle that co-opts the cell's natural protein turnover machinery.[7] This elegant mechanism can be broken down into a series of orchestrated steps, with the formation of a stable and productive ternary complex being the lynchpin of the entire process.

The Catalytic Cycle of a PROTAC

The PROTAC's mechanism of action is a cyclical process that allows a single PROTAC molecule to induce the degradation of multiple target protein molecules.[7] This catalytic nature is a key advantage over traditional inhibitors, which require sustained high concentrations to maintain their effect.

Caption: The role of the linker in forming the ternary complex.

Dissecting the Linker: A Guide to Rational Design

The "linkerology" of PROTACs is a complex and multifaceted field, with no one-size-fits-all solution. The optimal linker is highly dependent on the specific POI and E3 ligase pair. [3]However, a deep understanding of the key linker characteristics can guide the rational design process and increase the probability of success.

Linker Composition: The Chemical Building Blocks

The chemical makeup of the linker has a profound impact on the physicochemical properties of the PROTAC, including its solubility, cell permeability, and metabolic stability. [6][8]The most common linker motifs are:

• Alkyl Chains: These are the simplest and most common linkers, offering synthetic accessibility and flexibility. [3]However, they can increase the lipophilicity of the PROTAC, potentially leading to poor solubility and off-target effects. [3]* Polyethylene Glycol (PEG) Chains: PEG linkers are widely used to improve the solubility and drug-like properties of PROTACs. [9][10]The ether oxygens can act as hydrogen bond acceptors, and the flexibility of the PEG chain can be advantageous for ternary complex formation. [6]* Rigid Linkers: These linkers often incorporate cyclic structures like piperazine, piperidine, or aromatic rings. [11][12][13]This rigidity can pre-organize the PROTAC into a bioactive conformation, potentially leading to enhanced potency and selectivity. [12]Piperazine-containing linkers, in particular, can also improve solubility upon protonation. [11][12][13]

Linker Length: A Balancing Act

The length of the linker is a critical parameter that must be carefully optimized. [6][8]A linker that is too short may lead to steric clashes between the POI and the E3 ligase, preventing the formation of a stable ternary complex. [6]Conversely, a linker that is too long can result in a highly flexible PROTAC with a significant entropic penalty upon binding, leading to an unstable ternary complex and inefficient ubiquitination. [9]The optimal linker length is target-dependent and is often determined empirically through the synthesis and evaluation of a series of PROTACs with varying linker lengths. [6]For instance, in a series of Bruton's tyrosine kinase (BTK) degraders, shorter PEG linkers with fewer than 11 atoms showed reduced efficacy due to steric hindrance. [14]

Attachment Points: The Exit Vector Matters

The points at which the linker is attached to the warhead and the E3 ligase ligand, often referred to as the "exit vectors," are also crucial for PROTAC activity. [8]The choice of attachment points should be guided by the co-crystal structure of the ligands bound to their respective proteins, with the linker ideally extending from a solvent-exposed region to minimize disruption of key binding interactions. [8]

Targeting the "Undruggable": Linker Strategies for Diverse Protein Classes

The versatility of PROTAC technology, largely enabled by the modularity of the linker, has allowed for the successful degradation of a wide range of biological targets. The following sections provide an overview of linker design considerations for several key protein classes.

Kinases: A Well-Trodden Path

Kinases are a major class of drug targets, and numerous PROTACs have been developed to degrade them. [15]The design of kinase-targeting PROTACs often involves leveraging existing small molecule inhibitors as warheads.

Target Protein	Warhead	E3 Ligase Ligand	Linker Type & Length	DC50	Reference
BTK	Ibrutinib analog	Pomalidomide	Flexible PEG linkers	<10 nM	[16]
EGFR	Lapatinib	VHL Ligand	PEG linker	Not specified	[3]
CDK6	Palbociclib	VHL Ligand	Hydrophobic linkers	Not specified	[15]

For kinases, the linker often needs to be long and flexible enough to span the distance between the ATP-binding pocket and a suitable surface-exposed lysine residue for ubiquitination. PEG and alkyl-PEG hybrid linkers are commonly employed. [15]

Nuclear Receptors: Targeting Hormone-Driven Cancers

Nuclear receptors, such as the androgen receptor (AR) and estrogen receptor (ER), are key drivers of hormone-dependent cancers and are prime targets for PROTAC-mediated degradation. [17]

Target Protein	Warhead	E3 Ligase Ligand	Linker Type & Length	DC50	Reference
AR	Enzalutamide analog	VHL Ligand	Amide linker (11-12 atoms)	0.2-1 nM	[18]
AR	SARM	MDM2 Ligand	PEG linker	Not specified	[10][17]

| ERα | Estradiol | VHL Ligand | PEG linker (16 atoms) | Not specified | [6]|

PROTACs targeting nuclear receptors have shown significant promise, with several in clinical development. [17][19]For instance, ARV-110 and ARV-766 are orally bioavailable AR degraders that have demonstrated clinical activity in patients with metastatic castration-resistant prostate cancer. [17][19]The linkers in these PROTACs are often optimized for both potency and pharmacokinetic properties, with a trend towards more rigid structures. [18]

Transcription Factors: The "Undruggable" Frontier

Transcription factors have long been considered challenging targets for small molecule inhibitors due to their lack of well-defined active sites. [4][20]PROTACs offer a promising strategy to overcome this challenge by targeting them for degradation. [3][4][20]

Target Protein	Warhead	E3 Ligase Ligand	Linker Type & Length	DC50	Reference
STAT3	STAT3 inhibitor	CRBN Ligand	PEG linker	Low nanomolar	[21][22]

| BRD4 | JQ1 | CRBN Ligand | PEG linker | 5 nM | [3]|

The development of PROTACs for transcription factors is an active area of research. [4][20]For STAT3, a notoriously difficult target, a PROTAC named SD-36 has been developed that potently and selectively degrades STAT3 in cancer cells. [21][22]The linker in this case was a PEG-based linker, highlighting the versatility of this linker type. [21]

Neurodegenerative Diseases: Clearing Toxic Protein Aggregates

The accumulation of misfolded protein aggregates, such as tau and α-synuclein, is a hallmark of many neurodegenerative diseases. [23][24][25]PROTACs are being explored as a potential therapeutic strategy to clear these toxic proteins. [23][24][25][26]

Target Protein	Warhead	E3 Ligase Ligand	Linker Type & Length	DC50	Reference
Tau	Tau PET tracer derivative	CRBN Ligand	Hydrophobic alkyl linker	Not specified	[14][27]

| Tau | Quinoxaline derivative | VHL Ligand | PEG-based linker | Not specified | [9]|

The development of PROTACs for neurodegenerative diseases faces the additional challenge of crossing the blood-brain barrier. [26]Linker design for these PROTACs must therefore balance the requirements for ternary complex formation with the need for appropriate physicochemical properties for CNS penetration. [26]

Experimental Workflows for PROTAC Development and Evaluation

The development of a successful PROTAC requires a systematic and iterative process of design, synthesis, and biological evaluation. The following workflow outlines the key experimental steps involved in this process.

Caption: A generalized workflow for PROTAC development and optimization.

Step-by-Step Methodologies for Key Experiments

Time-Resolved Fluorescence Energy Transfer (TR-FRET) is a robust and sensitive method for detecting the formation of the ternary complex in a solution-based format. [28][29][30][31] Protocol:

• Reagent Preparation: Label the POI and the E3 ligase with a FRET donor (e.g., Terbium cryptate) and acceptor (e.g., d2) pair, respectively. This can be achieved using specific antibodies or by creating fusion proteins. [30]2. Assay Setup: In a microplate, add the labeled POI, labeled E3 ligase, and a dilution series of the PROTAC. [30]3. Incubation: Incubate the plate at room temperature for a specified period (e.g., 1-4 hours) to allow for ternary complex formation.

• Detection: Read the plate on a TR-FRET-compatible plate reader, measuring the emission at both the donor and acceptor wavelengths.

• Data Analysis: Calculate the TR-FRET ratio and plot it against the PROTAC concentration. A bell-shaped curve is indicative of ternary complex formation, with the peak of the curve representing the optimal concentration for complex formation. [29]

Western blotting is a widely used and reliable technique to quantify the reduction in the levels of the target protein following PROTAC treatment. [7][32][33][34] Protocol:

• Cell Treatment: Plate cells at an appropriate density and treat them with a dilution series of the PROTAC for a specified time (e.g., 24 hours). [33]2. Cell Lysis: Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors. [33]3. Protein Quantification: Determine the protein concentration of each lysate using a standard method such as the BCA assay. [32]4. SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE, transfer them to a membrane, and probe with primary antibodies against the POI and a loading control (e.g., β-actin or GAPDH). [34]5. Detection: Use a secondary antibody conjugated to horseradish peroxidase (HRP) and a chemiluminescent substrate for detection. [34]6. Data Analysis: Quantify the band intensities and normalize the POI signal to the loading control. Plot the percentage of remaining protein against the PROTAC concentration to determine the DC50 (the concentration at which 50% of the protein is degraded) and Dmax (the maximum degradation achieved). [32][33]

Conclusion and Future Outlook

The linker is unequivocally a critical determinant of PROTAC success, influencing every aspect of its function from ternary complex formation to its pharmacokinetic properties. [1][3]The traditional view of the linker as a simple tether has been supplanted by a more nuanced understanding of its active role in orchestrating the intricate dance of targeted protein degradation. While the field has made tremendous strides, with several PROTACs now in clinical trials, the rational design of linkers remains a significant challenge. [17][19]The empirical nature of linker optimization, often involving the laborious synthesis of large libraries of compounds, highlights the need for more predictive and computationally driven approaches. [35] Future advancements in structural biology, computational modeling, and machine learning will undoubtedly play a pivotal role in de-risking and accelerating the design of novel PROTACs. [3]A deeper understanding of the conformational dynamics of the ternary complex and the development of linkers with novel functionalities, such as tissue-targeting or stimulus-responsive properties, will further expand the therapeutic potential of this exciting modality. [26]As our ability to rationally design and fine-tune the linker continues to evolve, so too will our capacity to unlock an ever-expanding repertoire of biological targets, bringing us closer to a new era of precision medicine.

References

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• General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex. (2021). ACS Pharmacology & Translational Science. Retrieved January 3, 2026, from [Link]

• Current strategies for the design of PROTAC linkers: a critical review. (2020). Exploratory Target Antitumor Therapy. Retrieved January 3, 2026, from [Link]

• Central Nervous System Targeted Protein Degraders. (2022). International Journal of Molecular Sciences. Retrieved January 3, 2026, from [Link]

• Recent Advances of PROTACs technology in neurodegenerative diseases. (2025). ResearchGate. Retrieved January 3, 2026, from [Link]

• General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex. (2021). ACS Publications. Retrieved January 3, 2026, from [Link]

• Targeting Oncoproteins for Degradation by Small Molecule-Based Proteolysis-Targeting Chimeras (PROTACs) in Sex Hormone-Dependent Cancers. (2021). Cancers. Retrieved January 3, 2026, from [Link]

• Targeting STAT3 with proteolysis targeting chimeras (PROTACs) and next generation antisense oligonucleotides. (2020). Oncotarget. Retrieved January 3, 2026, from [Link]

• Targeting the Undruggable: Recent Progress in PROTAC-Induced Transcription Factor Degradation. (2023). MDPI. Retrieved January 3, 2026, from [Link]

• Discovery of a potent and selective PROTAC degrader for STAT3. (2021). European Journal of Medicinal Chemistry. Retrieved January 3, 2026, from [Link]

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• Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. (2022). Journal of Medicinal Chemistry. Retrieved January 3, 2026, from [Link]

• Androgen Receptor-Directed Molecular Conjugates for Targeting Prostate Cancer. (2020). Frontiers in Chemistry. Retrieved January 3, 2026, from [Link]

• Single-Assay Characterization of Ternary Complex Assembly and Activity in Targeted Protein Degradation. (2025). ResearchGate. Retrieved January 3, 2026, from [Link]

• Systematic Investigation of the Permeability of Androgen Receptor PROTACs. (2020). Journal of Medicinal Chemistry. Retrieved January 3, 2026, from [Link]

• Targeting the Undruggable: Recent Progress in PROTAC-Induced Transcription Factor Degradation. (2025). ResearchGate. Retrieved January 3, 2026, from [Link]

• Current strategies for the design of PROTAC linkers: a critical review. (2020). Exploratory Target Antitumor Therapy. Retrieved January 3, 2026, from [Link]

• Targeted Protein Degradation: Design Considerations for PROTAC Development. (2023). SLAS DISCOVERY: Advancing the Science of Drug Discovery. Retrieved January 3, 2026, from [Link]

• Proximity-Induced Pharmacology for Amyloid-Related Diseases. (2024). MDPI. Retrieved January 3, 2026, from [Link]

• Linker optimization for reversible covalent BTK degraders. Optimization... (2019). ResearchGate. Retrieved January 3, 2026, from [Link]

• Mechanism of PROTAC technology and design for a new tau-targeting... (2024). ResearchGate. Retrieved January 3, 2026, from [Link]

• PROTACs technology for treatment of Alzheimer's disease: Advances and perspectives. (2022). Biomedicine & Pharmacotherapy. Retrieved January 3, 2026, from [Link]

• Novel approaches for the rational design of PROTAC linkers. (2020). Open Exploration. Retrieved January 3, 2026, from [Link]

• Phosphorylated Tau targeted Small-molecule PROTACs for the treatment of Alzheimer's disease and Tauopathies. (2023). Ageing Research Reviews. Retrieved January 3, 2026, from [Link]

• Advancements in PROTAC-based therapies for neurodegenerative diseases. (2025). Expert Opinion on Therapeutic Patents. Retrieved January 3, 2026, from [Link]

• Discovery and Optimization of Tau Targeted Protein Degraders Enabled by Patient Induced Pluripotent Stem Cells-Derived Neuronal Models of Tauopathy. (2022). Frontiers in Neuroscience. Retrieved January 3, 2026, from [Link]

• Current strategies for the design of PROTAC linkers: a critical review. (2020). University of Southampton. Retrieved January 3, 2026, from [Link]

• The Cutting-Edge of Targeted Protein Degradation: PROTACs, Linkers, and Molecular Glues. (2025). MolecularCloud. Retrieved January 3, 2026, from [Link]

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• Discovery of a potent BTK and IKZF1/3 triple degrader through reversible covalent BTK PROTAC development. (2022). Nature Communications. Retrieved January 3, 2026, from [Link]

• PROTACs bearing piperazine-containing linkers: what effect on their protonation state? (2022). RSC Advances. Retrieved January 3, 2026, from [Link]

• Novel PROTAC AR Degrader Shows Promising Clinical Activity in mCRPC. (2024). Targeted Oncology. Retrieved January 3, 2026, from [Link]

• PROTACs bearing piperazine-containing linkers: what effect on their protonation state? (2022). RSC Advances. Retrieved January 3, 2026, from [Link]

• PROTACs in the Management of Prostate Cancer. (2023). International Journal of Molecular Sciences. Retrieved January 3, 2026, from [Link]

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Solubility and stability of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane in different solvents

An In-Depth Technical Guide

Topic: A Methodological and Predictive Guide to the Solubility and Stability of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane in Pharmaceutical Solvents

Audience: Researchers, scientists, and drug development professionals.

Foreword: Navigating the Data Gap for Novel Spirocyclic Scaffolds

In contemporary drug discovery, novel molecular scaffolds are the frontier. Compounds like 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, while structurally intriguing, often exist in a data vacuum. Published, peer-reviewed data on their fundamental physicochemical properties, such as solubility and stability, is frequently unavailable. This guide, therefore, adopts a first-principles approach. It is not a mere recitation of known data; it is a methodological framework designed to empower the research scientist.

Drawing from extensive experience in preclinical development, this document outlines a predictive analysis based on the compound's constituent functional groups, followed by robust, self-validating experimental protocols to determine these properties empirically. We will deconstruct the molecule to understand its likely behavior and then provide the exact steps to verify these predictions in your laboratory. This is the path from theoretical chemistry to actionable, reliable data.

Molecular Deconstruction and Physicochemical Predictions

The structure of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane presents three key functional groups that dictate its behavior: a secondary amine within the piperidine ring, a spiroketal-like linkage (part of the oxazolidine ring), and a dimethoxymethyl group, which is a classic acetal.

• The Spirocyclic Core (1-oxa-8-azaspiro[4.5]decane): The rigid, three-dimensional structure of the spirocycle reduces conformational flexibility. The presence of both an oxygen (oxa) and a nitrogen (aza) atom introduces polarity and sites for hydrogen bonding. The secondary amine (pKa likely in the 8-10 range) will be protonated and highly water-soluble at physiological pH and below.

• The Acetal Group (-CH(OCH₃)₂): Acetal linkages are notoriously sensitive to acid-catalyzed hydrolysis. The presence of even trace amounts of acid in a solvent can catalyze the cleavage of the C-O bonds, yielding an aldehyde and two molecules of methanol. This is the primary predicted pathway for degradation, especially in protic solvents or aqueous solutions with a pH below 7. Conversely, acetals exhibit high stability under neutral and basic conditions.

Predicted Solubility Profile

Based on its structure, a qualitative solubility profile can be predicted. This predictive framework is crucial for selecting an initial solvent screen.

Table 1: Predicted Solubility of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Moderate to High	The amine and ether oxygens can act as hydrogen bond acceptors. The secondary amine can be protonated, significantly increasing aqueous solubility at lower pH. Potential for acid-catalyzed degradation.
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Strong dipole-dipole interactions are possible. These solvents are excellent solubilizers for polar molecules without the risk of protonating and degrading the acetal.
Nonpolar	Toluene, Hexane	Low	The molecule's overall polarity, arising from the multiple heteroatoms, is too high to be effectively solvated by nonpolar solvents.
Chlorinated	Dichloromethane (DCM)	Moderate to High	DCM is a good solvent for many amine-containing compounds and can effectively solvate the overall structure.

Experimental Protocol for Solubility Determination (Shake-Flask Method)

This protocol follows the OECD Guideline 105 for Water Solubility, adapted for a broader range of solvents. It is a gold-standard method for generating reliable solubility data.

Materials

• 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

• Selected solvents (e.g., Water (pH 5.0, 7.0, 9.0), Methanol, Acetonitrile, DMSO)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or vortex mixer

• Centrifuge capable of >10,000 x g

• Calibrated analytical balance

• HPLC system with a suitable detector (e.g., UV, CAD, MS)

• Volumetric flasks and pipettes

Step-by-Step Procedure

• Preparation: Add an excess amount of the compound (e.g., 10 mg) to a vial. The key is to ensure solid material remains after equilibration, confirming saturation.

• Solvent Addition: Accurately add a known volume of the chosen solvent (e.g., 1.0 mL) to the vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-controlled environment (e.g., 25 °C) for at least 24 hours. This duration is critical to ensure equilibrium is reached. A preliminary time-course experiment can validate the minimum time required.

• Phase Separation: After equilibration, let the vials stand for a short period to allow larger particles to settle. Centrifuge the vials at high speed for at least 15 minutes to pellet all undissolved solid.

• Sampling: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are disturbed.

• Dilution & Analysis: Dilute the supernatant with a suitable mobile phase to a concentration within the linear range of the analytical method (e.g., HPLC).

• Quantification: Analyze the diluted sample by HPLC against a pre-prepared calibration curve of the compound. Calculate the concentration in the original supernatant, which represents the solubility.

Self-Validation and Trustworthiness

• Mass Balance: Weigh the remaining solid after drying to ensure it correlates with the amount that went into solution.

• Equilibrium Confirmation: Take samples at multiple time points (e.g., 24h, 48h, 72h). If the measured concentration does not change between the later time points, equilibrium has been reached.

• Purity Analysis: The HPLC analysis of the saturated solution should show only the parent compound. The appearance of new peaks indicates degradation, not just dissolution.

Experimental Protocol for Chemical Stability Assessment

The primary stability concern for this molecule is the acid-catalyzed hydrolysis of the acetal. This workflow is designed to probe this specific liability.

Workflow Overview

The following diagram illustrates the logical flow for assessing the stability of the compound across a range of pH conditions.

Caption: Workflow for assessing pH-dependent chemical stability.

Step-by-Step Procedure

• Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) of the compound in a non-reactive aprotic solvent like acetonitrile (ACN). This prevents degradation before the experiment begins.

• Reaction Media: Prepare a series of aqueous buffers covering a relevant pH range (e.g., pH 2.0, 5.0, 7.4, 9.0).

• Initiation: Initiate the experiment by diluting the stock solution into each buffer to a final concentration suitable for HPLC analysis (e.g., 10 µM).

• Time Zero (T=0) Sample: Immediately after adding the compound to the buffer, take the first sample and quench it by diluting it into a solvent that stops the reaction (e.g., a 50:50 mix of ACN and a high-pH buffer). This sample represents 100% of the initial compound.

• Incubation: Incubate the remaining reaction mixtures at a controlled temperature (e.g., 37°C to simulate physiological conditions).

• Time-Course Sampling: Withdraw and quench samples at subsequent time points (e.g., 1, 2, 4, 8, and 24 hours).

• HPLC Analysis: Analyze all quenched samples in a single HPLC run to minimize analytical variability. The method should be stability-indicating, meaning it can resolve the parent compound from any potential degradants.

• Data Analysis: Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample. Plot ln(% Remaining) versus time. The slope of this line is the negative of the degradation rate constant (-k). The half-life (t½) can be calculated as 0.693 / k.

Predicted Stability Outcome

The expected outcome is rapid degradation at pH 2, moderate degradation at pH 5, and high stability at pH 7.4 and 9.0. The primary degradation product would likely be the corresponding aldehyde formed from the hydrolysis of the dimethoxymethyl group, which could be tentatively identified by mass spectrometry.

Conclusion and Recommendations

For researchers working with 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, a systematic, empirical approach is paramount. The predictive framework outlined here, based on fundamental chemical principles, suggests high solubility in polar aprotic solvents like DMSO and a critical stability liability in acidic conditions due to the acetal moiety.

Key Recommendations:

• For Formulation: Use buffered aqueous solutions at or above pH 7.4. For stock solutions, polar aprotic solvents like DMSO or acetonitrile are ideal to ensure long-term stability.

• For Biological Assays: When diluting from a DMSO stock into an acidic assay buffer, do so immediately before use and be aware of potential time-dependent degradation that could affect results.

• For Synthesis/Purification: Avoid acidic conditions during workup and chromatography (e.g., use triethylamine-treated silica gel).

By following the detailed protocols within this guide, any laboratory can generate the robust solubility and stability data required for advancing a novel compound through the drug discovery pipeline.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (General principles of acetal stability).

• OECD. (1995). OECD Guideline for the Testing of Chemicals, Section 1: Physical-Chemical properties, Test No. 105: Water Solubility. OECD Publishing. [Link]

• International Council for Harmonisation. (1996). ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

Protocols & Analytical Methods

Application Notes and Protocols: The Strategic Role of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane in Next-Generation Breast Cancer Therapeutics

Introduction: The landscape of targeted cancer therapy is undergoing a paradigm shift with the advent of Proteolysis Targeting Chimeras (PROTACs). These heterobifunctional molecules represent a novel modality designed to hijack the cell's own ubiquitin-proteasome system for the selective degradation of disease-causing proteins. In the context of Estrogen Receptor-positive (ER+) breast cancer, which accounts for approximately 70% of all cases, the development of therapies that can overcome resistance to standard endocrine treatments is a critical unmet need. This document provides a detailed technical guide on the application of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane , a key structural component, in the development of potent and orally bioavailable ERα PROTACs for breast cancer.

While not a therapeutic agent in itself, this spirocyclic entity serves as a sophisticated linker in the synthesis of the clinical candidate ERD-1233 , a potent and orally efficacious ERα degrader. We will delve into the rationale behind its use, its impact on the final PROTAC's properties, and provide detailed protocols for the synthesis and evaluation of such compounds.

The PROTAC Revolution in ER+ Breast Cancer

Standard endocrine therapies, such as Selective Estrogen Receptor Modulators (SERMs) and Aromatase Inhibitors (AIs), are the cornerstone of treatment for ER+ breast cancer. However, a significant number of patients develop resistance, often through mutations in the ESR1 gene, which encodes for ERα. PROTACs offer a distinct mechanism of action that can overcome this resistance. By inducing the degradation of the entire ERα protein, they can eliminate both wild-type and mutant forms of the receptor.

A PROTAC molecule is comprised of three key components: a ligand that binds to the target protein (in this case, ERα), a ligand that recruits an E3 ubiquitin ligase (such as Cereblon or VHL), and a linker that connects the two. The linker is not merely a spacer; its length, rigidity, and chemical composition are critical determinants of the PROTAC's efficacy, selectivity, and pharmacokinetic properties.

Diagram 1: General Mechanism of Action for an ERα-targeting PROTAC

Caption: The catalytic cycle of an ERα-targeting PROTAC.

The Pivotal Role of the 1-oxa-8-azaspiro[4.5]decane Linker in ERD-1233

The discovery of ERD-1233, a potent and orally bioavailable ERα PROTAC, highlights the critical role of linker optimization.[1][2] ERD-1233 is composed of Lasofoxifene as the ER-binding moiety and a novel ligand for the Cereblon (CRBN) E3 ligase.[1][3] Connecting these two crucial elements is a linker derived from 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane .

The selection of a spirocyclic linker is a deliberate design choice aimed at conferring specific advantageous properties to the final PROTAC molecule:

• Conformational Rigidity and Pre-organization: Spirocycles introduce a degree of rigidity into the linker, which can reduce the entropic penalty upon binding and help to pre-organize the PROTAC into a conformation favorable for the formation of a stable and productive ternary complex (ERα-PROTAC-E3 ligase).[4] This structural constraint is crucial for efficient ubiquitination of the target protein.

• Three-Dimensional Vectorial Projection: The spirocyclic scaffold allows for the precise spatial orientation of the ER-binding and E3 ligase-binding moieties. This three-dimensional control is essential for optimal presentation of the target protein to the E3 ligase for ubiquitination.

• Improved Physicochemical Properties: The physicochemical properties of a PROTAC, such as solubility and membrane permeability, are critical for its oral bioavailability. The incorporation of the 1-oxa-8-azaspiro[4.5]decane moiety contributes to a property profile that balances the inherent challenges of "beyond Rule of Five" molecules, such as high molecular weight, to achieve excellent oral absorption.[1][2][5]

Synthesis and Application Protocols

This section provides detailed protocols for the synthesis of the key linker intermediate and the subsequent evaluation of the final PROTAC degrader.

Protocol 1: Synthesis of the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane Linker Intermediate

The synthesis of this linker is a multi-step process that requires careful control of reaction conditions. While the full synthetic route to ERD-1233 is complex, the incorporation of the spirocyclic linker is a key step. The general strategy involves the construction of the spirocycle followed by functionalization to allow for conjugation to the ER-binding and E3 ligase-binding moieties. The synthesis often proceeds through intermediates that can be coupled using standard amide bond formation or other cross-coupling reactions.

Diagram 2: Conceptual Synthesis Workflow for an ERα PROTAC

Caption: A generalized workflow for the synthesis of an ERα PROTAC.

Protocol 2: In Vitro Evaluation of ERα Degradation by Western Blot

This protocol details the assessment of ERα protein degradation in ER+ breast cancer cell lines (e.g., MCF-7) following treatment with an ERα PROTAC.

1. Materials and Reagents:

• Cell Line: MCF-7 (ER-positive human breast cancer cell line).

• Culture Medium: DMEM/F12 medium (phenol red-free) supplemented with 10% Charcoal-Stripped Fetal Bovine Serum (CS-FBS) and 1% Penicillin-Streptomycin.

• ERα PROTAC Stock: ERD-1233 (10 mM in DMSO).

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors.

• Antibodies: Primary antibody against ERα, primary antibody for a loading control (e.g., β-actin or GAPDH), and a corresponding HRP-conjugated secondary antibody.

• Other: PBS, BCA Protein Assay Kit, SDS-PAGE gels, PVDF transfer membranes, ECL Western Blotting Substrate.

2. Cell Culture and Treatment:

• Culture MCF-7 cells in standard growth medium until 70-80% confluent.

• Seed 1-2 x 10⁶ cells into 6-well plates and allow them to adhere overnight.

• Prepare serial dilutions of the ERα PROTAC (e.g., 0.1 nM, 1 nM, 10 nM, 100 nM, 1000 nM) in hormone-free medium. Include a vehicle control (e.g., 0.1% DMSO).

• Remove the medium from the cells and add the compound-containing medium.

• Incubate the cells for the desired time points (e.g., 6, 24, or 48 hours) at 37°C and 5% CO₂. Significant ERα reduction has been observed after 6 hours of treatment with potent degraders.[6]

3. Protein Extraction and Quantification:

• After incubation, wash the cells twice with ice-cold PBS.

• Lyse the cells in RIPA buffer and collect the lysate.

• Determine the protein concentration of each lysate using a BCA Protein Assay Kit.

4. Western Blotting:

• Normalize protein concentrations for all samples.

• Prepare samples with Laemmli buffer and boil at 95°C for 5 minutes.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary ERα antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Strip the membrane and re-probe with a loading control antibody (e.g., β-actin) to ensure equal protein loading.

5. Data Analysis:

• Quantify the band intensities using densitometry software.

• Normalize the ERα signal to the loading control signal.

• Calculate the percentage of ERα degradation relative to the vehicle-treated control.

• Determine the DC₅₀ (half-maximal degradation concentration) value from the dose-response curve.

Compound	Cell Line	DC₅₀ (nM)	Dmax (%)	Reference
ERD-1233	MCF-7	0.9	>95	[1][7]
ARV-471	MCF-7	1.8	>90	[8]

Table 1: In vitro degradation potency of ERα PROTACs in MCF-7 cells.

Protocol 3: Cell Viability and Anti-Proliferative Assay

This protocol measures the effect of an ERα PROTAC on the viability and proliferation of ER+ breast cancer cells.

1. Materials and Reagents:

• Cell Line: MCF-7 cells.

• Culture Medium: As described in Protocol 2.

• ERα PROTAC Stock: ERD-1233 (10 mM in DMSO).

• Assay Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a luminescent-based assay like CellTiter-Glo®.

2. Cell Seeding and Treatment:

• Seed MCF-7 cells into a 96-well plate at a density of 5,000 - 8,000 cells per well in 100 µL of hormone-free medium.

• Allow cells to adhere for 24 hours.

• Prepare a dose-response curve of the ERα PROTAC (e.g., from 0.1 nM to 10 µM).

• Add the compound dilutions to the respective wells and include vehicle controls.

• Incubate the plate for 72 to 120 hours.

3. Viability Assessment (MTT Assay):

• Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours.

• Add 100 µL of solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Read the absorbance at 570 nm using a plate reader.

4. Data Analysis:

• Calculate the percentage of cell viability relative to the vehicle-treated control.

• Determine the IC₅₀ (half-maximal inhibitory concentration) value from the dose-response curve.

Protocol 4: In Vivo Efficacy Study in a Xenograft Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of an orally administered ERα PROTAC in a mouse xenograft model.[9][10]

1. Animal Model and Tumor Implantation:

• Animals: Female immunodeficient mice (e.g., NOD-scid IL2Rgamma(null) or NSG mice).

• Cell Line: MCF-7 cells.

• Procedure:

  • Supplement mice with an estrogen pellet to support the growth of ER+ tumors.

  • Inject MCF-7 cells, often mixed with Matrigel, into the mammary fat pad.[9]

  • Monitor tumor growth until tumors reach a palpable size (e.g., 100-200 mm³).

2. Dosing and Monitoring:

• Randomize mice into treatment and control groups based on tumor size.

• Prepare the ERα PROTAC formulation for oral gavage.

• Administer the PROTAC or vehicle control daily at the desired dose (e.g., 10-30 mg/kg for potent PROTACs).[8]

• Measure tumor volume (e.g., twice weekly) using calipers.

• Monitor animal body weight and overall health as indicators of toxicity.

3. Endpoint Analysis:

• Continue the study for a predetermined period (e.g., 21-28 days) or until tumors in the control group reach a specified size.

• At the end of the study, euthanize the mice and excise the tumors.

• Tumor tissue can be used for pharmacodynamic analysis (e.g., Western blot for ERα levels) and histological examination.

4. Data Analysis:

• Calculate tumor growth inhibition (TGI) for the treatment group compared to the control group.

• Perform statistical analysis to determine the significance of the anti-tumor effect.

ERD-1233 has demonstrated significant tumor regression in the MCF-7 xenograft model and strong tumor growth inhibition in models with the ESR1Y537S mutation, highlighting its potential to overcome acquired resistance.[1][3]

Conclusion and Future Perspectives

The use of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane as a linker in the development of ERα PROTACs like ERD-1233 exemplifies the sophisticated chemical strategies being employed to create next-generation cancer therapeutics. The rigid and three-dimensionally defined nature of this spirocyclic linker is instrumental in achieving the high degradation potency and favorable oral pharmacokinetic profile of the final PROTAC molecule. The protocols outlined in this document provide a framework for the synthesis and evaluation of such compounds, enabling researchers to further explore the potential of this therapeutic modality. As our understanding of the structure-activity relationships of PROTAC linkers continues to evolve, we can anticipate the development of even more effective and selective protein degraders for the treatment of breast cancer and other challenging diseases.

References

• Acharyya, R. K., et al. (2024). Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. Journal of Medicinal Chemistry, 67(21), 19010-19037.
• Pike, A., et al. (2020). Optimising proteolysis-targeting chimeras (PROTACs) for oral drug delivery: a drug metabolism and pharmacokinetics perspective. Drug Discovery Today, 25(10), 1793-1800.
• DeGoey, D. A., et al. (2023). Physicochemical Property Determinants of Oral Absorption for PROTAC Protein Degraders. Journal of Medicinal Chemistry, 66(12), 7977-7992.
• MarinBio. (2024). PROTAC Clinical Achievement: New Oral Estrogen Receptor Degrader Shows Promise in Advanced Breast Cancer.
• MedChemExpress. (2024).
• Royal Society of Chemistry. (2024).
• Exon Publications. (2022). Novel Breast Cancer Treatment by Targeting Estrogen Receptor-Alpha Stability Using Proteolysis-Targeting Chimeras (PROTACs) Technology.
• MedChemExpress. (n.d.). 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane.
• Tovar, E. A., et al. (2017). In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. Bio-protocol, 7(1), e2100.
• BOC Sciences. (n.d.). PROTACs for Breast Cancer.
• American Association for Cancer Research. (2022).
• Zhang, X., et al. (2020). Development of cell-permeable peptide-based PROTACs targeting estrogen receptor α. European Journal of Medicinal Chemistry, 187, 111967.
• Expert Review of Anticancer Therapy. (2025). PROteolysis TArgeting Chimera (PROTAC) Estrogen Receptor Degraders for Treatment of Estrogen Receptor-Positive Advanced Breast Cancer.
• Dovepress. (2025).
• SciSpace. (n.d.). Targeting estrogen receptor α for degradation with PROTACs: A promising approach to overcome endocrine resistance.
• ACS Pharmacology & Translational Science. (2022). PROTAC Degrader of Estrogen Receptor α Targeting DNA-Binding Domain in Breast Cancer.
• AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs.
• ResearchGate. (n.d.). ER degradation induced by PROTACs varies with linker length.
• National Institutes of Health. (2021). Current strategies for the design of PROTAC linkers: a critical review.
• BOC Sciences. (n.d.). Understanding the Role of Linkers in PROTAC Molecules: Length, Flexibility, and Efficiency.
• ResearchG
• ChemPep Inc. (n.d.). Overview of PROTAC Linkers.
• ACS Publications. (2024). Journal of Medicinal Chemistry Vol. 67 No. 21.
• National Institutes of Health. (2017).
• TargetMol. (n.d.). erd-1233.
• Google Scholar. (n.d.). Ranjan Kumar Acharyya.
• MedChemExpress. (n.d.). ERD-1233.
• PubMed. (2025).
• MDPI. (2023).
• Politecnico di Torino. (n.d.). Improving PROTAC aided protein degradation of Estrogen Receptor through linker composition and affinity.
• ResearchGate. (n.d.).
• National Institutes of Health. (2023).
• National Institutes of Health. (2021). Current strategies for the design of PROTAC linkers: a critical review.
• CoLab. (2025).
• National Institutes of Health. (2020).
• National Institutes of Health. (2020). Design, Synthesis, and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs)
• ResearchGate. (2025).

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The Strategic Application of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane in Targeted Protein Degradation: A Guide for Researchers

Introduction: Engineering Proximity with Advanced Linker Technology

Targeted protein degradation (TPD) has emerged as a transformative therapeutic modality, offering the potential to eliminate disease-causing proteins rather than merely inhibiting them. At the heart of this technology are Proteolysis-Targeting Chimeras (PROTACs), heterobifunctional molecules that co-opt the cell's natural ubiquitin-proteasome system to induce the degradation of specific proteins. A PROTAC molecule is comprised of three essential components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[1]

While the choice of ligands dictates the specificity of the PROTAC, the linker is a critical determinant of its overall efficacy, influencing crucial parameters such as the formation and stability of the ternary complex (POI-PROTAC-E3 ligase), cell permeability, and pharmacokinetic properties.[2] This application note delves into the strategic use of a specific, structurally sophisticated linker, 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane , in the design of potent and orally bioavailable PROTACs.

This spirocyclic linker has been successfully incorporated into the potent estrogen receptor (ER) degrader, ERD-1233, a promising therapeutic for ER+ breast cancer.[3][] Through the lens of this case study and general principles of PROTAC design, this guide will provide researchers, scientists, and drug development professionals with a comprehensive understanding of the advantages conferred by this linker, alongside detailed protocols for the synthesis and evaluation of PROTACs employing this advanced chemical scaffold.

The Rationale for a Spirocyclic Linker: Beyond a Simple Spacer

The linker in a PROTAC is far from a passive tether. Its length, rigidity, and chemical composition dictate the spatial orientation of the POI and the E3 ligase, which is paramount for efficient ubiquitination.[2] While flexible linkers, such as polyethylene glycol (PEG) chains, have been widely used, there is a growing appreciation for the benefits of more rigid and conformationally constrained linkers.

Spirocyclic structures, like 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, offer a unique three-dimensional and rigid geometry. This rigidity can be advantageous for several reasons:

• Pre-organization for Ternary Complex Formation: A rigid linker can reduce the entropic penalty associated with the formation of the ternary complex by pre-organizing the PROTAC into a bioactive conformation. This can lead to more stable and productive ternary complexes, a critical factor for efficient protein degradation.

• Improved Physicochemical Properties: The conformationally restricted nature of spirocyclic linkers can lead to improved physicochemical properties, such as cell permeability and metabolic stability. By limiting flexibility, these linkers can help to shield polar functional groups, potentially enhancing passage across cell membranes.

• Enhanced Selectivity: The defined spatial arrangement enforced by a rigid linker can improve selectivity by disfavoring the formation of off-target ternary complexes.

The 1-oxa-8-azaspiro[4.5]decane core provides a defined and rigid scaffold, while the dimethoxymethyl group offers a versatile handle for synthetic elaboration and connection to either the POI ligand or the E3 ligase ligand.

Mechanism of Action: A PROTAC Employing the Spirocyclic Linker

The fundamental mechanism of a PROTAC utilizing the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker follows the established principles of PROTAC-mediated protein degradation.

Figure 1: General mechanism of action for a PROTAC utilizing the spirocyclic linker.

Application in ERD-1233: A Case Study

The development of ERD-1233, a potent and orally active estrogen receptor degrader, provides a compelling example of the successful application of the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker.[3] In this molecule, the spirocyclic linker connects a ligand for the estrogen receptor to a ligand for the Cereblon (CRBN) E3 ligase. The optimized linker in ERD-1233 was crucial for achieving its impressive degradation potency (DC50 of 0.9 nM in MCF-7 cells) and favorable pharmacokinetic profile.[5][6]

While the full details of the linker optimization for ERD-1233 are proprietary, the success of this molecule underscores the potential of rigid, spirocyclic linkers in designing next-generation PROTACs with enhanced drug-like properties.

Protocols for Synthesis and Evaluation

The successful development of a PROTAC requires a robust workflow encompassing chemical synthesis and a suite of biochemical and cellular assays to characterize its activity.

Synthesis of a PROTAC Incorporating the Spirocyclic Linker

The synthesis of a PROTAC is a multi-step process that involves the separate synthesis of the POI ligand, the E3 ligase ligand, and the linker, followed by their conjugation. The following is a generalized workflow.

Figure 2: Generalized workflow for the synthesis of a PROTAC.

Biochemical and Cellular Evaluation of the PROTAC

A comprehensive evaluation of a novel PROTAC involves a tiered approach, starting with biochemical assays and progressing to cellular and in vivo studies.

The formation of a stable ternary complex is a prerequisite for PROTAC activity. Several biophysical techniques can be used to characterize this interaction.

• NanoBRET™ Ternary Complex Assay (Live-Cell)

  This assay measures the proximity of the POI and the E3 ligase in live cells upon addition of the PROTAC.

  Protocol Outline:

  • Co-express the POI fused to a NanoLuc® luciferase and the E3 ligase fused to a HaloTag® in a suitable cell line.

  • Label the HaloTag® fusion protein with a fluorescent ligand.

  • Treat the cells with a serial dilution of the PROTAC.

  • Measure the bioluminescence resonance energy transfer (BRET) signal. An increase in the BRET signal indicates the formation of the ternary complex.

Confirmation that the PROTAC induces ubiquitination of the POI is a critical step in validating its mechanism of action.

• In-Cell Ubiquitination Assay

  This assay directly detects the ubiquitination of the target protein in cells.

  Protocol Outline:

  • Treat cells with the PROTAC for a short duration (e.g., 1-4 hours). Co-treatment with a proteasome inhibitor (e.g., MG132) is recommended to allow for the accumulation of ubiquitinated proteins.

  • Lyse the cells under denaturing conditions to disrupt non-covalent protein interactions.

  • Immunoprecipitate the POI using a specific antibody.

  • Perform a Western blot on the immunoprecipitated sample using an antibody that recognizes ubiquitin. A high-molecular-weight smear or ladder of bands indicates polyubiquitination of the POI.

The ultimate measure of a PROTAC's efficacy is its ability to reduce the levels of the target protein in a cellular context.

• Western Blotting for DC50 and Dmax Determination

  Western blotting is a standard method for quantifying protein levels.

  Protocol Outline:

  • Plate cells and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the PROTAC for a specified time (e.g., 24 hours).

  • Lyse the cells and determine the protein concentration of each lysate.

  • Perform SDS-PAGE and Western blotting using a primary antibody specific for the POI and a loading control (e.g., GAPDH, β-actin).

  • Quantify the band intensities to determine the percentage of protein degradation at each concentration.

  • Plot the percentage of degradation against the PROTAC concentration to determine the DC50 (concentration at which 50% degradation is achieved) and Dmax (maximum degradation).

• HiBiT Protein Degradation Assay

  This assay provides a sensitive and quantitative method for monitoring protein degradation in real-time.

  Protocol Outline:

  • Use CRISPR/Cas9 to endogenously tag the POI with the 11-amino-acid HiBiT peptide.

  • In a lytic endpoint assay, treat the cells with the PROTAC, then lyse the cells and add the LgBiT protein and substrate. The resulting luminescence is proportional to the amount of HiBiT-tagged POI remaining.

  • For a kinetic live-cell assay, express LgBiT in the HiBiT-tagged cells and add a live-cell substrate. Monitor the luminescence over time after the addition of the PROTAC to determine the rate of degradation.

For PROTACs intended for in vivo use, it is essential to assess their pharmacokinetic properties.

• LC-MS/MS for PROTAC Quantification in Plasma

  Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in biological matrices.

  Protocol Outline:

  • Administer the PROTAC to laboratory animals (e.g., mice, rats).

  • Collect plasma samples at various time points.

  • Extract the PROTAC from the plasma, typically by protein precipitation.

  • Analyze the samples using a validated LC-MS/MS method to determine the concentration of the PROTAC over time.

Data Presentation and Interpretation

Quantitative data from the aforementioned assays should be presented in a clear and standardized format to allow for robust comparison between different PROTACs.

Table 1: Example Data for a Hypothetical PROTAC

Assay	Parameter	Value
Cellular Degradation	DC50 (nM)	1.5
Dmax (%)	>95
Ternary Complex Formation	EC50 (nM)	10
Pharmacokinetics (Mouse)	Oral Bioavailability (%)	40
t1/2 (hours)	6

Conclusion and Future Perspectives

The 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker represents a significant advancement in PROTAC design, offering a rigid and three-dimensional scaffold that can contribute to enhanced potency, selectivity, and drug-like properties. The success of ERD-1233 highlights the potential of this and other spirocyclic linkers in the development of next-generation protein degraders.

As our understanding of the "linkerology" of PROTACs continues to evolve, the rational design of linkers will become increasingly important. The protocols and principles outlined in this application note provide a framework for researchers to explore the utility of the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker and to advance the field of targeted protein degradation.

References

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273-312.
• Acharyya, R. K., Rej, R. K., Hu, B., et al. (2024). Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. Journal of Medicinal Chemistry, 67(21), 19010–19037.

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• 6. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

E3 ligase ligand conjugation with 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

An In-Depth Guide to the Conjugation of E3 Ligase Ligands with 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane for PROTAC Synthesis

Abstract

Proteolysis Targeting Chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's ubiquitin-proteasome system (UPS) to induce the degradation of specific proteins of interest (POIs).[1][2] These heterobifunctional molecules are composed of a ligand for a POI and a ligand for an E3 ubiquitin ligase, joined by a chemical linker.[3][4] The linker is not merely a spacer but a critical determinant of a PROTAC's efficacy, influencing the formation of a stable and productive ternary complex (POI-PROTAC-E3 ligase).[1][5] This guide provides a detailed technical overview and experimental protocols for the conjugation of common E3 ligase ligands with 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, a versatile linker building block. The incorporation of a rigid spirocyclic scaffold can impart favorable physicochemical properties and pre-organize the molecule into a conformation conducive to ternary complex formation.[6][7] We will explore the underlying chemical strategies, provide step-by-step protocols for conjugation and characterization, and discuss the rationale behind key experimental choices, targeting researchers, scientists, and drug development professionals in the field of targeted protein degradation.

The Principle of PROTAC-Mediated Protein Degradation

PROTAC technology leverages the cell's natural protein disposal system, the UPS. The process is initiated by a cascade of enzymes (E1, E2, and E3) that tag substrate proteins with ubiquitin.[8] A polyubiquitin chain serves as a signal for the 26S proteasome to recognize and degrade the tagged protein.[8] PROTACs act as a bridge, bringing a target protein into close proximity with an E3 ligase, an event that does not naturally occur.[9] This induced proximity facilitates the transfer of ubiquitin from the E2-E3 complex to the POI, marking it for degradation. The PROTAC is then released and can act catalytically to induce the degradation of multiple POI molecules.[1]

The success of this process is highly dependent on the formation of a stable ternary complex. The linker's length, rigidity, and chemical composition are paramount in achieving an optimal orientation of the two proteins.[2][5]

Caption: Two orthogonal chemical strategies for linker-ligand conjugation.

Detailed Experimental Protocols

Disclaimer: All chemical syntheses should be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Acetal Deprotection of the Spirocyclic Linker

This protocol is the first step for Strategy B (Reductive Amination).

Rationale: Mild acidic conditions are used to hydrolyze the acetal to the corresponding aldehyde while minimizing potential side reactions. A biphasic solvent system can aid in workup and purification.

Materials:

• 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

• Tetrahydrofuran (THF)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Dichloromethane (DCM)

Procedure:

• Dissolve 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane (1.0 eq) in THF (0.1 M concentration).

• Add 1M HCl (2.0 eq) dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-4 hours).

• Once complete, carefully neutralize the reaction by adding saturated NaHCO₃ solution until the pH is ~8.

• Extract the aqueous layer with EtOAc or DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The resulting crude aldehyde is often used directly in the next step without further purification.

Protocol 2: Conjugation via Amide Coupling (Example: VHL Ligand)

This protocol details the coupling of a VHL ligand bearing a carboxylic acid with the spirocyclic amine.

Rationale: HATU is an efficient peptide coupling agent that activates the carboxylic acid to form a reactive ester intermediate, which is then readily attacked by the amine nucleophile. DIPEA is a non-nucleophilic base used to mop up the acid produced during the reaction and maintain a basic pH.

Materials:

• VHL-COOH ligand (e.g., (S,R,S)-AHPC-COOH)

• 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• HPLC-grade water and acetonitrile

Procedure:

• In a dry flask under an inert atmosphere (N₂ or Ar), dissolve the VHL-COOH ligand (1.0 eq) in anhydrous DMF (0.1 M).

• Add HATU (1.1 eq) and DIPEA (3.0 eq) to the solution and stir for 15 minutes at room temperature to pre-activate the acid.

• Add a solution of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane (1.2 eq) in a small amount of DMF to the reaction mixture.

• Stir the reaction at room temperature for 4-12 hours. Monitor progress by LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with EtOAc (3x).

• Combine the organic layers, wash sequentially with 5% LiCl solution (to remove DMF), saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product using flash column chromatography (e.g., silica gel, DCM/Methanol gradient) or preparative HPLC to yield the final conjugate.

Protocol 3: Conjugation via Reductive Amination (Example: CRBN Ligand)

This protocol details the reaction between an amine-functionalized CRBN ligand and the aldehyde-derivatized spirocycle.

Rationale: Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that is particularly effective for reductive aminations. It is less reactive towards aldehydes and ketones in the absence of an amine, reducing the formation of alcohol byproducts.

Materials:

• CRBN-NH₂ ligand (e.g., 4-aminopomalidomide)

• Aldehyde-functionalized spirocycle (from Protocol 1)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (glacial)

Procedure:

• Dissolve the aldehyde-functionalized spirocycle (1.2 eq) and the CRBN-NH₂ ligand (1.0 eq) in anhydrous DCE or DCM (0.1 M).

• Add a catalytic amount of acetic acid (0.1 eq) to facilitate imine formation.

• Stir the mixture at room temperature for 30-60 minutes.

• Add NaBH(OAc)₃ (1.5 eq) portion-wise to the reaction mixture. Be cautious of gas evolution.

• Stir the reaction at room temperature for 2-8 hours, monitoring by LC-MS.

• Once the reaction is complete, quench by slowly adding saturated NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product using flash column chromatography or preparative HPLC.

Product Characterization and Quality Control

Verifying the identity and purity of the final E3 ligase ligand-linker conjugate is a critical self-validating step before proceeding to the synthesis of the full PROTAC.

Analytical Technique	Purpose	Expected Result
LC-MS	Purity assessment and mass confirmation	A major peak in the chromatogram with the correct [M+H]⁺ mass for the desired conjugate. Purity should ideally be >95%.
¹H NMR	Structural confirmation	The spectrum should show characteristic peaks for both the E3 ligase ligand and the spirocyclic linker. The disappearance of starting material signals (e.g., COOH proton) and the appearance of new signals (e.g., amide N-H) should be confirmed.
¹³C NMR	Structural confirmation	Confirms the carbon framework of the new conjugate molecule.

Downstream Application: Synthesis of a Complete PROTAC

The synthesized E3 ligase ligand-linker conjugate is an intermediate. The remaining functional group on the linker (e.g., the acetal in Strategy A or the secondary amine in Strategy B) is now used to attach the "warhead" ligand that binds to the protein of interest, completing the PROTAC molecule.

Caption: General workflow for synthesizing a complete PROTAC using the ligand-linker conjugate.

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low reaction yield	Incomplete reaction; impure or wet reagents; incorrect stoichiometry.	Ensure all reagents are pure and solvents are anhydrous. Re-optimize stoichiometry, reaction time, or temperature. Confirm activity of coupling reagents.
Multiple products observed	Side reactions; degradation of starting materials or product.	Use milder reaction conditions. Ensure inert atmosphere for sensitive reagents. Check pH during workup to avoid degradation.
Difficulty in purification	Product and starting materials have similar polarity.	Adjust the column chromatography solvent system. Use a different stationary phase (e.g., C18 for reverse-phase). Consider preparative HPLC.
Acetal deprotection fails	Insufficient acid or reaction time.	Increase the equivalents of acid or extend the reaction time. Gently warm the reaction if necessary, while monitoring for side products.

References

• Current strategies for the design of PROTAC linkers: a critical review.
• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. PubMed Central.
• Wh
• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews (RSC Publishing).
• A Comparative Guide to E3 Ligase Ligands: Cereblon (CRBN) vs. von Hippel-Lindau (VHL). Benchchem.
• What Is a PROTAC Linker and Its Role in Modern Drug Discovery. AiFChem.
• Overview of PROTAC Linkers. ChemPep.
• An In-depth Technical Guide to PROTAC Linker Composition and Function. Benchchem.
• A Comparative Guide to Cereblon E3 Ligase Ligands in Targeted Protein Degrad
• E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones.
• E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker
• Characteristic roadmap of linker governs the rational design of PROTACs. Signal Transduction and Targeted Therapy.
• Ligands for E3 Ligase (Inhibitors Agonists Modul
• Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction. Journal of the American Chemical Society.
• Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1 alpha Interaction.
• E3 Ligase Ligands in PROTAC. Precise PEG.
• E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker
• 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane | PROTAC Linker. MedChemExpress.
• Small Molecules with Spiro-Conjugated Cycles: Advances in Synthesis and Applic
• The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. BLDpharm.

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• 3. What are PROTAC Linkers? | BroadPharm [broadpharm.com]
• 4. What Is a PROTAC Linker and Its Role in Modern Drug Discovery - AiFChem [aifchem.com]
• 5. Characteristic roadmap of linker governs the rational design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 8. E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of PROTACs with Spirocyclic Linkers

Abstract

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutics, moving from occupancy-based inhibition to event-driven degradation of disease-causing proteins. The linker connecting the target protein ligand (warhead) and the E3 ligase ligand is a critical determinant of PROTAC efficacy, influencing ternary complex formation, physicochemical properties, and cell permeability. While flexible alkyl and PEG linkers have been widely used, there is a growing appreciation for linkers with conformational rigidity. This guide provides a detailed examination of the experimental conditions and underlying rationale for synthesizing PROTACs featuring spirocyclic linkers, a class of rigid scaffolds that offer unique advantages in pre-organizing the molecule for optimal biological activity.

The Rationale for Rigidity: Why Spirocyclic Linkers?

The linker in a PROTAC is not merely a spacer; it is an active component that governs the spatial and geometric arrangement of the ternary complex (Target Protein-PROTAC-E3 Ligase). The choice of linker architecture directly impacts the stability and productivity of this complex.

Causality Behind Choosing a Spirocyclic Linker:

• Conformational Pre-organization: Unlike flexible linkers which have a high entropic penalty upon binding, rigid spirocyclic structures reduce the degrees of freedom. This "pre-organizes" the PROTAC into a bioactive conformation that is more favorable for forming a stable and productive ternary complex.[1][2] This can lead to enhanced degradation potency.

• Improved Physicochemical Properties: Traditional long, flexible linkers are often lipophilic, leading to poor solubility and a high risk of "hydrophobic collapse," where the molecule folds on itself in aqueous environments.[3] Spirocycles introduce three-dimensional character, which can disrupt planarity, improve solubility, and enhance cell permeability by masking polar surface area.[2][3]

• Metabolic Stability: The carbon-rich, constrained framework of spirocycles is less susceptible to oxidative metabolism compared to linear alkyl or ether-based linkers.[1]

• Novel Intellectual Property (IP): The use of unique, non-obvious linker scaffolds provides a clear path to generating novel IP space, a critical consideration in drug development.[3]

However, the synthesis of these more complex structures can be challenging. Reports have noted that synthetic failures can sometimes be associated with sterically hindered motifs like spirocycles, necessitating carefully optimized reaction conditions.[4]

Overall Synthetic Strategy: A Modular Approach

The synthesis of a spirocycle-containing PROTAC is best approached in a modular fashion. This involves the synthesis of a bifunctional spirocyclic core, followed by sequential conjugation to the E3 ligase ligand and the target protein (POI) ligand. This strategy allows for flexibility and the rapid generation of analogs.

Caption: Modular workflow for spirocyclic PROTAC synthesis.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of a representative spirocyclic linker and its subsequent incorporation into a final PROTAC molecule using standard coupling chemistries.

Protocol 1: Synthesis of a Bifunctional 3,9-Diazaspiro[5.5]undecane Linker Core

This protocol describes the synthesis of a versatile linker core with orthogonal protecting groups, allowing for directed, sequential coupling. We will create tert-butyl 9-(3-carboxypropyl)-3,9-diazaspiro[5.5]undecane-3-carboxylate.

Materials:

• 3,9-Diazaspiro[5.5]undecane dihydrochloride

• Di-tert-butyl dicarbonate (Boc)₂O

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Ethyl 4-bromobutanoate

• Lithium hydroxide (LiOH)

• Dichloromethane (DCM), Dioxane, Tetrahydrofuran (THF), Methanol (MeOH)

• Hydrochloric acid (HCl), Sodium bicarbonate (NaHCO₃), Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Mono-Boc Protection (Step 1.1): a. Suspend 3,9-diazaspiro[5.5]undecane dihydrochloride (1.0 eq) in a 1:1 mixture of Dioxane and Water. b. Add TEA (2.2 eq) and stir until the solid dissolves. c. Cool the solution to 0 °C in an ice bath. d. Add a solution of (Boc)₂O (1.0 eq) in Dioxane dropwise over 30 minutes. Rationale: Slow, cold addition minimizes the formation of the di-protected byproduct. e. Allow the reaction to warm to room temperature and stir for 16 hours. f. Monitor reaction completion by LC-MS. g. Remove the dioxane under reduced pressure. Extract the aqueous residue with DCM (3x). h. Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate. i. Purify the crude product by flash column chromatography (Silica, gradient elution with 0-10% MeOH in DCM) to yield tert-butyl 3,9-diazaspiro[5.5]undecane-3-carboxylate.[5]

• Alkylation of Free Amine (Step 1.2): a. Dissolve the mono-Boc protected spirocycle (1.0 eq) in anhydrous THF under a nitrogen atmosphere. b. Add DIPEA (1.5 eq) followed by ethyl 4-bromobutanoate (1.1 eq). c. Heat the reaction mixture to 60 °C and stir for 12-18 hours. Rationale: Heating is often necessary for the alkylation of this secondary amine. d. Monitor the reaction by LC-MS. e. Upon completion, cool the reaction, dilute with ethyl acetate, and wash with saturated aqueous NaHCO₃ and brine. f. Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the crude ester intermediate. This is often used directly in the next step.

• Saponification to Carboxylic Acid (Step 1.3): a. Dissolve the crude ester from the previous step in a 3:1 mixture of THF:Water. b. Add LiOH (3.0 eq) and stir vigorously at room temperature for 4-6 hours. c. Monitor the disappearance of the starting material by LC-MS. d. Once complete, remove the THF under reduced pressure. e. Cool the remaining aqueous solution to 0 °C and acidify to pH ~3-4 with 1M HCl. f. Extract the product with ethyl acetate (3x). g. Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate to yield the final bifunctional linker core, which can be purified by chromatography if necessary.

Protocol 2: PROTAC Assembly via Amide Coupling

This protocol details the coupling of the synthesized spirocyclic linker to an amine-functionalized E3 ligase ligand (e.g., a pomalidomide derivative) and subsequently to a POI ligand.

Materials:

• Synthesized spirocyclic linker core (1.0 eq)

• Amine-functionalized E3 Ligase Ligand (1.1 eq)

• Carboxylic acid-functionalized POI Ligand (1.2 eq)

• HATU (1.2 eq for each coupling step)

• DIPEA (3.0 eq for each coupling step)

• Trifluoroacetic acid (TFA)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Couple Linker to E3 Ligand: a. Dissolve the spirocyclic linker core (1.0 eq) in anhydrous DMF under a nitrogen atmosphere. b. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes at room temperature to pre-activate the carboxylic acid. Rationale: Pre-activation ensures the acid is ready to react immediately upon addition of the amine, which is crucial for hindered couplings. c. Add the amine-functionalized E3 ligase ligand (1.1 eq) to the mixture. d. Stir at room temperature for 2-16 hours. The reaction can be gently heated (40-50 °C) if steric hindrance is high. e. Monitor progress by LC-MS. Upon completion, quench with water and extract with ethyl acetate. f. Perform standard aqueous workup (wash with NaHCO₃, water, brine). g. Purify the crude E3-Linker intermediate by flash chromatography or preparative HPLC.

• Boc Deprotection: a. Dissolve the purified E3-Linker intermediate in DCM. b. Add TFA (10-20% v/v) and stir at room temperature for 1-2 hours. c. Monitor deprotection by LC-MS. d. Upon completion, concentrate the reaction mixture under reduced pressure to remove excess TFA and solvent. The resulting TFA salt is often used directly.

• Couple Intermediate to POI Ligand: a. Dissolve the carboxylic acid-functionalized POI ligand (1.2 eq) in anhydrous DMF. b. Add HATU (1.2 eq) and DIPEA (3.0 eq) and pre-activate for 15 minutes. c. Add a solution of the deprotected E3-Linker intermediate TFA salt in DMF, along with additional DIPEA (2.0 eq) to neutralize the salt. d. Stir at room temperature until the reaction is complete as monitored by LC-MS. e. Purify the final PROTAC using preparative reverse-phase HPLC.

Coupling Reagent	Full Name	Key Advantages	Common Use Case
HATU	1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	High reactivity, fast reaction times, low rate of racemization. Effective for hindered couplings.	Go-to reagent for complex/sterically hindered PROTACs.
HBTU	O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	Similar to HATU, very effective and widely used.	A slightly less reactive but very reliable alternative to HATU.
PyBOP	(Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate	Strong phosphonium-based reagent, good for difficult couplings.	When uronium-based reagents (HATU/HBTU) give low yields.
EDC / HOBt	N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide / Hydroxybenzotriazole	More economical, generates water-soluble urea byproduct.	Simpler, less hindered couplings. May be insufficient for PROTACs.
Table 1: Comparison of Common Amide Coupling Reagents.[6]

Troubleshooting and Self-Validation

The synthesis of complex molecules like spirocyclic PROTACs often requires optimization. A systematic approach to troubleshooting is essential for a self-validating protocol.

Caption: Logic diagram for troubleshooting low amide coupling yields.[1]

Problem	Potential Linker-Related Cause	Suggested Solution & Validation Step
No/Low Target Degradation	Incorrect Linker Length/Geometry: The spirocycle enforces a specific vector that may cause steric clashes between the POI and E3 ligase, preventing a productive ternary complex.[7]	Synthesize analogs with different spirocyclic cores (e.g., 7-azaspiro[3.5]nonane vs. 3,9-diazaspiro[5.5]undecane) or alter the attachment points on the warhead/E3 ligand to change the exit vector.[1]
Poor Cell Permeability	High Polarity or Insufficient Chameleon Effect: While rigid, the linker may still possess too many H-bond donors/acceptors, or it may not effectively shield polarity in the non-polar cell membrane environment.	Modify the linker to balance lipophilicity and polarity. Replace amide bonds with less polar triazoles (via click chemistry) or ether linkages where possible. Validate permeability using a PAMPA or Caco-2 assay.[1]
Poor Aqueous Solubility	Excessive Lipophilicity: The rigid carbon framework, combined with large aromatic warheads, can lead to poor solubility, hindering biological assays and formulation.	Incorporate solubilizing groups on the spirocyclic scaffold if possible, such as a short PEG chain or a basic amine. Measure kinetic and thermodynamic solubility to confirm improvement.[3]
Table 2: Troubleshooting Guide for Spirocyclic PROTACs.

References

• Troup, R. I., et al. Current strategies for the design of PROTAC linkers: a critical review. Essays in Biochemistry, 64(4), 697–712. (2020). [Link]

• Nunes, J., et al. Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. Journal of Hematology & Oncology, 16(1), 1-6. (2023). [Link]

• Siau, W. Y., & Bode, J. W. One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Journal of the American Chemical Society, 137(1), 14-17. (2014). [Link]

• Shcherbakova, E., et al. Novel approaches for the rational design of PROTAC linkers. Future Drug Discovery. (2020). [Link]

• SpiroChem. Expertise of the month: PROTACS and Molecular Glues. (2022). [Link]

• Fisher Scientific. Amide Synthesis. [Link]

• Shireman, B. T., et al. Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. Journal of Medicinal Chemistry, 65(14), 9866-9880. (2022). [Link]

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Application Note: A Researcher's Guide to Cell Permeability Assays for PROTACs

Introduction: The Permeability Paradox of PROTACs

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutics, moving from occupancy-driven inhibition to event-driven protein degradation.[1][2][3] These heterobifunctional molecules consist of two distinct ligands connected by a linker: one binds a target protein of interest (POI), and the other recruits an E3 ubiquitin ligase.[4][][6] This induced proximity triggers the ubiquitination and subsequent degradation of the POI by the cell's own ubiquitin-proteasome system.[3][6]

This elegant mechanism allows for the targeting of proteins previously considered "undruggable."[1][7][8] However, the very structure that enables this function—linking two ligands together—creates molecules that often defy traditional drug-like properties. With molecular weights frequently exceeding 700 Da and large polar surface areas, PROTACs exist in the "beyond Rule of Five" (bRo5) chemical space, presenting significant challenges for cell permeability.[8][9][10][11][12][13][14]

The linker itself is a critical determinant of a PROTAC's physicochemical properties and, consequently, its ability to cross the cell membrane.[][15] Linkers based on polyethylene glycol (PEG) are common, but their flexibility and polarity can complicate permeability. Successful PROTACs must balance aqueous solubility with the ability to traverse the lipid bilayer. This has led to the concept of "molecular chameleons"—PROTACs that can adopt folded, less polar conformations in nonpolar environments (like a cell membrane) and more extended, polar conformations in aqueous environments.[4][13]

Assessing cell permeability is therefore not just a routine check but a cornerstone of successful PROTAC development.[8][16][17] A PROTAC that cannot efficiently enter the cell is inert, regardless of its potency in biochemical assays. This guide provides an in-depth overview and detailed protocols for key assays used to evaluate the cell permeability of PROTACs, empowering researchers to make informed decisions in their discovery campaigns.

Chapter 1: An Integrated Strategy for Permeability Assessment

No single assay can fully capture the complex interplay of factors governing PROTAC cell entry. A multi-assay strategy, deployed at different stages of the drug discovery pipeline, is essential for building a comprehensive permeability profile. Early-stage, high-throughput assays are used for initial ranking and screening, while more complex, lower-throughput cell-based models are reserved for validating lead candidates.

Caption: Integrated workflow for PROTAC permeability assessment.

Chapter 2: High-Throughput Screening: The PAMPA Assay

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a workhorse for early-stage drug discovery, offering a cost-effective and high-throughput method to assess passive membrane diffusion.[18][19][20]

Principle of the Assay

PAMPA utilizes a 96-well microplate system with a donor plate and an acceptor plate. The filter at the bottom of each donor well is coated with an artificial lipid membrane (e.g., lecithin in dodecane), which separates the donor solution (containing the PROTAC) from the acceptor buffer.[20][21] The assay measures the rate at which a compound diffuses from the donor to the acceptor compartment, driven solely by the concentration gradient. This provides a measure of passive transcellular permeability without the complexities of active transport or metabolism.[19][21]

Protocol: PAMPA for PROTACs

• Reagent Preparation:

  • Lipid Solution: Prepare a 1-4% (w/v) solution of lecithin in dodecane. Sonicate until fully dissolved.[18][22]

  • Assay Buffer: Phosphate-buffered saline (PBS), pH 7.4.

  • PROTAC Dosing Solution: Prepare a 100-500 µM stock of the PROTAC in buffer. The final DMSO concentration should be kept low (<1%) to avoid disrupting the membrane.

• Plate Preparation:

  • Add 300 µL of assay buffer to each well of the acceptor plate.[18]

  • Carefully pipette 5 µL of the lipid solution onto the membrane of each well in the donor plate. Allow the solvent to evaporate for ~5 minutes.[18]

• Assay Execution:

  • Add 150-200 µL of the PROTAC dosing solution to each well of the lipid-coated donor plate.[18]

  • Carefully place the donor plate onto the acceptor plate, creating the "sandwich."

  • Incubate the plate assembly at room temperature for 4 to 18 hours in a humidified chamber to prevent evaporation.[18][22]

  • Include wells for reference standards (known high and low permeability compounds) and a membrane integrity control (e.g., Lucifer Yellow).[19][20]

• Sample Analysis:

  • After incubation, separate the plates.

  • Collect samples from both the donor and acceptor wells.

  • Analyze the concentration of the PROTAC in each sample using LC-MS/MS.

Data Analysis & Interpretation

The apparent permeability coefficient (Papp) is calculated using the following equation:

Papp (cm/s) = [-VD * VA / ((VD + VA) * Area * Time)] * ln(1 - [CA] / [Ceq])

Where:

• VD and VA are the volumes of the donor and acceptor wells.

• Area is the surface area of the membrane.

• Time is the incubation time in seconds.

• [CA] is the concentration of the PROTAC in the acceptor well.

• [Ceq] is the equilibrium concentration.

Papp Value (x 10⁻⁶ cm/s)	Permeability Classification	Implication for PROTACs
> 10	High	Likely to have sufficient passive diffusion. A good candidate for further studies.
1 - 10	Medium	Moderate passive diffusion. May require optimization or rely on active uptake.
< 1	Low	Poor passive diffusion. High risk of failure due to inability to enter cells.[23]

Causality & Limitations: PAMPA is an excellent tool for rank-ordering compounds based on their intrinsic passive permeability.[19] However, its simplicity is also its main limitation. It does not account for active uptake or efflux transporters, which can play a significant role in the overall cellular accumulation of PROTACs.[19][24] Therefore, a compound that performs poorly in PAMPA may still be effective in vivo if it is a substrate for an uptake transporter. Conversely, a high Papp value in PAMPA does not guarantee cellular efficacy if the PROTAC is aggressively removed by efflux pumps.[19]

Chapter 3: The Gold Standard Cell-Based Model: Caco-2 Permeability Assay

To move beyond passive diffusion and investigate the role of active transport, the Caco-2 permeability assay is the industry's gold standard.[25][26] Caco-2 cells, derived from human colon adenocarcinoma, differentiate into a polarized monolayer of enterocytes that form tight junctions and express many of the transporters found in the human small intestine, such as the P-glycoprotein (P-gp) efflux pump.[26][27][28]

Principle of the Assay

Caco-2 cells are cultured on semi-permeable filter inserts, creating two distinct compartments: an apical (AP) side, mimicking the intestinal lumen, and a basolateral (BL) side, mimicking the bloodstream.[26] By adding the PROTAC to one side and measuring its appearance on the other, one can determine the rate of transport in both directions (AP to BL and BL to AP). This bidirectional assessment is crucial for identifying compounds that are substrates of efflux pumps.[27][28]

Protocol: Bidirectional Caco-2 Assay

• Cell Culture & Differentiation:

  • Seed Caco-2 cells onto Transwell inserts (e.g., 24-well format) at an appropriate density.

  • Culture the cells for approximately 21 days to allow them to differentiate and form a confluent, polarized monolayer with robust tight junctions.[27][29]

• Monolayer Integrity Verification (Self-Validation):

  • TEER Measurement: Measure the Transepithelial Electrical Resistance (TEER) across the monolayer. A high TEER value (typically ≥ 200 Ω·cm²) indicates the formation of tight junctions.[26][27][29]

  • Lucifer Yellow Assay: Add Lucifer Yellow, a fluorescent molecule that cannot cross cell membranes, to the apical side. After incubation, measure its concentration in the basolateral chamber. Low leakage (<1-2%) confirms monolayer integrity.[27] Monolayers failing these checks should not be used.[29]

• Transport Experiment:

  • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, pH 7.4).[29]

  • AP to BL Transport: Add the PROTAC dosing solution (typically 1-10 µM) to the apical chamber and fresh buffer to the basolateral chamber.[26][29]

  • BL to AP Transport: In a separate set of wells, add the PROTAC dosing solution to the basolateral chamber and fresh buffer to the apical chamber.[29]

  • Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).[26][28]

  • At the end of the incubation, collect samples from both chambers for LC-MS/MS analysis.

• Addressing PROTAC-Specific Challenges:

  • PROTACs often exhibit poor recovery due to low solubility and non-specific binding.[7][30] To mitigate this, consider adding a low concentration of bovine serum albumin (BSA, e.g., 0.5%) to the basolateral (acceptor) buffer.[30]

Data Analysis & Interpretation

Calculate the Papp for both the AP-to-BL (Papp, A→B) and BL-to-AP (Papp, B→A) directions.

The Efflux Ratio (ER) is then calculated:

ER = Papp, B→A / Papp, A→B

Parameter	Value	Interpretation & Implication for PROTACs
Papp, A→B (x 10⁻⁶ cm/s)	> 10	High intrinsic permeability. Good potential for oral absorption.
1 - 10	Moderate permeability. Absorption may be limited.
< 1	Low permeability. Likely to have poor oral absorption unless subject to active uptake.
Efflux Ratio (ER)	< 2	No significant efflux detected. The PROTAC is likely not a substrate for major efflux pumps like P-gp.
> 2	Significant efflux detected.[27] The PROTAC is actively pumped out of the cell, which will reduce intracellular concentration and limit efficacy. The experiment can be repeated with a known P-gp inhibitor (e.g., verapamil) to confirm.[26]

Causality & Trustworthiness: The Caco-2 model provides a more biologically relevant system than PAMPA because it incorporates both passive and active transport mechanisms.[26] The bidirectional nature of the assay and the built-in integrity checks (TEER, Lucifer Yellow) make it a highly trustworthy and self-validating system. An ER > 2 is a strong indicator that a PROTAC's intracellular exposure will be limited by active efflux, a critical piece of information for guiding medicinal chemistry efforts.[27]

Chapter 4: Indirect Permeability Readout: Cellular Thermal Shift Assay (CETSA)

Ultimately, the goal of a PROTAC is not just to enter the cell, but to find and bind its target. The Cellular Thermal Shift Assay (CETSA) is a powerful method to confirm target engagement in an intact cellular environment, thereby providing an indirect but highly relevant confirmation of cell permeability.[31][32][33][34]

Principle of the Assay

CETSA operates on the principle of ligand-induced thermal stabilization.[33] When a PROTAC binds to its target protein inside a cell, it stabilizes the protein's structure. If the cells are subsequently heated, the unbound protein will denature and aggregate at a lower temperature than the PROTAC-bound protein. By measuring the amount of soluble protein remaining at various temperatures, one can detect a "thermal shift" that indicates direct target engagement.[31][33][35]

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Application Notes and Protocols for the Analytical Characterization of PROTACs Incorporating a 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane Linker

For Researchers, Scientists, and Drug Development Professionals

Introduction: A New Frontier in Targeted Protein Degradation with Spirocyclic Linkers

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, redirecting the cellular ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[1][2][3] These heterobifunctional molecules are comprised of a ligand for a target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a connecting linker.[1][2][4] The linker is not merely a spacer but a critical determinant of PROTAC efficacy, influencing the formation and stability of the ternary complex (POI-PROTAC-E3 ligase), as well as the physicochemical properties of the entire molecule.[5] The incorporation of rigid, three-dimensional scaffolds like 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane into the linker design offers a strategy to pre-organize the PROTAC conformation, potentially enhancing ternary complex formation and improving pharmacokinetic properties.[6][7]

This guide provides a comprehensive overview of the analytical methods required for the robust characterization of PROTACs featuring the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker. As a Senior Application Scientist, the following sections will delve into the causality behind experimental choices, offering field-proven insights and detailed protocols to empower researchers in their drug discovery efforts.

The PROTAC Journey: From Synthesis to Cellular Degradation

The successful development of a PROTAC is a multi-step process, each requiring rigorous analytical validation. The journey begins with the chemical synthesis and concludes with the demonstration of selective protein degradation in a cellular context.

Caption: A generalized workflow for the development and characterization of PROTACs.

Part 1: Foundational Physicochemical and Biophysical Characterization

A thorough understanding of the PROTAC's fundamental properties is paramount before proceeding to cellular assays. This initial phase focuses on the purity, stability, and binding characteristics of the molecule.

Purity and Structural Integrity Assessment by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for confirming the identity and purity of a synthesized PROTAC.[8][9][10][11] The unique structure of the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker may influence the chromatographic behavior and fragmentation pattern of the PROTAC.

Protocol: LC-MS/MS for PROTAC Purity and Identity

• Sample Preparation:

  • Dissolve the purified PROTAC in a suitable solvent (e.g., DMSO, acetonitrile) to a concentration of 1 mg/mL.

  • Perform serial dilutions to a final concentration of 1 µg/mL in a mixture of mobile phases A and B.

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column is a good starting point.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% mobile phase B over 10-15 minutes. The rigidity of the spirocyclic linker may necessitate a shallower gradient for optimal separation from closely related impurities.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI) is typically used for PROTACs.

  • Full Scan (MS1): Acquire a full scan to determine the precursor ion (the molecular ion of the PROTAC).

  • Product Ion Scan (MS2): Fragment the precursor ion to obtain a characteristic fragmentation pattern. The fragmentation of the spirocyclic core should be carefully analyzed to confirm its presence.

  • Data Analysis: Confirm the molecular weight of the PROTAC from the MS1 scan. Analyze the MS2 spectrum to verify the structural components, including the POI ligand, the E3 ligase ligand, and fragments originating from the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker. Purity is assessed by the relative area of the main peak in the chromatogram.

Probing Binary and Ternary Complex Formation with Biophysical Assays

The formation of a stable ternary complex is a prerequisite for efficient protein degradation.[12][13] Biophysical techniques such as Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) provide invaluable quantitative data on binding affinities, kinetics, and thermodynamics.[14][15][16][17][18][19][20][21][22][23][24][25][26]

Comparative Overview of Key Biophysical Assays

Feature	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Principle	Measures changes in refractive index upon binding to a sensor surface.[15][17]	Measures heat changes upon binding in solution.[22][23][25]
Key Readouts	Binding affinity (KD), association rate (ka), dissociation rate (kd).[15][17]	Binding affinity (KD), stoichiometry (n), enthalpy (ΔH), entropy (ΔS).[22][23][25]
Throughput	Medium to high.	Low.[15]
Sample Consumption	Low.[15]	High.[15]
Labeling Requirement	Label-free.[15][17]	Label-free.[22][23][25]

Protocol: Characterizing Ternary Complex Formation by Surface Plasmon Resonance (SPR)

This protocol outlines a common approach to assess ternary complex formation and cooperativity.

• Immobilization:

  • Immobilize a biotinylated E3 ligase (e.g., VHL or CRBN complex) onto a streptavidin-coated sensor chip. The spirocyclic nature of the PROTAC linker may influence the optimal orientation for ternary complex formation, making it crucial to test different immobilization strategies if initial results are suboptimal.

• Binary Interaction Analysis:

  • Inject increasing concentrations of the PROTAC over the immobilized E3 ligase to determine the binary binding affinity (KD1).

  • In a separate experiment, inject increasing concentrations of the POI over an appropriate sensor surface to determine its affinity for the PROTAC (KD2), if feasible.

• Ternary Complex Formation:

  • Inject a constant, saturating concentration of the PROTAC over the immobilized E3 ligase, followed by co-injection of increasing concentrations of the POI.

  • Alternatively, pre-incubate the PROTAC with varying concentrations of the POI before injecting the mixture over the E3 ligase surface.

• Data Analysis:

  • Fit the sensorgrams to appropriate binding models to determine the kinetic parameters (ka and kd) and the equilibrium dissociation constant (KD) for both binary and ternary interactions.

  • Calculate the cooperativity factor (α = KD1 / KD_ternary) to assess whether the binding of the POI is enhanced in the presence of the PROTAC and E3 ligase. An α > 1 indicates positive cooperativity, which is often desirable for potent degraders.

Caption: Workflow for SPR-based analysis of ternary complex formation.

Part 2: Cellular Assays for Efficacy and Selectivity

Once a PROTAC demonstrates favorable biophysical properties, the next critical step is to evaluate its performance in a cellular environment.

Assessing Cellular Permeability and Target Engagement

A PROTAC must be able to cross the cell membrane and engage its intracellular targets to be effective.[3][27][28] The spirocyclic linker, with its potential for increased rigidity and reduced conformational flexibility, may impact cell permeability.

Protocol: Cellular Target Engagement using NanoBRET™ Assay

The NanoBRET™ assay is a powerful tool for quantifying target engagement in live cells.[27]

• Cell Line Preparation:

  • Use a cell line that endogenously expresses the POI and has been engineered to express a NanoLuc® luciferase-tagged version of the POI.

• Assay Setup:

  • Plate the cells in a 96- or 384-well plate.

  • Add the NanoBRET™ tracer, a fluorescently labeled ligand that binds to the POI.

  • Add the PROTAC at various concentrations.

• Measurement:

  • Incubate the plate for a specified time.

  • Measure both the donor (luciferase) and acceptor (tracer) emission signals.

• Data Analysis:

  • Calculate the BRET ratio (acceptor emission / donor emission).

  • A decrease in the BRET ratio with increasing PROTAC concentration indicates displacement of the tracer and engagement of the PROTAC with the POI.

  • Determine the IC50 value, which represents the concentration of PROTAC required to displace 50% of the tracer.

Quantifying Target Protein Degradation

The ultimate measure of a PROTAC's efficacy is its ability to induce the degradation of the target protein. Western blotting is a fundamental and widely used technique for this purpose.[1][2][3][29][30]

Protocol: Western Blot Analysis of PROTAC-Mediated Degradation

• Cell Treatment:

  • Plate cells and allow them to adhere overnight.

  • Treat the cells with a range of PROTAC concentrations for a specified time course (e.g., 4, 8, 16, 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the POI.

  • Incubate with a secondary antibody conjugated to horseradish peroxidase (HRP).

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Re-probe the membrane with an antibody against a loading control (e.g., GAPDH, β-actin) to ensure equal protein loading.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the POI band intensity to the loading control.

  • Calculate the percentage of protein remaining relative to the vehicle control.

  • Determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values.

Global Proteomics for Selectivity Profiling

Mass spectrometry-based global proteomics is a powerful, unbiased approach to assess the selectivity of a PROTAC across the entire proteome.[31][32][33][34][35][36] This is crucial for identifying potential off-target effects.

Protocol: TMT-Based Quantitative Proteomics for Selectivity Profiling

• Sample Preparation:

  • Treat cells with the PROTAC at a concentration that induces significant degradation of the POI, alongside a vehicle control.

  • Lyse the cells, and digest the proteins into peptides with trypsin.

• TMT Labeling:

  • Label the peptide samples from the different treatment conditions with tandem mass tags (TMT).

• LC-MS/MS Analysis:

  • Combine the TMT-labeled samples and analyze by high-resolution LC-MS/MS.

• Data Analysis:

  • Identify and quantify the relative abundance of thousands of proteins across the different conditions.

  • Identify proteins that are significantly downregulated in the PROTAC-treated samples. The primary hit should be the intended POI. Any other significantly downregulated proteins are potential off-targets.

Part 3: In Vivo Characterization

For promising PROTAC candidates, evaluation in animal models is necessary to assess their pharmacokinetic (PK) and pharmacodynamic (PD) properties.

Pharmacokinetic Studies

LC-MS/MS is the method of choice for quantifying PROTAC concentrations in biological matrices such as plasma and tissues.[9][10][11] The physicochemical properties imparted by the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker will influence the PK profile.

Protocol: LC-MS/MS for PROTAC Quantification in Plasma

• Sample Preparation:

  • Spike plasma samples with a known concentration of an internal standard (ideally a stable isotope-labeled version of the PROTAC).

  • Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile).

  • Centrifuge to pellet the precipitated proteins and collect the supernatant.

  • Evaporate the solvent and reconstitute the sample in the initial mobile phase.

• LC-MS/MS Analysis:

  • Use a validated LC-MS/MS method, similar to that described for purity analysis but optimized for the plasma matrix, to quantify the PROTAC.

  • Generate a calibration curve using standards of known concentrations in the same biological matrix.

• Data Analysis:

  • Determine the concentration of the PROTAC in the unknown samples by comparing their peak area ratios (PROTAC/internal standard) to the calibration curve.

  • Calculate key PK parameters such as Cmax, Tmax, AUC, and half-life.

Conclusion

The analytical characterization of PROTACs, particularly those with novel linkers like 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, requires a multi-faceted approach. The protocols and insights provided in this guide offer a robust framework for researchers to thoroughly evaluate their PROTAC candidates, from initial synthesis to in vivo efficacy. A systematic and rigorous analytical workflow is essential for advancing the most promising molecules into clinical development and realizing the full therapeutic potential of targeted protein degradation.

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Application Notes &amp; Protocols: A Guide to Designing PROTAC® Libraries with 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

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Abstract

Proteolysis-targeting chimeras (PROTACs) have revolutionized drug discovery by enabling the targeted degradation of disease-causing proteins.[1] These heterobifunctional molecules co-opt the cell's ubiquitin-proteasome system to eliminate proteins of interest (POIs).[2] A PROTAC's architecture—comprising a POI ligand, an E3 ligase ligand, and a connecting linker—is crucial to its function.[3] The linker is not merely a spacer but a key determinant of a PROTAC's efficacy, influencing the stability of the ternary complex (POI-PROTAC-E3 ligase) and the molecule's physicochemical properties.[2][3] This guide provides an in-depth exploration of designing PROTAC libraries using the rigid, spirocyclic linker building block, 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, offering both theoretical insights and detailed experimental protocols for researchers in the field.

Introduction: The Central Role of the Linker in PROTAC Efficacy

The PROTAC mechanism is catalytic, where a single molecule can trigger the degradation of multiple POI molecules.[3][4] This "event-driven" pharmacology contrasts with the "occupancy-driven" model of traditional inhibitors.[3] The success of this process hinges on the formation of a productive ternary complex. The linker dictates the spatial arrangement and relative orientation of the POI and E3 ligase, directly impacting the stability and cooperativity of this complex.[5][]

While flexible linkers like polyethylene glycol (PEG) and alkyl chains have been widely used, there is a growing appreciation for rigid and structurally defined linkers.[3][7] Rigid linkers, such as those derived from spirocyclic scaffolds, can pre-organize the PROTAC molecule into a conformationally restrained state.[7][8] This pre-organization can reduce the entropic penalty of forming the ternary complex, potentially leading to enhanced degradation potency and selectivity.[9]

The 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane moiety offers a unique combination of rigidity and synthetic tractability. Its spirocyclic core provides a defined three-dimensional structure, while the dimethoxymethyl group can be readily converted to a reactive aldehyde for conjugation, and the secondary amine serves as a versatile attachment point.[10]

Diagram 1: The PROTAC Catalytic Cycle

This diagram illustrates the key steps in PROTAC-mediated protein degradation, from ternary complex formation to proteasomal degradation of the target protein.

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Designing a PROTAC Library with 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

The goal of a PROTAC library is to systematically explore the structure-activity relationship (SAR) of the linker.[11] By varying the attachment points and the overall linker length and geometry, researchers can identify optimal constructs for potent and selective degradation.

Core Principles of Library Design

• Systematic Variation: The library should methodically alter the connection points of the spirocyclic linker to both the POI ligand and the E3 ligase ligand.

• Vectorial Diversity: Explore different exit vectors from the core ligands. A solvent-exposed position on the ligand is typically chosen to minimize disruption of binding.[12]

• Modularity: Employ a modular synthetic approach that allows for the easy swapping of POI ligands, E3 ligase ligands, and linker components. Click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition) is a powerful tool for this purpose.[3]

Synthetic Strategy: A Modular Approach

A robust library synthesis relies on having functionalized building blocks in hand. The 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane serves as the central scaffold.

Step 1: Functionalization of the Spirocyclic Core The core can be functionalized in two primary ways:

• Deprotection and Acylation/Alkylation: The secondary amine of the spirocycle can be acylated or alkylated with a linker fragment containing a terminal reactive group (e.g., an azide or alkyne).

• Aldehyde Formation and Reductive Amination: The dimethoxymethyl group can be hydrolyzed under acidic conditions to reveal an aldehyde, which can then be used in reductive amination reactions to connect to an amine-containing linker or ligand.

Step 2: Preparation of Functionalized Ligands

• POI Ligand: Synthesize or procure a known ligand for your protein of interest. This ligand should be modified with a compatible reactive handle (e.g., an alkyne, azide, or carboxylic acid) at a position that does not interfere with target binding.

• E3 Ligase Ligand: The most commonly used E3 ligases are Cereblon (CRBN) and von Hippel-Lindau (VHL).[2][13] Ligands for these, such as pomalidomide (for CRBN) or VH032 derivatives (for VHL), are commercially available or can be synthesized with appropriate functional handles.[2]

Diagram 2: Modular PROTAC Synthesis Workflow

This diagram outlines the synthetic logic for building a PROTAC library using the spirocyclic linker.

Caption: Modular workflow for PROTAC library synthesis.

Experimental Protocols: Evaluation of the PROTAC Library

A systematic evaluation is critical to identify promising candidates from the synthesized library.[5] The following protocols outline key biochemical and cell-based assays.

Protocol: Ternary Complex Formation Assay (TR-FRET)

Objective: To quantify the formation of the POI-PROTAC-E3 ligase ternary complex in vitro. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a common high-throughput method.[14]

Materials:

• Purified, tagged POI (e.g., His-tagged)

• Purified, tagged E3 ligase complex (e.g., GST-tagged VHL/ElonginB/ElonginC)

• Terbium-conjugated anti-His antibody

• Fluorescein-conjugated anti-GST antibody

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 0.01% Tween-20)

• PROTAC library compounds

• 384-well, low-volume, non-binding plates

Methodology:

• Reagent Preparation: Prepare serial dilutions of each PROTAC compound in assay buffer.

• Assay Plate Setup:

  • Add 5 µL of the PROTAC dilution or vehicle control (DMSO) to the wells.

  • Add 5 µL of the POI-antibody mix (pre-incubated His-POI and Tb-anti-His Ab).

  • Add 5 µL of the E3-antibody mix (pre-incubated GST-E3 and Fluorescein-anti-GST Ab).

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Data Acquisition: Read the plate on a TR-FRET enabled plate reader, measuring emission at two wavelengths (e.g., 665 nm for acceptor and 620 nm for donor).

• Data Analysis: Calculate the TR-FRET ratio (Acceptor/Donor). Plot the ratio against PROTAC concentration to determine the concentration at which 50% of the complex is formed (TC₅₀) and the maximum complex formation.

Protocol: Target Protein Degradation Assay (Western Blot)

Objective: To measure the reduction in target protein levels within cells after PROTAC treatment.[5][15]

Materials:

• Relevant human cell line expressing the POI

• Cell culture medium and supplements

• PROTAC library compounds

• Vehicle control (e.g., DMSO)

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibody against the POI

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Methodology:

• Cell Culture: Plate cells at an appropriate density and allow them to adhere overnight.

• PROTAC Treatment: Treat the cells with a range of concentrations for each PROTAC in the library for a specified duration (e.g., 18-24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk in TBST).

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an ECL substrate and an imaging system.

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Normalize the POI band intensity to the loading control.

  • Calculate the percentage of protein degradation relative to the vehicle control.

  • Determine the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation) for each PROTAC.[2]

Table 1: Key Parameters for PROTAC Characterization

Parameter	Assay	Description	Significance
TC₅₀	TR-FRET, AlphaLISA, ITC	Concentration of PROTAC required to induce 50% of maximal ternary complex formation.	Measures the efficiency of ternary complex formation.
DC₅₀	Western Blot, In-Cell Western	Concentration of PROTAC required to degrade 50% of the target protein.	Quantifies the cellular potency of the PROTAC.[2]
Dₘₐₓ	Western Blot, In-Cell Western	The maximal level of protein degradation achieved.	Indicates the efficacy of the PROTAC; a high Dₘₐₓ is desirable.[2]
Permeability	Caco-2 Assay, PAMPA	Measures the ability of the PROTAC to cross cell membranes.	Essential for cellular activity and drug-like properties.[16]

Protocol: Cell Viability/Cytotoxicity Assay

Objective: To assess the downstream functional consequence of target protein degradation, particularly for oncology targets.[15]

Materials:

• Cancer cell line of interest

• PROTAC library compounds

• CellTiter-Glo® Luminescent Cell Viability Assay kit or similar

• Opaque-walled 96-well plates

Methodology:

• Cell Seeding: Seed cells in 96-well plates and allow them to adhere.

• Compound Treatment: Treat cells with a serial dilution of each PROTAC for a prolonged period (e.g., 72-120 hours).

• Assay Procedure:

  • Allow the plate to equilibrate to room temperature.

  • Add the CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

  • Mix on an orbital shaker to induce cell lysis.

  • Incubate at room temperature to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to vehicle-treated controls and plot cell viability versus PROTAC concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion and Future Directions

The design of PROTACs is a multifactorial optimization problem where the linker plays a central, decisive role. The use of rigid, three-dimensional scaffolds like 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane represents a strategic shift away from purely flexible tethers, offering a path to improved potency and drug-like properties.[7][9] By systematically synthesizing and evaluating libraries built around this core, researchers can gain crucial insights into the structural requirements for efficient, selective protein degradation. The protocols detailed herein provide a robust framework for this endeavor, enabling the identification of next-generation targeted protein degraders.

References

• BenchChem. (2025). Cell-based assays for evaluating PROTACs with Methyl 4-(3-azetidinyloxy)
• Precise PEG. E3 Ligase Ligands in PROTAC.
• Hughes, S. J., & Ciulli, A. (2017). E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. Molecules.
• BenchChem. (2025). An In-depth Technical Guide to PROTAC Linkers and E3 Ligase Binders.
• Gadd, M. S., et al. (2017). Current strategies for the design of PROTAC linkers: a critical review. MedChemComm.
• MedChemExpress. 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane.
• MDPI. (2024). The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology.
• Mtoz Biolabs.
• BOC Sciences. E3 Ligase Ligands for PROTAC.
• Tiong, K. H., et al. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. Future Medicinal Chemistry.
• ResearchGate. (2020). Current strategies for the design of PROTAC linkers: a critical review.
• Edmondson, S. D., et al. (2019). Targeted Protein Degradation: Elements of PROTAC Design. Current Opinion in Chemical Biology.
• Reaction Biology.
• Wan, Y., et al. (2024). Cell-based PROTAC screening for cancer drug discovery. Cancer Research.
• BenchChem. (2025). Application Notes and Protocols: Designing a PROTAC Library with Varying Linker Lengths.
• ResearchGate. (2023).
• Testa, A., et al. (2022). Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. Journal of Medicinal Chemistry.
• Jin, Y., et al. (2023). Characteristic roadmap of linker governs the rational design of PROTACs. Signal Transduction and Targeted Therapy.
• BenchChem. (2025). Application Notes and Protocols for PROTAC Activity Screening.
• SpiroChem. Linker Design.
• Zorba, A., et al. (2024). Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes. Journal of the American Chemical Society.

• Springer Nature Experiments. An In Vitro Pull-down Assay of the E3 Ligase:PROTAC:Substrate Ternary Complex to Identify Effective PROTACs. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHebSFVQ3l233o9w9B8UXMY7IC7bQZMoAMPbycVQfZo-wtvap3r0PqmRzmNpD5k66lVnFkf4qbDq3ZIAihGPWePtN19smkvUs80tf341ptCnydp2rilejJOoA0bkagZWUOAizhavj-Xxc-vXMNzn_bL7OfbilMuTVW5-VcJQUjZnFYbZ8DLjw==]([Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeted Protein Degradation: Elements of PROTAC Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 7. Characteristic roadmap of linker governs the rational design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. benchchem.com [benchchem.com]
• 16. Assays and technologies for developing proteolysis targeting chimera degraders - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Welcome to the technical support center for the synthesis of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and improve the yield and purity of your synthesis.

Introduction to the Synthesis

The synthesis of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, a valuable building block in medicinal chemistry, particularly as a PROTAC linker[1][2], typically proceeds through a two-step sequence starting from the readily available N-Boc-4-piperidone. The core of this synthesis involves the formation of a spiroketal, a structure where two rings share a single carbon atom.[3] This three-dimensional scaffold is of growing interest in drug discovery due to its ability to confer favorable pharmacological properties.[1]

The general synthetic approach is outlined below:

Figure 1: General synthetic workflow for 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane.

This guide will address potential issues in both the spiroketalization and deprotection steps, providing detailed solutions based on established chemical principles.

Troubleshooting Guide

This section is designed to help you diagnose and resolve common problems encountered during the synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Step 1: Spiroketalization
Low to no conversion of N-Boc-4-piperidone	1. Insufficiently acidic catalyst: The spiroketalization is an acid-catalyzed equilibrium reaction. The catalyst may be too weak or used in an insufficient amount. 2. Inefficient water removal: Water is a byproduct of the reaction. Its presence will shift the equilibrium back towards the starting materials. 3. Poor quality of reagents: Impurities in N-Boc-4-piperidone or the diol can inhibit the reaction.	1. Catalyst optimization: Use a stronger acid catalyst such as p-toluenesulfonic acid (p-TsOH) or camphorsulfonic acid (CSA). Increase the catalyst loading incrementally (e.g., from 0.1 mol% to 0.5 mol%). 2. Azeotropic distillation: Use a Dean-Stark apparatus with a suitable solvent (e.g., toluene or benzene) to effectively remove water as it is formed. Ensure the system is properly sealed to prevent atmospheric moisture from entering. 3. Reagent purification: Ensure N-Boc-4-piperidone is pure and dry. The diol should also be of high purity and free of water.
Formation of multiple unidentified byproducts	1. Decomposition of starting material or product: Prolonged reaction times or high temperatures in the presence of a strong acid can lead to decomposition. 2. Side reactions of the dimethoxymethyl group: The acetal functionality can be sensitive to strongly acidic conditions, potentially leading to hydrolysis or other side reactions.	1. Reaction monitoring: Monitor the reaction progress closely by TLC or LC-MS. Stop the reaction as soon as the starting material is consumed to minimize byproduct formation. Consider using a lower reaction temperature with a longer reaction time. 2. Milder acid catalyst: If decomposition is suspected, switch to a milder acid catalyst, such as pyridinium p-toluenesulfonate (PPTS).
Difficulty in isolating the Boc-protected intermediate	1. Product is an oil: The protected intermediate may not be a crystalline solid, making purification by recrystallization challenging. 2. Co-elution with impurities during chromatography: Non-polar impurities may co-elute with the product.	1. Chromatographic purification: Use column chromatography on silica gel. A gradient elution system (e.g., ethyl acetate in hexanes) is recommended to achieve good separation. 2. Optimize chromatography conditions: If co-elution is an issue, try a different solvent system or a different stationary phase (e.g., alumina).
Step 2: Deprotection
Incomplete removal of the Boc group	1. Insufficiently strong acid or short reaction time: The Boc group is stable under mild acidic conditions and requires a strong acid for efficient cleavage.[4][5] 2. Scavenging of the acid: If the reaction mixture contains basic impurities, they may neutralize the acid, rendering it ineffective.	1. Choice of deprotecting agent: Use a strong acid such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or a solution of HCl in an organic solvent like dioxane or methanol.[6] Ensure the reaction is allowed to proceed to completion by monitoring with TLC. 2. Use of excess acid: A stoichiometric excess of the acid is typically required.
Low yield of the final product	1. Product loss during workup: The final product is a free amine, which can be water-soluble, especially in its protonated form. 2. Decomposition of the product: The spiroketal or the dimethoxymethyl group may be sensitive to the strong acidic conditions of the deprotection.	1. Careful workup: After deprotection, carefully neutralize the excess acid with a base (e.g., saturated sodium bicarbonate solution) and extract the product with an organic solvent (e.g., DCM or ethyl acetate). Multiple extractions may be necessary. Adjusting the pH of the aqueous layer to be basic (pH > 9) can improve extraction efficiency. 2. Milder deprotection conditions: If product decomposition is suspected, consider using milder conditions, such as aqueous phosphoric acid.[7]
Difficulty in purifying the final product	1. Product is a polar amine: The free amine can be difficult to handle and purify by standard silica gel chromatography due to streaking. 2. Formation of salt: If the neutralization during workup is incomplete, the product may exist as a salt, which can complicate purification.	1. Modified chromatography: Use a silica gel column that has been pre-treated with a small amount of triethylamine in the eluent to prevent streaking. Alternatively, reverse-phase chromatography can be an effective purification method for polar compounds. 2. Ensure complete neutralization: Check the pH of the aqueous layer during workup to ensure it is basic before extraction.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst for the spiroketalization step?

A1: While various acid catalysts can be used, p-toluenesulfonic acid (p-TsOH) is a common and effective choice for this type of transformation. It is acidic enough to promote the reaction at a reasonable rate and is easily removed during workup. For sensitive substrates, milder catalysts like pyridinium p-toluenesulfonate (PPTS) can be employed to minimize side reactions, although this may require longer reaction times or higher temperatures.

Q2: How can I effectively remove water during the spiroketalization?

A2: The most effective method for water removal is azeotropic distillation using a Dean-Stark apparatus. Toluene is a suitable solvent for this purpose as it forms an azeotrope with water. Ensure your glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of atmospheric moisture.

Q3: What are the best conditions for the Boc deprotection?

A3: A common and effective method for Boc deprotection is treatment with a strong acid. A solution of 4M HCl in 1,4-dioxane or a mixture of trifluoroacetic acid (TFA) in dichloromethane (DCM) (typically 1:1 v/v) at room temperature are standard procedures.[6] The reaction is usually complete within a few hours. It is crucial to monitor the reaction by TLC to avoid prolonged exposure to strong acid, which could lead to degradation of the product.

Q4: My final product is difficult to handle and purify. Are there any tips?

A4: The final product, being a free amine, can be challenging. To improve handling, it can be converted to a stable salt (e.g., hydrochloride or hydrobromide) by treating a solution of the free base with a solution of HCl or HBr in an appropriate solvent (e.g., ether or isopropanol). The resulting salt is often a crystalline solid that is easier to handle, purify by recrystallization, and store.

Q5: Can I use other protecting groups for the nitrogen atom?

A5: Yes, other protecting groups can be used. The choice of protecting group will depend on the overall synthetic strategy and the compatibility with other functional groups in the molecule. The benzyloxycarbonyl (Cbz) group is another common choice, which can be removed by hydrogenolysis. However, the Boc group is often preferred due to its ease of removal under acidic conditions that are often compatible with many other functional groups.

Experimental Protocols

The following are representative experimental protocols based on established methodologies for the synthesis of similar compounds.

Step 1: Synthesis of tert-Butyl 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

Figure 2: Experimental workflow for the spiroketalization step.

Step 2: Synthesis of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Figure 3: Experimental workflow for the Boc deprotection step.

References

• PubChem. tert-Butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate. [Link]

• ACS GCI Pharmaceutical Roundtable. BOC Deprotection Reagent Guides. [Link]

• El-Faham, A., & Funosas, R. S. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC advances, 10(41), 24443–24453. [Link]

• Walz, A. J., & Hsu, F. L. (2017). Fentanyl Synthesis Using N-BOC-4-Piperidinone. Defense Technical Information Center. [Link]

• ResearchGate. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. [Link]

• PubMed. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. [Link]

• ResearchGate. The synthetic methods of oxa-azaspiro[4.5]decane derivatives and our approach. [Link]

• ResearchGate. Deprotection of different N-Boc-compounds. [Link]

• MDPI. 1,3,8-Triazaspiro[4.5]decane Derivatives Inhibit Permeability Transition Pores through a F O -ATP Synthase c Subunit Glu 119 -Independent Mechanism That Prevents Oligomycin A-Related Side Effects. [Link]

• MDPI. Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. [Link]

• National Center for Biotechnology Information. Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues. [Link]

• United Nations. Economic and Social Council: Commission on Narcotic Drugs. [Link]

• Li, B., et al. (2007). Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers. The Journal of organic chemistry, 72(24), 9203–9206. [Link]

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• 3. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability Challenges of the Dimethoxymethyl Group in Acidic Conditions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides an in-depth analysis of the stability challenges associated with the dimethoxymethyl (DMM) protecting group, particularly under acidic conditions. Here, you will find troubleshooting guides and frequently asked questions designed to address specific issues you may encounter during your experiments, ensuring the integrity and success of your synthetic routes.

Foundational Principles: The Chemistry of the Dimethoxymethyl Group

The dimethoxymethyl group is an acyclic acetal used to protect hydroxyl functionalities. Its utility stems from its stability in neutral to strongly basic conditions, making it inert to a wide range of nucleophiles, bases, and reducing agents.[1] However, its defining characteristic is its lability under acidic conditions, which allows for its removal to unmask the alcohol.

Mechanism of Acid-Catalyzed Deprotection

The cleavage of the dimethoxymethyl group proceeds via acid-catalyzed hydrolysis. The mechanism involves the following key steps:

• Protonation: The reaction is initiated by the protonation of one of the methoxy oxygens by an acid catalyst, which turns the methoxy group into a good leaving group (methanol).

• Formation of an Oxonium Ion: The departure of methanol results in the formation of a resonance-stabilized oxonium ion. This step is typically the rate-determining step of the reaction.

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the electrophilic carbon of the oxonium ion.

• Formation of a Hemiacetal: Subsequent deprotonation of the resulting intermediate yields a hemiacetal.

• Repeat and Release: The process of protonation, elimination of a second methanol molecule, and nucleophilic attack by water is repeated, ultimately leading to the deprotected alcohol and formaldehyde.

Caption: A workflow for troubleshooting incomplete deprotection.

Q2: I'm observing unexpected side products. What could be happening?

While the dimethoxymethyl group is generally clean to deprotect, side reactions can occur, especially in complex molecules:

• Acid-Sensitive Functional Groups: If your molecule contains other acid-labile protecting groups (e.g., Boc, trityl) or functionalities, they may be partially or fully cleaved under the deprotection conditions.

• Rearrangement Reactions: The formation of an oxonium ion intermediate could potentially trigger rearrangements in susceptible substrates.

• Formaldehyde Reactions: The formaldehyde generated during deprotection can potentially react with other nucleophilic sites in the molecule, although this is less common under typical deprotection conditions.

To mitigate these issues, it is crucial to carefully select the deprotection conditions based on the overall stability of your substrate. A milder acid or shorter reaction time may be necessary.

Experimental Protocols

The following protocols provide starting points for the deprotection of a dimethoxymethyl-protected alcohol. Optimization may be required based on the specific substrate.

Protocol 1: Mild Deprotection with Acetic Acid

This method is suitable for substrates with other acid-sensitive groups.

• Dissolve the dimethoxymethyl-protected compound (1.0 equiv) in a 3:1 mixture of tetrahydrofuran (THF) and 80% aqueous acetic acid.

• Stir the reaction at room temperature, monitoring by TLC until the starting material is consumed.

• Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography.

Protocol 2: Standard Deprotection with p-Toluenesulfonic Acid (TsOH)

A more general and typically faster method.

• Dissolve the substrate (1.0 equiv) in a mixture of acetone and water (e.g., 4:1).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 0.1 equiv).

• Stir the reaction at room temperature or warm gently (e.g., 40 °C) while monitoring by TLC.

• Upon completion, neutralize the reaction with saturated aqueous sodium bicarbonate.

• Remove the acetone under reduced pressure.

• Extract the aqueous residue with an appropriate organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash column chromatography.

Comparative Data on Acidic Conditions for Acetal Deprotection

Acid Catalyst	Solvent System	Temperature	Relative Rate	Suitability for DMM
80% Acetic Acid	THF/H₂O	Room Temp.	Slow	High (for sensitive substrates)
p-TsOH (cat.)	Acetone/H₂O	Room Temp. - 40°C	Moderate	High (general purpose)
Trifluoroacetic Acid (TFA)	CH₂Cl₂/H₂O	0°C - Room Temp.	Fast	Moderate (risk of side reactions)
4M HCl	Dioxane/H₂O	Room Temp.	Fast	Low (harsh conditions)

Frequently Asked Questions (FAQs)

Q3: How does the stability of the dimethoxymethyl group compare to other common protecting groups?

• vs. Cyclic Acetals (e.g., 1,3-dioxolanes): Acyclic acetals like the dimethoxymethyl group are generally less stable and more readily cleaved under acidic conditions than their cyclic counterparts due to entropic factors. [1]* vs. Methoxymethyl (MOM) ether: The dimethoxymethyl group is an acetal, while the MOM group is an ether acetal. Generally, acetals are more acid-labile than ether acetals. Therefore, the dimethoxymethyl group is expected to be more easily cleaved than the MOM group, which often requires stronger acids like TFA or dilute HCl for removal. [2]* vs. Boc (tert-Butyloxycarbonyl): The Boc group, used for protecting amines, is also acid-labile. The relative lability would depend on the specific acidic conditions. However, the dimethoxymethyl group can often be removed under milder acidic conditions that may leave a Boc group intact, allowing for potential orthogonality.

• vs. Benzyl (Bn) ether: The benzyl ether is significantly more stable to acidic conditions and is typically removed by hydrogenolysis. This provides excellent orthogonality with the dimethoxymethyl group.

Q4: What are the key stability considerations for the dimethoxymethyl group in drug development?

In the context of drug development, the stability of a protecting group is critical, not just in synthesis but also in formulation and physiological environments.

• Formulation pH: The acidic lability of the dimethoxymethyl group means it would likely be unstable in acidic drug formulations. The pH of a formulation can significantly influence the degradation rate of sensitive functional groups. [3]Therefore, if a drug candidate contains a residual dimethoxymethyl group, the formulation would need to be buffered at a neutral or slightly basic pH to ensure stability.

• Gastric Stability: An orally administered drug containing a dimethoxymethyl group would likely be cleaved in the acidic environment of the stomach. This could be a desirable feature for a prodrug strategy, where the active hydroxyl compound is released after administration. However, if the intact molecule is the active pharmaceutical ingredient (API), this instability would be a significant liability.

• Metabolic Stability: While primarily cleaved by acid hydrolysis, the potential for enzymatic cleavage should also be considered during preclinical development.

Q5: Can the dimethoxymethyl group be used in an orthogonal protection strategy?

Yes, the dimethoxymethyl group's specific acid lability makes it a candidate for orthogonal protection schemes. [4]For example:

• It can be selectively removed in the presence of base-labile groups (e.g., Fmoc, acetate esters).

• It can be cleaved while leaving more robust acid-labile groups like Boc intact, with careful selection of mild acidic conditions.

• It is orthogonal to protecting groups removed by hydrogenolysis (e.g., Bn, Cbz) or fluoride (e.g., silyl ethers like TBDMS).

The successful implementation of an orthogonal strategy depends on fine-tuning the deprotection conditions to exploit the different reactivity thresholds of the protecting groups present in the molecule.

References

• A Comparative Analysis of 1,3-Dimethoxypropane and Other Acetal Protecting Groups in Organic Synthesis. Benchchem.
• Tuning the stability of alkoxyisopropyl protection groups. Beilstein Journals.
• A Comparative Analysis of DMB and Other Acid-Labile Protecting Groups for Researchers and Drug Development Professionals. Benchchem.
• Dimethyl Acetals. Organic Chemistry Portal.
• Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Trifl
• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry.
• A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers.
• Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. PMC - NIH.
• An Efficient and Selective Deprotecting Method for Methoxymethyl Ethers.
• Influence of temperature and pH on the stability of dimethoxy biphenyl monocarboxyl
• 2,4-Dimethoxybenzyl as a Protecting Group for Glutamine and Asparagine in Peptide Synthesis. WashU Medicine Research Profiles.
• Acetal Protective Groups.
• Alcohol or phenol synthesis by ether cleavage. Organic Chemistry Portal.
• Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib. PMC - NIH.
• Application Notes and Protocols: Orthogonal Protecting Group Strategies with 2-(4-Methoxyphenyl)-4-methyl-1,3-dioxolane. Benchchem.
• log k pH = f ( pH ) profiles for the degradation of PPD in aqueous solutions.
• Total synthesis of ent-pavettamine. BJOC - Beilstein Journals.
• Antioxidant Activity, Stability in Aqueous Medium and Molecular Docking/Dynamics Study of 6-Amino- and N-Methyl-6-amino-L-ascorbic Acid. MDPI.
• (PDF) Stability of aqueous formaldehyde under ?
• Effect of Chemical Structure on the Electrochemical Cleavage of Alkoxyamines. OUCI.
• From Cleavage of Other Element—Group VB Bonds (Including Scrambling).
• KD-Tripathi-Pharmacology-Book.pdf. Pharma Info Nepal.

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• 4. jocpr.com [jocpr.com]

Technical Support Center: Optimizing Spirocyclic Linkers for Ternary Complex Formation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for optimizing linker length in Proteolysis Targeting Chimeras (PROTACs) with a focus on spirocyclic linkers. Our goal is to equip you with the scientific rationale and practical methodologies to overcome common challenges in inducing and stabilizing the critical ternary complex.

Introduction: The Unique Challenge of Spirocyclic Linkers

PROTACs function by inducing the formation of a ternary complex between a target protein of interest (POI) and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the POI.[1][2][3] The linker connecting the two protein-binding moieties is a critical determinant of the stability and productivity of this ternary complex.[3][4] While flexible linkers like PEG and alkyl chains have been widely used, there is a growing interest in more rigid structures, such as spirocyclic linkers, to pre-organize the PROTAC into a bioactive conformation, potentially leading to enhanced potency and improved pharmacokinetic properties.[1][5]

However, the rigidity of spirocyclic linkers also presents a unique set of challenges. Unlike flexible linkers that can adopt multiple conformations to achieve a productive protein-protein interface, spirocyclic linkers impose significant conformational constraints.[1] This rigidity can be a double-edged sword: a well-designed spirocyclic linker can lock the PROTAC in an optimal orientation for ternary complex formation, leading to high cooperativity, while a poorly designed one can introduce steric clashes or fail to bridge the two proteins effectively. This guide will help you navigate the complexities of optimizing these powerful but demanding chemical scaffolds.

Frequently Asked Questions (FAQs)

Q1: How does the length of a spirocyclic linker impact the stability of the ternary complex?

A1: The length of a spirocyclic linker is a critical parameter that dictates the distance and relative orientation between the POI and the E3 ligase.[6] An optimal linker length allows for favorable protein-protein interactions within the ternary complex, leading to positive cooperativity and enhanced stability.[4] If the linker is too short, it may not be able to span the distance between the two proteins, preventing complex formation. Conversely, if the linker is too long, it may not sufficiently restrict the conformational freedom of the complex, leading to a decrease in stability and cooperativity.[7] The rigid nature of spirocyclic linkers means that even small changes in length can have a dramatic impact on the geometry of the ternary complex.

Q2: What are the recommended initial linker lengths to screen for a new target and E3 ligase pair when using spirocyclic linkers?

A2: Due to the constrained nature of spirocyclic linkers, a more focused and structurally-guided approach is recommended over broad screening of various lengths. If structural information of the binary complexes (PROTAC-POI and PROTAC-E3 ligase) is available, computational modeling can be employed to predict optimal linker lengths.[8][9][10] In the absence of structural data, a good starting point is to synthesize a small, focused library of PROTACs with spirocyclic linkers of varying lengths, for instance, by systematically extending an alkyl chain attached to the spirocyclic core. It is also beneficial to explore different attachment points on the spirocyclic scaffold.

Q3: What are the most effective biophysical methods for quantifying ternary complex formation and cooperativity?

A3: Several biophysical techniques are available to characterize ternary complex formation, each with its own strengths.[11][12][13]

• Surface Plasmon Resonance (SPR): SPR is a powerful technique for measuring the kinetics (on- and off-rates) and affinity of both binary and ternary interactions in a label-free manner.[2][12] It is particularly useful for determining the cooperativity of the ternary complex.[12]

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat changes associated with binding, providing a complete thermodynamic profile of the interaction, including enthalpy and entropy.[12][13] This can offer deep insights into the driving forces of ternary complex formation.

• Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET): TR-FRET is a robust, high-throughput assay that can be used to measure the proximity of the POI and E3 ligase in the presence of a PROTAC.[2][14]

• AlphaLISA/AlphaScreen: These are bead-based proximity assays that are also well-suited for high-throughput screening of PROTAC libraries to identify compounds that promote ternary complex formation.[2][11]

Q4: How should I interpret Surface Plasmon Resonance (SPR) data for my spirocyclic PROTAC?

A4: When analyzing SPR data for a spirocyclic PROTAC, you should focus on several key parameters:

• Binary Affinities: Determine the binding affinity (KD) of your PROTAC for both the POI and the E3 ligase individually.

• Ternary Complex Formation: Immobilize one protein (e.g., the E3 ligase) on the sensor chip and inject the other protein (the POI) with and without the PROTAC. A significant increase in the binding response in the presence of the PROTAC indicates ternary complex formation.

• Cooperativity (α): Cooperativity is a measure of how the binding of one protein influences the binding of the other. It can be calculated from the binding affinities. A cooperativity value greater than 1 indicates positive cooperativity, meaning the proteins bind more tightly in the presence of each other, which is a hallmark of a stable ternary complex.[4][15]

• Kinetics: Pay close attention to the association (ka) and dissociation (kd) rates. A slow dissociation rate is often indicative of a stable and long-lived ternary complex, which can be a predictor of potent degradation.[16]

Q5: What are the primary challenges in the synthesis of spirocyclic linkers for PROTACs?

A5: The synthesis of spirocyclic linkers can be more complex than that of linear linkers. Key challenges include the construction of the spirocyclic core, the introduction of functional groups for attachment to the protein-binding ligands, and controlling the stereochemistry of the spirocyclic center. These synthetic complexities can make the exploration of a wide range of linker lengths and geometries more time-consuming and resource-intensive. Partnering with experienced chemists or specialized contract research organizations can be beneficial.[6][17]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No or weak ternary complex formation observed in biophysical assays.	1. Incorrect Linker Length/Geometry: The spirocyclic linker may be too short, too long, or holding the binding moieties in a non-productive orientation.[18] 2. Steric Hindrance: The rigid linker may be causing steric clashes between the two proteins. 3. Low Binary Affinity: The PROTAC may have weak binding to one or both proteins.	1. Synthesize Analogs: Design and synthesize a small library of PROTACs with varying linker lengths and attachment points on the spirocyclic core. 2. Computational Modeling: Use molecular modeling to predict more favorable linker geometries.[9][10] 3. Optimize Warheads: If possible, improve the affinity of the individual protein-binding ligands.
Low cooperativity (α ≈ 1 or α < 1).	1. Suboptimal Protein-Protein Interface: The linker is not positioning the POI and E3 ligase for favorable interactions. 2. Entropically Unfavorable: The rigidity of the linker may not be sufficient to overcome the entropic cost of complex formation without favorable enthalpic contributions from protein-protein interactions.	1. Linker Modification: Explore different spirocyclic scaffolds or introduce flexible elements to the linker to allow for more conformational sampling. 2. Structural Biology: Obtain a crystal structure or cryo-EM structure of the ternary complex to guide rational design of a more cooperative linker.[11]
"Hook Effect" observed in assays (Signal decreases at high PROTAC concentrations).	This is an expected phenomenon for bifunctional molecules where at high concentrations, the PROTAC forms binary complexes with the POI and E3 ligase separately, reducing the formation of the ternary complex.[11][15]	This is not necessarily a problem but a characteristic of the assay. Ensure you test a wide range of PROTAC concentrations to identify the optimal concentration for ternary complex formation and subsequent degradation.
Good ternary complex formation in vitro, but poor cellular degradation.	1. Poor Cell Permeability: The physicochemical properties of the spirocyclic PROTAC may prevent it from crossing the cell membrane.[1] 2. Metabolic Instability: The PROTAC may be rapidly metabolized within the cell. 3. Cellular Environment: The intracellular concentrations of the POI and E3 ligase may not be optimal for ternary complex formation.	1. Assess Physicochemical Properties: Measure properties like lipophilicity (logP) and polar surface area (PSA) and optimize the linker to improve cell permeability. 2. Metabolic Stability Assays: Evaluate the stability of the PROTAC in liver microsomes or hepatocytes. 3. Cellular Target Engagement Assays: Use techniques like NanoBRET or CETSA to confirm that the PROTAC is engaging its targets inside the cell.[18]

Experimental Protocols & Data Presentation

Protocol: SPR Analysis of Ternary Complex Formation and Cooperativity

This protocol outlines a general workflow for assessing ternary complex formation using Surface Plasmon Resonance.

1. Materials:

• Purified POI and E3 ligase complex (e.g., VHL/Elongin B/Elongin C).

• Spirocyclic PROTACs at various concentrations.

• SPR instrument and appropriate sensor chip (e.g., Series S Sensor Chip NTA).

• Running buffer (e.g., HBS-EP+).

2. Method:

• Immobilization: Immobilize the His-tagged E3 ligase complex onto the NTA sensor chip.

• Binary Interaction (PROTAC to E3 Ligase): Inject a series of concentrations of the spirocyclic PROTAC over the immobilized E3 ligase to determine the binary binding affinity (KD1).

• Binary Interaction (PROTAC to POI): This can be done by immobilizing the POI (if tagged) or in solution by co-injecting the POI and PROTAC over a surface with immobilized anti-POI antibody. This will determine the second binary affinity (KD2).

• Ternary Complex Formation: Co-inject a constant concentration of the POI with a series of concentrations of the spirocyclic PROTAC over the immobilized E3 ligase. An enhanced binding response compared to the sum of the individual binary interactions indicates ternary complex formation.

• Data Analysis: Fit the sensorgrams to an appropriate binding model (e.g., 1:1 Langmuir binding for binary interactions, steady-state affinity for ternary interactions) to determine kinetic and affinity constants. Calculate the cooperativity factor (α = KD1 / KD in the presence of POI).

Data Presentation: Impact of Spirocyclic Linker Length on Ternary Complex Parameters

The following table provides a hypothetical example of how to present quantitative data from SPR experiments comparing different spirocyclic linker lengths.

PROTAC ID	Spirocyclic Linker Length (atoms)	Binary KD (POI, nM)	Binary KD (E3 Ligase, nM)	Ternary KD (nM)	Cooperativity (α)	Dmax (%)	DC50 (nM)
SP-01	8	120	250	85	2.9	92	45
SP-02	10	115	260	35	7.4	95	15
SP-03	12	125	240	150	1.6	65	110
SP-04	14	130	270	>500	~1	<10	>1000

This table illustrates that for this hypothetical system, the 10-atom spirocyclic linker (SP-02) provides the optimal geometry for ternary complex formation, resulting in the highest cooperativity and most potent cellular degradation.

Visualizations

Workflow for Spirocyclic Linker Optimization

Caption: Schematic of a PROTAC with a spirocyclic linker bridging the POI and E3 ligase.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting poor PROTAC efficacy.

References

• Hughes, S. J., & Ciulli, A. (2021). Mechanistic and Structural Features of PROTAC Ternary Complexes. Methods in Molecular Biology, 2365, 79–113.
• Yamamoto, Y., et al. (2023). Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. RSC Medicinal Chemistry.
• The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). (2024). PubMed.
• A Researcher's Guide to Biophysical Assays for Ternary Complex Confirm
• Evaluating Cooperativity in Ternary Complex Formation: A Comparative Guide for Researchers. (2025). BenchChem.
• Understanding the Role of Linkers in PROTAC Molecules: Length, Flexibility, and Efficiency. (n.d.). BOC Sciences.
• Modeling the Effect of Cooperativity in Ternary Complex Formation and Targeted Protein Degradation Mediated by Heterobifunctional Degraders. (2022). ACS Bio & Med Chem Au.
• Characterising PROTAC ternary complex form
• Linker Length Drives Heterogeneity of Multivalent Complexes of Hub Protein LC8 and Transcription Factor ASCIZ. (2021). MDPI.
• Development of biophysical assays for studies of PROTACs. (2022). DiVA portal.
• Mechanistic and Structural Features of PROTAC Ternary Complexes. (2021). PubMed.
• The Pivotal Role of Flexible Linkers in Driving Ternary Complex Formation: A Technical Guide. (2025). BenchChem.
• Degradation of Protein Kinases: Ternary Complex, Cooperativity, and Selectivity. (2020). ACS Medicinal Chemistry Letters.
• Linker Design. (n.d.). SpiroChem.
• Protein Degrad
• Mechanistic and Structural Features of PROTAC Ternary Complexes. (2021). Discovery - the University of Dundee Research Portal.
• Technical Support Center: Troubleshooting Ternary Complex Form
• PRosettaC: Rosetta based modeling of PROTAC medi
• Rationalizing PROTAC-mediated Ternary Complex Form
• Rationalizing PROTAC-mediated ternary complex formation using Rosetta. (2020).
• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review.
• Rationalizing PROTAC-mediated ternary complex form
• Opportunities and Perspectives on the Design and Synthesis of PROTAC® Degraders. (2022). Tocris Bioscience.
• Expertise of the month: PROTACS and Molecular Glues. (2022). SpiroChem.
• Technical Support Center: Enhancing Ternary Complex Form

Sources

• 1. Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. o2hdiscovery.co [o2hdiscovery.co]
• 3. Current strategies for the design of PROTAC linkers: a critical review [explorationpub.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Linker Design | SpiroChem [spirochem.com]
• 7. mdpi.com [mdpi.com]
• 8. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 9. Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Mechanistic and Structural Features of PROTAC Ternary Complexes | Springer Nature Experiments [experiments.springernature.com]
• 12. The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. diva-portal.org [diva-portal.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Protein Degradation | SpiroChem [spirochem.com]
• 18. benchchem.com [benchchem.com]

Common side reactions in the synthesis of 1-oxa-8-azaspiro[4.5]decane derivatives

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 1-oxa-8-azaspiro[4.5]decane derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important heterocyclic scaffold. The 1-oxa-8-azaspiro[4.5]decane core is a key structural motif in various biologically active molecules, including M1 muscarinic agonists for potential Alzheimer's treatment and ligands for sigma-1 receptors.[1][2][3]

This document provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the underlying chemical principles that govern reaction outcomes. Our goal is to empower you to diagnose issues, optimize your synthetic routes, and efficiently achieve your target compounds.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for constructing the 1-oxa-8-azaspiro[4.5]decane core?

The most common and efficient strategy for synthesizing the 1-oxa-8-azaspiro[4.5]decane scaffold is through an acid-catalyzed intramolecular cyclization of a suitable amino alcohol precursor. This process is conceptually similar to the well-established Pictet-Spengler reaction, which is a powerful tool for creating tetrahydroisoquinoline and tetrahydro-β-carboline ring systems.[4][5]

The reaction proceeds in two key stages:

• Iminium Ion Formation: The reaction begins with the condensation of a secondary amine (the piperidine nitrogen) and a carbonyl group (a ketone or aldehyde) within the same molecule. Under acidic conditions, the resulting carbinolamine intermediate readily dehydrates to form a highly electrophilic iminium ion.[6][7]

• Intramolecular Cyclization: A nucleophilic group elsewhere in the molecule, typically a hydroxyl group, then attacks the electrophilic carbon of the iminium ion. This ring-closing step, a form of intramolecular nucleophilic addition, forms the spirocyclic junction and completes the 1-oxa-8-azaspiro[4.5]decane skeleton.

The overall transformation is driven by the formation of the stable spiroaminal linkage.

Q2: Why is acid catalysis essential for this reaction, and what type of acid should I use?

Acid catalysis is crucial because the initial carbonyl group is not electrophilic enough to be readily attacked by the tethered hydroxyl group, and the intermediate imine is not electrophilic enough for rapid ring closure. The acid serves to protonate the carbonyl oxygen, activating it for the initial attack by the amine, and more importantly, it facilitates the dehydration of the carbinolamine intermediate to form the highly reactive iminium ion.[5] This iminium ion is the key electrophilic species that undergoes the spirocyclization.

Choice of Acid:

• Protic Acids: Mild protic acids like p-toluenesulfonic acid (p-TsOH) or trifluoroacetic acid (TFA) are commonly used. Stronger acids like HCl can also be employed but may require more careful temperature control to prevent degradation.[5]

• Lewis Acids: Lewis acids such as BF₃·OEt₂ can also effectively promote the reaction by coordinating to the carbonyl oxygen.[7]

The optimal choice of acid and its concentration often depends on the specific substrate and its sensitivity to acidic conditions. Empirical optimization is usually necessary.

Q3: What are the typical starting materials for this synthesis?

The ideal precursor is a molecule that contains both the piperidine ring and a side chain bearing the components for forming the tetrahydrofuran ring. A classic example is a derivative of 4-piperidone, such as N-substituted 4-(2-hydroxyethyl)-4-piperidinol .

In this precursor, the piperidinol hydroxyl group and the side-chain hydroxyl group can cyclize onto a ketone. A more common and direct approach involves starting with a precursor like 1-(2-hydroxyethyl)-4-piperidone . In this case, the piperidone's carbonyl group reacts with an external nucleophile to form the spiro-center, or a different precursor design is used where the piperidine nitrogen attacks a tethered aldehyde or ketone. The key is to have the amine, a carbonyl (or its precursor), and a nucleophile (like a hydroxyl group) positioned correctly for intramolecular cyclization.

Troubleshooting Guide

Q1: My reaction is not proceeding. I'm recovering my starting material with very low conversion to the desired spiroaminal. What should I investigate?

This is a common issue often related to reaction kinetics and equilibrium.

• Cause 1: Insufficient Catalysis. The formation of the key iminium ion intermediate is acid-catalyzed. If the acid is too weak or used in too low a concentration, the reaction will be sluggish.

  • Solution: Gradually increase the molar ratio of your acid catalyst (e.g., from 0.1 eq to 0.5 eq of p-TsOH). If using a weak acid, consider switching to a stronger one, but monitor for side product formation.[7]

• Cause 2: Presence of Water. The formation of the iminium ion from the amine and carbonyl is a condensation reaction that releases water. According to Le Châtelier's principle, the presence of water can inhibit the reaction by shifting the equilibrium back towards the starting materials.

  • Solution: Actively remove water from the reaction mixture. The most effective method is using a Dean-Stark apparatus if the solvent forms an azeotrope with water (e.g., toluene, benzene). Alternatively, adding molecular sieves (3Å or 4Å) to the reaction vessel can effectively sequester the water as it forms.

• Cause 3: Insufficient Thermal Energy. The activation energy for cyclization may not be met at room temperature.

  • Solution: Gently heat the reaction. Start at a moderate temperature (e.g., 40-60 °C) and monitor the reaction progress by TLC or LC-MS. Refluxing in a solvent like toluene is a common condition for driving these reactions to completion.[8]

Q2: My NMR analysis shows a significant byproduct with signals in the olefinic region (δ 4.5-6.0 ppm). What is this impurity and how can I prevent it?

The likely culprit is an enamine byproduct . This occurs when the intermediate iminium ion, instead of being attacked by the hydroxyl group to form the spirocycle, is deprotonated at an adjacent carbon.

• Mechanism of Formation: This side reaction is a classic pathway for iminium ions derived from enolizable ketones or aldehydes. A base in the reaction mixture (which could be the amine starting material itself) can abstract a proton from the α-carbon, leading to the formation of a stable C=C double bond.

• Prevention Strategies:

  • Promote Rapid Cyclization: The formation of the enamine competes directly with the desired spirocyclization. Ensure your reaction conditions strongly favor the intramolecular cyclization. This often means using a sufficiently strong acid catalyst and an appropriate temperature to accelerate the ring-closing step, making it kinetically favored over deprotonation.

  • Control Basicity: Avoid adding external bases to the reaction mixture. If your starting material is a salt (e.g., a hydrochloride), the free amine liberated in situ is usually sufficient for the reaction without being overly basic.

  • Solvent Choice: The choice of solvent can influence the relative rates of competing reactions. Aprotic solvents are often preferred as they may better solvate the iminium ion intermediate, making it more accessible for the intramolecular nucleophilic attack.[5]

Q3: The purification of my final product is problematic. It streaks badly on a standard silica gel column. What are the best practices for purifying these basic spiroaminal compounds?

The basic nitrogen atom in the 1-oxa-8-azaspiro[4.5]decane core is the primary cause of purification difficulties on acidic silica gel. The amine interacts strongly with the acidic silanol groups, leading to poor peak shape and often irreversible adsorption.

• Solution 1: Neutralize the Silica Gel. Before running your column, flush it with a solvent mixture containing a small amount of a volatile base. A common choice is 1-2% triethylamine (Et₃N) or ammonia in your mobile phase (e.g., ethyl acetate/hexanes + 1% Et₃N). This deactivates the acidic sites on the silica, allowing your basic compound to elute cleanly.

• Solution 2: Use an Alternative Stationary Phase. If streaking persists, switch to a more inert stationary phase.

  • Alumina (basic or neutral): Alumina is an excellent alternative for purifying basic compounds.

  • Reversed-Phase Chromatography (C18): If your compound is sufficiently non-polar, reversed-phase chromatography using acetonitrile/water or methanol/water mobile phases can be very effective.

• Solution 3: Non-Chromatographic Purification. For larger scales or to avoid chromatography altogether, consider an acid-base extraction.

  • Dissolve the crude product in an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Extract with a dilute aqueous acid (e.g., 1M HCl). Your basic product will move into the aqueous layer as the hydrochloride salt, leaving non-basic impurities behind in the organic layer.

  • Wash the aqueous layer with fresh organic solvent to remove any remaining impurities.

  • Basify the aqueous layer with a strong base (e.g., NaOH or K₂CO₃) to pH > 10.

  • Extract your now-neutralized product back into an organic solvent.

  • Dry the organic layer with Na₂SO₄ or MgSO₄, filter, and concentrate to yield the purified amine.[9]

Data Summary: Optimizing Reaction Conditions

The following table summarizes expected outcomes based on adjustments to key reaction parameters. This is a generalized guide; optimal conditions will be substrate-dependent.

Parameter	Condition	Expected Effect on Desired Product	Rationale & Potential Side Reactions
Acid Catalyst	Low concentration / Weak acid (e.g., AcOH)	Low Yield	Inefficient formation of the crucial iminium ion intermediate. Reaction stalls.
High concentration / Strong acid (e.g., conc. HCl)	Moderate to High Yield	Drives iminium ion formation, but increases risk of degradation or unwanted side reactions if heated excessively.
Temperature	Room Temperature	Low to Moderate Yield	May be insufficient to overcome the activation energy for cyclization.
Reflux (e.g., Toluene, 110 °C)	High Yield	Provides energy to drive the reaction to completion. Essential when using a Dean-Stark trap.
Water Removal	None	Low Yield	Equilibrium favors starting materials. Hydrolysis of the iminium ion can occur.
Dean-Stark / Molecular Sieves	High Yield	Drives the reaction forward by removing a byproduct, maximizing conversion.
Solvent	Protic (e.g., MeOH, EtOH)	Moderate Yield	Can participate in H-bonding and may slow down the dehydration step.
Aprotic (e.g., Toluene, DCM)	High Yield	Generally preferred for avoiding solvent competition and for use with Dean-Stark traps.[5]

Visualizing the Reaction: Mechanisms and Side Products

Desired Synthetic Pathway

The following diagram illustrates the key steps in the successful acid-catalyzed synthesis of the 1-oxa-8-azaspiro[4.5]decane core.

Caption: Key steps in the formation of the spiroaminal product.

Common Side Reaction Pathways

This diagram shows how the key iminium ion intermediate can be diverted into an unproductive pathway, leading to the formation of an enamine byproduct.

Caption: Competing pathways originating from the iminium ion.

Experimental Protocol: Synthesis of a Model 1-oxa-8-azaspiro[4.5]decane

This protocol describes a general procedure for the synthesis of 8-benzyl-1-oxa-8-azaspiro[4.5]decane from 1-(2-hydroxyethyl)-4-piperidone and benzylamine . Note: This is a representative procedure and may require optimization for specific derivatives.

Reagents & Equipment:

• 1-(2-hydroxyethyl)-4-piperidone

• Benzylamine

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Toluene

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and hotplate

• Standard workup and purification equipment

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark trap fitted with a reflux condenser, add 1-(2-hydroxyethyl)-4-piperidone (10.0 g, 1.0 eq).

• Reagent Addition: Add toluene (150 mL) to dissolve the starting material. Sequentially add benzylamine (1.1 eq) followed by p-TsOH·H₂O (0.1 eq).

• Heating and Water Removal: Heat the mixture to reflux (approx. 110-115 °C). Monitor the collection of water in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-6 hours) or until TLC/LC-MS analysis indicates the consumption of the starting material.

• Cooling and Quenching: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to quench the acid catalyst.

• Aqueous Workup: Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude oil via flash column chromatography on silica gel. Crucially, use a mobile phase containing 1% triethylamine (e.g., a gradient of 10% to 50% ethyl acetate in hexanes, with 1% Et₃N throughout) to prevent streaking. Combine the fractions containing the pure product and concentrate under reduced pressure to yield the 8-benzyl-1-oxa-8-azaspiro[4.5]decane as a clear oil.

References

• Grokipedia. Pictet–Spengler reaction.
• NROChemistry. Pictet-Spengler Reaction.
• Wikipedia. Pictet–Spengler reaction.
• J&K Scientific LLC. Pictet-Spengler Reaction. (2021).
• ResearchGate. Synthesis of 8-oxa-2-azaspiro[4.5]decane. (2025).
• National Institutes of Health. The Pictet-Spengler Reaction Updates Its Habits.
• PubMed. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists.
• ResearchGate. The synthetic methods of oxa‐azaspiro[4.5]decane derivatives and our approach.
• ResearchGate. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors.
• ACS Publications. 18F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent.
• National Institutes of Health. Trichloroacetic acid fueled practical amine purifications. (2022).

Sources

• 1. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. grokipedia.com [grokipedia.com]
• 5. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 6. Pictet-Spengler Reaction | NROChemistry [nrochemistry.com]
• 7. jk-sci.com [jk-sci.com]
• 8. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Trichloroacetic acid fueled practical amine purifications - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting PROTAC degradation assays with 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Welcome to the technical support center for troubleshooting PROTAC® (Proteolysis Targeting Chimera) degradation assays. This guide is specifically designed for researchers, scientists, and drug development professionals who are working with novel PROTACs, including those synthesized with linkers such as 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane. Here, we provide in-depth, field-proven insights to help you overcome common experimental hurdles and ensure the generation of robust, reproducible data.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the design and execution of PROTAC degradation assays.

Q1: What are the critical initial controls for a protein degradation experiment?

A1: Before embarking on extensive troubleshooting, it is imperative to have the proper controls in place. These include:

• Vehicle Control (e.g., DMSO): This serves as the baseline for assessing the effect of your PROTAC.

• Positive Control Degrader: A well-characterized PROTAC known to degrade your target of interest or another protein in your experimental system. This confirms that the cellular machinery for degradation is active.

• Proteasome Inhibitor Control (e.g., MG132, Bortezomib): Co-treatment with a proteasome inhibitor should "rescue" the degradation of your target protein. This is a crucial step to confirm that the observed protein loss is indeed mediated by the proteasome.[1][2]

• Negative Control Compound: A structurally similar but inactive version of your PROTAC, such as one with a modification that prevents binding to the E3 ligase or the target protein, can help confirm that the degradation is specific to your molecule's mechanism of action.

Q2: What is the "hook effect" and how can I avoid it?

A2: The "hook effect" is a paradoxical phenomenon where increasing the concentration of a PROTAC beyond an optimal point leads to a decrease in target protein degradation.[3][4][5] This results in a characteristic bell-shaped dose-response curve. The underlying cause is the formation of non-productive binary complexes (PROTAC-target or PROTAC-E3 ligase) at high concentrations, which prevents the formation of the productive ternary complex required for degradation.[3][4] To mitigate this, it is essential to perform a wide dose-response experiment, including low nanomolar concentrations, to identify the optimal concentration range for degradation.[6]

Q3: How do I accurately measure the efficiency of my PROTAC?

A3: The efficiency of a PROTAC is typically characterized by two key parameters:

• DC50: The concentration of the PROTAC that results in 50% degradation of the target protein.[7][][9]

• Dmax: The maximum percentage of protein degradation observed.[7][][9]

These values are determined by performing a dose-response experiment and quantifying the remaining target protein levels, usually by Western blot or other quantitative methods like mass spectrometry or reporter assays.[2][10]

Q4: My PROTAC is a large molecule. Could poor cell permeability be an issue?

A4: Yes, due to their high molecular weight and complex structures, PROTACs often exhibit poor physicochemical properties, including low cell permeability.[4][11] If you suspect poor permeability, consider modifying the linker to improve its properties or utilizing specialized cellular uptake assays to assess membrane transport.[2]

Detailed Troubleshooting Guides

This section provides in-depth guidance on how to address specific issues you may encounter during your PROTAC degradation assays.

Issue 1: No or Weak Degradation of the Target Protein

Observing minimal to no degradation of your protein of interest is a common challenge. A systematic approach is key to identifying the root cause.

Potential Causes and Solutions:

• Suboptimal PROTAC Concentration: You may be testing concentrations that are too high (in the "hook effect" region) or too low.

  • Solution: Perform a broad dose-response curve, spanning from low nanomolar to high micromolar concentrations.[6]

• Incorrect Timepoint: The kinetics of degradation can vary significantly between different PROTACs and target proteins.

  • Solution: Conduct a time-course experiment, assessing degradation at multiple time points (e.g., 2, 4, 8, 16, and 24 hours) to identify the optimal treatment duration.[2][4]

• Poor Cell Permeability: As mentioned in the FAQs, the PROTAC may not be efficiently entering the cells.

  • Solution: If linker modification is not feasible, consider using cell lines with higher permeability or employing transfection reagents, although the latter can introduce artifacts. Specialized assays can also be used to quantify cell permeability.[2]

• Lack of E3 Ligase Expression: The E3 ligase recruited by your PROTAC may not be expressed at sufficient levels in your chosen cell line.

  • Solution: Verify the expression of the E3 ligase (e.g., Cereblon, VHL) in your cell line via Western blot or qPCR. If expression is low, consider using a different cell line or a PROTAC that recruits a more ubiquitously expressed E3 ligase.

• Inefficient Ternary Complex Formation: The geometry and stability of the ternary complex (Target-PROTAC-E3 Ligase) are critical for efficient degradation.[11] The linker plays a crucial role in this process.

  • Solution: Biophysical assays such as Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), or Time-Resolved Fluorescence Energy Transfer (TR-FRET) can be used to assess the formation and stability of the ternary complex. If ternary complex formation is weak, redesigning the linker may be necessary.

Visualizing the Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting the lack of target protein degradation in PROTAC assays.

Issue 2: The "Hook Effect"

A bell-shaped dose-response curve is a clear indication of the "hook effect."

Visualizing the Hook Effect Mechanism

Caption: At optimal concentrations, PROTACs form productive ternary complexes, leading to degradation. At high concentrations, non-productive binary complexes dominate, inhibiting degradation.

Solutions:

• Dose-Response Refinement: The most straightforward solution is to perform a more granular dose-response curve, focusing on lower concentrations to accurately determine the DC50 and Dmax.[6]

• Enhance Cooperativity: Positive cooperativity, where the binding of the PROTAC to one protein partner increases its affinity for the other, can stabilize the ternary complex and reduce the hook effect.[3] This can often be achieved through linker optimization. For a PROTAC utilizing a linker like 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, subtle changes to the linker length or composition could modulate cooperativity.

• Assess Binary Binding Affinities: Measure the binding affinity of your PROTAC to the target protein and the E3 ligase independently. A significant imbalance in these affinities might favor the formation of one binary complex over the other, exacerbating the hook effect.[3]

Issue 3: High Assay Variability and Poor Reproducibility

Inconsistent results can be frustrating and call into question the validity of your findings.

Potential Causes and Solutions:

• Inconsistent Cell Culture Conditions:

  • Cell Passage Number: High-passage number cells can exhibit altered protein expression and signaling pathways.

    • Solution: Use a consistent and low range of cell passage numbers for all experiments.

  • Cell Density: The density of cells at the time of treatment can influence their physiological state and response to the PROTAC.

    • Solution: Plate cells at a consistent density for all experiments.

• Sample Preparation and Western Blotting Technique:

  • Protein Degradation During Lysis: Inefficient lysis or the absence of protease inhibitors can lead to artificial protein degradation.

    • Solution: Always use a lysis buffer supplemented with a fresh cocktail of protease and phosphatase inhibitors.

  • Inconsistent Protein Loading: Unequal loading of protein lysates onto the gel is a major source of variability.

    • Solution: Accurately quantify the protein concentration of each lysate using a reliable method (e.g., BCA assay) and load equal amounts for each sample.[7]

  • Antibody Performance: The quality and concentration of primary and secondary antibodies are critical.

    • Solution: Validate your antibodies for specificity and titrate them to determine the optimal concentration that provides a strong signal with minimal background. Always include a loading control (e.g., GAPDH, β-actin) to normalize for loading differences.[4]

Experimental Protocols

Western Blot for Protein Degradation

This protocol provides a general framework for assessing PROTAC-induced protein degradation.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density in multi-well plates and allow them to adhere overnight.[7]

  • Prepare serial dilutions of your PROTAC in complete growth medium. For a PROTAC like ERD-1233, which contains the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker and has a reported DC50 of 0.9 nM, a concentration range from 0.1 nM to 1 µM would be appropriate to capture the full dose-response curve.[3]

  • Treat the cells with the PROTAC dilutions for the desired time period (e.g., 24 hours). Include a vehicle-only control (e.g., 0.1% DMSO).[]

• Cell Lysis:

  • After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).[7]

  • Lyse the cells using radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford protein assay.[4][7]

• SDS-PAGE and Protein Transfer:

  • Normalize the protein amounts for each sample and prepare them with Laemmli sample buffer.[7]

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[7]

  • Transfer the separated proteins onto a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[]

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.[]

  • Incubate the membrane with the primary antibody against your target protein overnight at 4°C.[]

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[]

  • Visualize the bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the band intensity of the target protein to the loading control.

  • Plot the normalized protein levels against the logarithm of the PROTAC concentration and fit the data to a four-parameter logistic (4PL) non-linear regression model to determine the DC50 and Dmax values.[7]

Conclusion

Troubleshooting PROTAC degradation assays requires a systematic and logical approach. By understanding the underlying principles of PROTAC technology and carefully controlling for experimental variables, you can overcome common challenges and generate high-quality, reproducible data. This guide provides a comprehensive framework for addressing issues ranging from a lack of degradation to the complexities of the hook effect. Remember that each PROTAC-target system is unique, and optimization is key to success.

References

• Mtoz Biolabs. (n.d.). PROTAC Drug Off-Target Protein Assessment Service. Retrieved from [Link]

• Domainex. (n.d.). Ternary Complex Formation Assays. Retrieved from [Link]

• PubMed. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). Retrieved from [Link]

• MDPI. (2020). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Retrieved from [Link]

• ChemPro Innovations. (n.d.). Analysis of PROTAC Target Protein and Degradation Profiles. Retrieved from [Link]

• National Institutes of Health. (n.d.). Proteolysis-targeting chimeras with reduced off-targets. Retrieved from [Link]

• YouTube. (2024). Best Practices for PROTACs - Assays and Cooperativity (Part 1B). Retrieved from [Link]

• Drug Discovery News. (n.d.). What are PROTACs? Mechanisms, advantages, and challenges. Retrieved from [Link]

• National Institutes of Health. (2025). Methods to accelerate PROTAC drug discovery. Retrieved from [Link]

• Biocompare. (2022). PROTACs: A Practical Guide. Retrieved from [Link]

• ResearchGate. (n.d.). A Proteomic Platform to Identify Off-Target Proteins Associated with Therapeutic Modalities that Induce Protein Degradation or Gene Silencing. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Best Practice for Western Blot Detection of Proteins Present in Tissue Lysates. Retrieved from [Link]

• National Institutes of Health. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. Retrieved from [Link]

• National Institutes of Health. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. Retrieved from [Link]

• Bio-Techne. (n.d.). Targeted Protein Degradation. Retrieved from [Link]

• ResearchGate. (n.d.). PROTAC-mediated ternary complex formation and hook effect. Retrieved from [Link]

• Bitesize Bio. (2025). 10 Tips to Improve Your Western Blot Results (From a Core Facility Manager). Retrieved from [Link]

• National Institutes of Health. (n.d.). Critical assessment of targeted protein degradation as a research tool and pharmacological modality. Retrieved from [Link]

• eScholarship. (2022). Targeted Protein Degradation: Design Considerations for PROTAC Development. Retrieved from [Link]

• Wiley Online Library. (n.d.). The synthetic methods of oxa-azaspiro[4.5]decane derivatives and our approach. Retrieved from [Link]

• The Biochemist. (2021). A beginner's guide to PROTACs and targeted protein degradation. Retrieved from [Link]

• National Institutes of Health. (n.d.). Opportunities and Challenges of Small Molecule Induced Targeted Protein Degradation. Retrieved from [Link]

• ACS Publications. (n.d.). Lessons in PROTAC Design from Selective Degradation with a Promiscuous Warhead. Retrieved from [Link]

• MDPI. (n.d.). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of 8-oxa-2-azaspiro[4.5]decane. Retrieved from [Link]

• National Institutes of Health. (n.d.). Crystal structure of 3-methoxycarbonyl-2-(4-methoxyphenyl)-8-oxo-1-azaspiro[4.5]deca-1,6,9-trien-1-ium-1-olate. Retrieved from [Link]

Sources

• 1. reactionbiology.com [reactionbiology.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Research on PROTAC Druggability: Solubility and Permeability - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. mdpi.com [mdpi.com]
• 5. Property-based optimisation of PROTACs [ouci.dntb.gov.ua]
• 6. Physicochemical Property Determinants of Oral Absorption for PROTAC Protein Degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 9. ERD-1233 | ERα degrader | Probechem Biochemicals [probechem.com]
• 10. iris.unito.it [iris.unito.it]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the In Vivo Stability of PROTACs with Rigid Linkers

Welcome to the technical support hub for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered when designing and evaluating Proteolysis-Targeting Chimeras (PROTACs) with rigid linkers for improved in vivo stability and performance.

Frequently Asked Questions (FAQs)

Q1: Why are rigid linkers increasingly used over flexible linkers for in vivo applications?

While flexible linkers like polyethylene glycol (PEG) and alkyl chains are synthetically accessible, they often come with drawbacks that limit in vivo efficacy. High conformational flexibility can lead to an entropic penalty upon binding, potentially reducing the stability of the crucial ternary complex (Target Protein-PROTAC-E3 Ligase). Furthermore, flexible linkers can be more susceptible to metabolic degradation, contributing to poor pharmacokinetic profiles.

Rigid linkers, which incorporate structural elements like aromatic rings, piperazine moieties, or alkynes, offer several advantages. They can pre-organize the PROTAC into a bioactive conformation that is optimal for ternary complex formation, potentially leading to enhanced potency and metabolic stability. This constrained conformation can also improve selectivity by disfavoring interactions with off-target proteins.

Q2: What are the most common structural motifs used in rigid linkers?

The field has moved beyond simple alkyl and PEG chains to incorporate a variety of rigidifying motifs. Common categories include:

• Aromatic and Heterocyclic Rings: Phenyl rings, piperazine, and piperidine are frequently used to add rigidity and can modulate solubility. The inclusion of polar moieties like piperazine can be particularly effective at enhancing aqueous solubility.

• Alkynes and Triazoles: The alkyne group provides linear rigidity. Triazole rings, often formed via copper-catalyzed "click chemistry," are metabolically stable and offer a synthetically tractable way to connect molecular fragments.

• Spirocycles: These structures offer a unique three-dimensional rigidity that locks molecular conformation, reduces the number of rotatable bonds, and can improve pharmacokinetic properties.

Q3: How does linker rigidity impact key PROTAC parameters like ternary complex formation, permeability, and pharmacokinetics?

The transition to rigid linkers introduces a series of trade-offs that must be carefully balanced. A growing body of evidence shows that linker attributes like length, flexibility, and spatial orientation can dramatically impact a PROTAC's overall efficacy.

• Ternary Complex Formation: A well-designed rigid linker can lock the PROTAC into an optimal conformation for binding, enhancing the stability of the ternary complex. However, excessive rigidity can also prevent the necessary adaptability, leading to steric clashes and weaker complex formation.

• Cell Permeability: This is a significant challenge for PROTACs, which are often large molecules that fall "beyond the Rule of Five". While rigid linkers can improve metabolic stability, they don't automatically guarantee better permeability. In some cases, increased rigidity can lead to higher intracellular accumulation, but this is not always the case. There is often a trade-off between permeability and complex stability.

• Pharmacokinetics (PK): Rigid linkers can significantly improve PK profiles. By reducing conformational flexibility, they can shield metabolically liable spots from enzymatic degradation (e.g., by Cytochrome P450 enzymes), leading to a longer in vivo half-life.

Troubleshooting Guide for Rigid Linker PROTACs

This section addresses common problems encountered during the experimental evaluation of PROTACs featuring rigid linkers.

Problem 1: My rigid-linker PROTAC shows potent in vitro degradation but fails in in vivo models.

Potential Cause: The most likely culprit is poor metabolic stability or unfavorable pharmacokinetic properties that were not apparent in cellular assays. The linker is often a primary site of metabolic breakdown.

Recommended Action & Workflow:

• Assess Metabolic Stability: The first step is to determine how quickly your compound is metabolized.

  • Recommended Assay: In Vitro Metabolic Stability Assay using liver microsomes or hepatocytes. This will provide key data on the PROTAC's intrinsic clearance and half-life in the presence of metabolic enzymes.

• Identify Metabolic "Hotspots": If stability is low, identify which part of the molecule is being modified.

  • Recommended Analysis: Use LC-MS/MS to analyze the metabolites formed during the stability assay. This can reveal if the linker, warhead, or E3 ligase ligand is the primary site of metabolism.

• Optimize Linker Design: Based on the metabolic data, rationally modify the linker to improve stability. For instance, replacing a metabolically susceptible C-H bond with a more robust group or incorporating heterocyclic elements known for metabolic resistance.

Caption: Troubleshooting workflow for low PROTAC efficacy.

Problem 2: My new rigid PROTAC has very low cell permeability.

Potential Cause: While PROTACs are inherently large, the specific physicochemical properties of the rigid linker may be hindering its ability to cross the cell membrane. This can be due to excessive polarity, a high number of hydrogen bond donors, or an unfavorable conformation.

Recommended Action & Workflow:

• Quantify Permeability: It is essential to measure permeability directly rather than inferring it from degradation data.

  • Recommended Assays:

    • Parallel Artificial Membrane Permeability Assay (PAMPA): This is a high-throughput, low-cost assay ideal for early-stage screening of passive permeability. It measures diffusion across an artificial lipid membrane.

    • Caco-2 Permeability Assay: This assay uses a monolayer of human colon cancer cells that form tight junctions, modeling human intestinal absorption. It provides more biologically relevant data, including information on active transport and efflux.

• Analyze Structure-Permeability Relationships (SPR): Compare the permeability of your rigid PROTAC to its flexible precursors or individual components (warhead, linker, E3 ligase ligand). This can provide insights into which part of the molecule is causing the permeability issue.

• Modify Physicochemical Properties: If permeability is low, consider modifications such as reducing the polar surface area (TPSA) or masking hydrogen bond donors, if possible without compromising target engagement.

Problem 3: The rigid PROTAC is less potent (higher DC₅₀) than its flexible analog.

Potential Cause: The fundamental role of the linker is to enable the formation of a stable and productive ternary complex. If the rigid linker locks the PROTAC in a conformation that is not ideal for the specific target and E3 ligase pair, it can hinder complex formation and reduce degradation efficiency. This is a classic case of a conformational "misfit".

Recommended Action & Workflow:

• Confirm Target Engagement: First, ensure the PROTAC can still bind its target protein within the cell. A lack of engagement could be due to the rigid linker forcing the warhead into a non-binding orientation.

  • Recommended Assay: Cellular Thermal Shift Assay (CETSA) or NanoBRET™ Target Engagement Assay.

• Directly Assess Ternary Complex Formation: This is the most critical step. You must quantify the ability of the rigid PROTAC to bring the target protein and E3 ligase together.

  • Recommended Assays: Biophysical techniques like Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI), or Isothermal Titration Calorimetry (ITC) can provide valuable data on the kinetics and thermodynamics of the interaction. Proximity-based assays like TR-FRET or AlphaLISA are also widely used to assess ternary complex formation in a high-throughput format.

• Iterate on Linker Design: If ternary complex formation is weak, the linker's geometry needs to be altered. This may involve changing the attachment points on the ligands or systematically modifying the structure of the rigid linker itself.

Caption: The trade-off between permeability and complex stability.

Data Presentation & Comparative Analysis

Summarizing quantitative data in a structured format is crucial for making informed decisions. The table below shows representative data for a hypothetical PROTAC targeting Protein-X, comparing a flexible PEG-based linker to a newly designed rigid linker.

Parameter	PROTAC-Flexible (PEG Linker)	PROTAC-Rigid (Piperazine Linker)	Rationale for Comparison
Degradation Potency (DC₅₀)	50 nM	5 nM	A lower DC₅₀ indicates higher potency. The rigid linker may be pre-organizing the molecule into a more bioactive conformation.
Max Degradation (Dₘₐₓ)	>90%	>95%	Dₘₐₓ reflects the maximum extent of protein degradation achievable.
Permeability (Papp, Caco-2)	0.5 x 10⁻⁶ cm/s	1.5 x 10⁻⁶ cm/s	Measures the rate of passage across a cell monolayer. Higher values are desirable.
Metabolic Stability (t½, HLM)	15 min	95 min	Half-life in Human Liver Microsomes (HLM). A longer half-life indicates greater stability against oxidative metabolism.

Key Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay (Liver Microsomes)

Objective: To assess the susceptibility of a PROTAC to metabolism by liver enzymes, primarily Cytochrome P450s.

Methodology:

• Preparation: Prepare a stock solution of the PROTAC in a suitable organic solvent (e.g., DMSO).

• Reaction Mixture: In a microcentrifuge tube on ice, prepare a reaction mixture containing phosphate buffer (pH 7.4), liver microsomes (human or other species), and the PROTAC at a final concentration of ~1 µM.

• Initiation: Pre-warm the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding the cofactor NADPH.

• Time Points: Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Immediately stop the reaction in each aliquot by adding 2-3 volumes of a cold organic solvent (e.g., acetonitrile) containing an internal standard. This precipitates the microsomal proteins.

• Sample Processing: Centrifuge the quenched samples to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate or vial and analyze the remaining concentration of the parent PROTAC using LC-MS/MS.

• Calculation: Calculate the in vitro half-life (t½) by plotting the natural log of the remaining PROTAC concentration against time.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To measure the passive diffusion of a PROTAC across an artificial lipid membrane as a surrogate for cell permeability.

Methodology:

• Plate Preparation: Use a 96-well filter plate (donor plate) and a corresponding 96-well acceptor plate. Coat the filter membrane of the donor plate with a lipid solution (e.g., phosphatidylcholine in dodecane).

• Buffer Addition: Fill the acceptor plate wells with a buffer solution (e.g., PBS, pH 7.4).

• Compound Addition: Add the PROTAC compound, dissolved in the same buffer, to the donor plate wells.

• Incubation: Carefully place the donor plate on top of the acceptor plate to create a "sandwich" and incubate for a specific period (e.g., 4-18 hours) at room temperature, protected from light.

• Quantification: After incubation, measure the concentration of the PROTAC in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS or UV-Vis spectroscopy.

• Calculation of Permeability: Calculate the apparent permeability coefficient (Papp) based on the amount of compound that has diffused into the acceptor well, the incubation time, and the surface area of the membrane.

Protocol 3: Ternary Complex Formation Assay (TR-FRET)

Objective: To quantify the formation of the Target-PROTAC-E3 ligase ternary complex in a homogenous format.

Methodology:

• Reagent Preparation:

  • Obtain or prepare the purified target protein and E3 ligase complex (e.g., VHL-ElonginB-ElonginC).

  • Label the target protein with a FRET donor fluorophore (e.g., Terbium cryptate) and the E3 ligase with a FRET acceptor (e.g., d2 or Green Fluorescent Protein), typically via His-tags or specific antibody conjugates.

• Assay Plate Setup: In a low-volume 384-well plate, mix the labeled target protein and E3 ligase at fixed concentrations.

• PROTAC Titration: Add serial dilutions of the PROTAC compound to the wells. Include no-PROTAC controls.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 1-2 hours) to allow the ternary complex to reach equilibrium.

• Signal Reading: Read the plate on a TR-FRET-compatible plate reader. Excite the donor fluorophore (e.g., at 340 nm) and measure the emission from both the donor (e.g., at 620 nm) and the acceptor (e.g., at 665 nm).

• Data Analysis: Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission). An increase in the FRET signal indicates the proximity of the target and E3 ligase, confirming ternary complex formation. Plot the FRET ratio against the PROTAC concentration to generate a characteristic bell-shaped or saturation curve.

References

• PROTAC Ternary Complex Formation Assays. (n.d.). LifeSensors.
• The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). (2024). PubMed.
• Permeability Assay. (n.d.). Profacgen.

• PROTAC Ternary Complex Assay Services. (n.d.). BOC Sciences. Retrieved January 3, 2026, from [Link]

Technical Support Center: Purification of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane Intermediates

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for the purification of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane and its synthetic intermediates. This molecule is a valuable building block, notably used as a linker in Proteolysis Targeting Chimeras (PROTACs)[1]. Achieving high purity is critical for the success of subsequent synthetic steps and the ultimate biological activity of the final conjugate.

This guide is structured as a series of frequently asked questions and troubleshooting scenarios encountered in the field. My goal is to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions and adapt these strategies to your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities I should expect in my crude 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane product?

A1: Impurities are typically remnants of the synthetic route. Without a specific synthesis scheme, we can anticipate common classes of impurities based on the structure of related heterocyclic compounds[2]:

• Unreacted Starting Materials: The precursors to the spirocyclic core.

• Reaction Reagents: Coupling agents, bases (e.g., triethylamine, diisopropylethylamine), or catalysts.

• Side-Products: Incompletely cyclized products, over-alkylated species, or products from competing reaction pathways.

• Hydrolyzed Acetal: The dimethoxymethyl group is an acetal, which is sensitive to acidic conditions. Exposure to strong or even mild aqueous acid during workup can lead to hydrolysis, forming the corresponding aldehyde. This is a critical impurity to monitor.

• Residual Solvents: Solvents used in the reaction or workup (e.g., DCM, THF, DMF).

Q2: Which analytical techniques are recommended for assessing the purity of my intermediate?

A2: A combination of methods is essential for a complete purity profile:

• Thin-Layer Chromatography (TLC): Excellent for rapid, real-time reaction monitoring and for developing a solvent system for column chromatography. Due to the basic nature of the secondary amine, streaking can be an issue. Adding 0.5-1% triethylamine (TEA) or ammonium hydroxide to the mobile phase will neutralize the acidic sites on the silica plate, resulting in well-defined spots.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The gold standard for identifying the target compound and potential impurities by mass. Use a reverse-phase (RP) C18 column. A basic mobile phase modifier (e.g., 0.1% ammonium hydroxide or ammonium bicarbonate in water/acetonitrile) is often necessary to achieve good peak shape for basic amines[3].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural confirmation of the final product and for quantifying impurities if a standard of known concentration is used. Key ¹H NMR signals to look for include the characteristic singlet for the acetal proton and the singlets for the two methoxy groups.

• High-Performance Liquid Chromatography (HPLC): Used for high-resolution purity assessment (e.g., >95%, >99%). As with LC-MS, a method developed with a suitable column and mobile phase is crucial for accurate results.

Troubleshooting Purification Workflows

This section addresses specific problems you may encounter during the purification process.

Scenario 1: Column Chromatography

Q: My compound is streaking badly on my silica gel column, and the fractions are showing poor separation. What's happening and how do I fix it?

A: This is the most common issue when purifying compounds containing free amine functionalities on standard silica gel[3].

The Cause: Silica gel is inherently acidic (due to surface silanol groups, Si-OH). Your basic azaspirodecane intermediate is protonated by these acidic sites, leading to strong, irreversible binding or slow, uneven elution. This results in significant tailing or "streaking" of the compound down the column.

The Solution: A Basic-Modified Mobile Phase

You must neutralize the acidic silica surface by adding a volatile organic base to your eluent system.

Step-by-Step Protocol for Column Purification:

• Select a Base Eluent System: Start with a non-polar solvent (like Hexanes or Heptane) and a polar solvent (like Ethyl Acetate or a 9:1 mixture of Dichloromethane:Methanol).

• Add a Basic Modifier: To this solvent system, add 0.5% to 2% triethylamine (TEA) or 0.5% to 2% of a concentrated ammonium hydroxide solution [3]. TEA is often preferred for its volatility.

• Prepare the Column:

  • Method A (Recommended): Slurry the silica gel in your chosen mobile phase (already containing the basic modifier). This ensures the entire stationary phase is neutralized before you load your compound.

  • Method B (Quick Flush): If the column is already packed, flush it with 2-3 column volumes of the basic mobile phase before loading the sample.

• Load the Sample: Adsorb your crude material onto a small amount of silica gel ("dry loading"). Ensure the silica used for dry loading has also been treated with a base-containing solvent and dried.

• Elute and Collect: Run the column with the base-modified eluent. Your compound should now elute as a much sharper band, allowing for proper separation.

Caption: Decision workflow for troubleshooting amine purification on silica gel.

Eluent System (Ethyl Acetate / Hexane)	Modifier	Observed Result on TLC	Recommendation
50% EtOAc / Hex	None	Severe streaking, Rf ≈ 0.1-0.3	Not Recommended
50% EtOAc / Hex	1% Triethylamine	Compact spot, Rf ≈ 0.4	Recommended
80:18:2 DCM:MeOH:NH₄OH	NH₄OH	Compact spot, Rf ≈ 0.5	Excellent for more polar analogs[3]
10% MeOH / DCM	None	Pronounced tailing	Not Recommended
10% MeOH / DCM	1% Triethylamine	Sharpened spot, higher Rf	Recommended

Scenario 2: Liquid-Liquid Extraction

Q: I'm getting a thick, persistent emulsion at the interface during my aqueous workup after quenching the reaction. How can I get the layers to separate?

A: Emulsion formation is a frequent problem in liquid-liquid extraction (LLE), especially when crude reaction mixtures contain salts, surfactants, or high concentrations of polar materials[4].

The Cause: An emulsion is a stable suspension of one liquid within another. Agitating the mixture too vigorously (e.g., hard shaking in a separatory funnel) increases the surface area between the aqueous and organic layers, and if stabilizing agents are present, an emulsion can easily form.

Solutions (from least to most disruptive):

• Be Gentle: Instead of vigorous shaking, gently invert the separatory funnel 10-15 times. This reduces the energy input and minimizes emulsion formation while still allowing for efficient extraction[4].

• "Salting Out": Add a saturated aqueous solution of sodium chloride (brine). This dramatically increases the ionic strength and polarity of the aqueous layer, forcing a separation by reducing the mutual solubility of the organic components and surfactants[4].

• Filtration: Pass the entire mixture through a pad of Celite® or glass wool. This can physically disrupt the emulsion layer.

• Centrifugation: Transfer the mixture to centrifuge tubes. Spinning at a moderate speed will force the denser components to pellet, breaking the emulsion.

• Change the Solvent: Add a small amount of a different organic solvent to alter the overall polarity of the organic phase, which can help break the emulsion.

Scenario 3: Crystallization

Q: I've purified my compound by chromatography and evaporated the solvent, but I'm left with a thick oil that won't crystallize. How can I induce crystallization?

A: Obtaining a crystalline solid from a purified oil is a common final hurdle. It relies on finding conditions where the solubility of your compound is low enough for it to organize into a crystal lattice[5].

The Cause: The compound may be too soluble in the residual solvent, or there might be minor impurities inhibiting crystal nucleation. The molecule itself may also have a low propensity to crystallize.

Systematic Approach to Induce Crystallization:

• Ensure High Purity: First, confirm the purity of your oil is >95% by HPLC or NMR. Impurities are potent crystallization inhibitors. If it's not pure, re-purify.

• Remove All Solvents: Ensure all high-boiling point solvents (like DMF, DMSO) are completely removed. Co-evaporation with a lower-boiling solvent like toluene or dichloromethane under high vacuum can help.

• Find a Suitable Solvent System:

  • The ideal crystallization solvent is one in which your compound is soluble when hot but poorly soluble when cold[5].

  • Test micro-scale solubility in a range of solvents (e.g., Hexanes, Ethyl Acetate, Isopropanol, Acetonitrile, Water, or mixtures thereof).

• Perform the Crystallization:

  • Dissolve the oil in the minimum amount of the chosen hot solvent.

  • Allow the solution to cool slowly to room temperature. Rapid cooling often leads to precipitation of an amorphous solid or oiling out.

  • Once at room temperature, transfer the flask to a 4°C refrigerator, and then to a -20°C freezer if necessary.

• Troubleshooting if it Still Oils Out:

  • Scratching: Use a glass rod to scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can act as nucleation sites.

  • Seeding: If you have a tiny crystal of the desired compound, add it to the cold, supersaturated solution to initiate crystal growth[5].

  • Solvent/Anti-Solvent Method: Dissolve the oil in a small amount of a "good" solvent where it is very soluble. Then, slowly add a "poor" solvent (an "anti-solvent") in which it is insoluble, dropwise, until the solution becomes persistently cloudy. Warm slightly to clarify and then cool slowly.

Caption: A systematic workflow for troubleshooting the crystallization of a purified oil.

References

• ResearchGate. The synthetic methods of oxa‐azaspiro[4.5]decane derivatives and our approach.[Link]

• National Institutes of Health (NIH). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors.[Link]

• PubMed Central. Structure-Activity and Structure-Property Relationship Studies of Spirocyclic Chromanes with Antimalarial Activity.[Link]

• ResearchGate. Synthesis of 8-oxa-2-azaspiro[4.5]decane | Request PDF.[Link]

• PubMed. (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent.[Link]

• PubMed. One-step synthesis of diazaspiro[4.5]decane scaffolds with exocyclic double bonds.[Link]

• ResearchGate. How to Purify an organic compound via recrystallization or reprecipitation?[Link]

• MDPI. Synthetic Routes to Approved Drugs Containing a Spirocycle.[Link]

• Preprints.org. Synthetic Routes to Approved Drugs Containing a Spirocycle[v1].[Link]

• ACS Publications. Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals | ACS Omega.[Link]

• ACS Publications. Mapping the Undirected Borylation of C(sp3)–H Bonds in Strained Rings.[Link]

• Reddit. Chromotography with free amines? : r/chemhelp.[Link]

• LCGC International. Tips for Troubleshooting Liquid–Liquid Extractions.[Link]

• MDPI. Obtaining Cocrystals by Reaction Crystallization Method: Pharmaceutical Applications.[Link]

• YouTube. Workshop: Crystallization Protocol to Obtain Single Crystals.[Link]

• PubMed Central. Controlling Pharmaceutical Crystallization with Designed Polymeric Heteronuclei.[Link]

• Wikipedia. Organic chemistry.[Link]

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• 5. researchgate.net [researchgate.net]

Technical Support Center: Spirocyclic Linkers for Enhanced PROTAC Specificity

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols for leveraging spirocyclic linkers to mitigate off-target effects in Proteolysis Targeting Chimeras (PROTACs).

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts regarding the use of spirocyclic linkers in PROTAC design.

Q1: What are spirocyclic linkers, and how do they differ from traditional flexible linkers?

Traditional PROTAC linkers are often composed of flexible polyethylene glycol (PEG) or alkyl chains.[] While synthetically accessible, this flexibility can be a double-edged sword. It allows the PROTAC to adopt numerous conformations, some of which may lead to the formation of unproductive or off-target ternary complexes.[]

Spirocyclic linkers, in contrast, incorporate rigid, three-dimensional spiro-fused ring systems (e.g., 7-azaspiro[3.5]nonane or 3,9-diazaspiro[5.5]undecane) into the linker backbone.[3] This structural rigidity is the key differentiator. By constraining the available conformational space, spirocyclic linkers "pre-organize" the PROTAC molecule into a geometry that is more favorable for forming a productive ternary complex between the specific protein of interest (POI) and the E3 ligase, thereby enhancing selectivity.[4][5]

Q2: What is the primary mechanism by which spirocyclic linkers reduce off-target effects?

The primary mechanism is conformational constraint . A flexible linker allows the PROTAC's two ends—the warhead (binds POI) and the E3 ligand—to move with significant freedom. This can lead to promiscuous binding and the degradation of proteins other than the intended target.

A rigid spirocyclic linker limits this rotational freedom.[] It acts like a molecular splint, locking the warhead and E3 ligand into a specific spatial orientation.[] This pre-determined geometry is designed to be optimal for the formation of the desired POI-PROTAC-E3 ligase complex, while being geometrically incompatible with the formation of complexes involving off-target proteins.[6][7] This increases the stability and cooperativity of the on-target ternary complex, leading to more efficient and selective degradation.[3]

Q3: What are the main advantages and potential trade-offs of using spirocyclic linkers?

Feature	Advantages	Potential Trade-Offs / Challenges
Selectivity	Enhanced On-Target Specificity: Reduced conformational freedom minimizes the formation of off-target ternary complexes.[3]	Risk of Steric Hindrance: An improperly designed rigid linker can prevent the formation of any productive complex, abolishing activity.[4][8]
Permeability	Improved Cell Permeability: By reducing molecular flexibility and polarity, rigid linkers can decrease the entropic penalty of crossing the cell membrane.[5][9]	Solubility Issues: The increased rigidity and often hydrophobic nature of spirocycles can sometimes lead to poor aqueous solubility.[10][11]
Potency	Increased Degradation Potency: A stable, pre-organized conformation can lead to more efficient ternary complex formation and higher degradation activity.[8]	Ternary Complex Instability: While improving permeability, excessive rigidity can sometimes compromise the adaptability needed for stable protein-protein interactions within the ternary complex.[5]
Synthesis	Novel IP Space: The unique structures provide opportunities for novel intellectual property.[11]	Complex Synthesis: The synthesis of spirocyclic scaffolds is often more complex and lengthy than for linear PEG or alkyl chains.[]

Part 2: Troubleshooting Guide

This section provides solutions to common problems encountered during the development and testing of PROTACs featuring spirocyclic linkers.

Problem 1: My spirocyclic PROTAC shows poor degradation (high DC50), despite having good binary binding affinity to the target and E3 ligase.

• Diagram: Troubleshooting Low Efficacy

  Caption: Workflow for troubleshooting low PROTAC efficacy.

• Potential Cause 1: Suboptimal Ternary Complex Geometry The rigidity of the spirocyclic linker, while beneficial for pre-organization, may be locking the PROTAC into a conformation that is geometrically incompatible with forming a productive ternary complex. The distance or angle between the POI and E3 ligase may be incorrect for efficient ubiquitin transfer.[7]

• Suggested Solution:

  • Assess Ternary Complex Formation Directly: Use biophysical techniques like Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI), or Isothermal Titration Calorimetry (ITC) to confirm that the PROTAC can indeed form a ternary complex and to quantify its stability and cooperativity.[13][14][15] A lack of positive cooperativity can indicate a strained complex.

  • Vary Linker Attachment Points: The exit vector from the warhead and E3 ligand is critical.[8] Synthesize new PROTAC analogs where the spirocyclic linker is attached to different, solvent-exposed positions on the ligands. This can drastically alter the final geometry of the ternary complex.[16]

Problem 2: I'm still observing significant off-target protein degradation with my spirocyclic PROTAC.

• Potential Cause 1: Warhead or E3 Ligand Promiscuity The off-target effects may not be linker-dependent. The warhead itself might have affinity for other proteins, or the E3 ligase ligand (e.g., pomalidomide) could be inducing degradation of its own neosubstrates, such as zinc-finger proteins, independent of the PROTAC mechanism.[17]

• Suggested Solution:

  • Profile the Warhead: Test the warhead molecule alone (unconjugated) in a competitive binding assay or a kinome scan (if it's a kinase inhibitor) to understand its intrinsic selectivity profile.[18]

  • Run Control Experiments: Synthesize and test a control PROTAC where the warhead is replaced with an inactive analog. If off-target degradation persists, it strongly implicates the E3 ligase ligand moiety.[18]

  • Perform Global Proteomics: Use an unbiased mass spectrometry-based proteomics approach to comprehensively identify all degraded proteins.[19][20] This provides a complete picture of on- and off-target effects. (See Protocol 2).

Problem 3: My spirocyclic PROTAC has very poor cell permeability.

• Potential Cause: Unfavorable Physicochemical Properties While rigidity can improve permeability, an overly rigid and lipophilic molecule can get trapped in the lipid bilayer or have poor aqueous solubility.[10] PROTACs are large molecules that often exist in the "beyond Rule of 5" space, making permeability a common challenge.[9]

• Suggested Solution:

  • Measure Permeability: Quantify the passive permeability of your compound using an in vitro assay like the Parallel Artificial Membrane Permeability Assay (PAMPA).[9][10] This provides a direct measure of its ability to cross a lipid barrier.

  • Modify the Linker: Introduce polar functional groups (e.g., ethers, amides) or heterocyclic elements (like piperazine) into the regions flanking the spirocycle.[10] This can help balance lipophilicity and polarity without sacrificing the core rigidity, thereby improving both solubility and permeability.[9][10]

Part 3: Key Experimental Protocols

Protocol 1: Assessing Ternary Complex Formation by Surface Plasmon Resonance (SPR)

This protocol provides a framework for evaluating the formation and stability of the POI-PROTAC-E3 ligase complex.[21]

• Objective: To quantify the binding kinetics and cooperativity of the ternary complex.

• Materials:

  • SPR instrument (e.g., Biacore)

  • Sensor chip (e.g., CM5)

  • Purified, biotinylated POI

  • Purified E3 ligase complex (e.g., VHL-ElonginB-ElonginC)

  • Spirocyclic PROTAC and controls

  • SPR running buffer (e.g., HBS-EP+)

• Methodology:

  • Chip Preparation: Immobilize streptavidin on the sensor chip surface. Capture the biotinylated POI onto one flow cell, leaving another as a reference.

  • Binary Interaction (PROTAC-POI): Inject a series of concentrations of the spirocyclic PROTAC over the POI and reference flow cells to determine the binary binding affinity (KD).

  • Binary Interaction (PROTAC-E3): Immobilize the E3 ligase complex (e.g., via amine coupling) and inject the PROTAC to determine its binary affinity for the ligase.

  • Ternary Complex Formation:

    • Prepare a series of solutions containing a constant, saturating concentration of the E3 ligase complex mixed with increasing concentrations of the spirocyclic PROTAC.

    • Inject these mixtures over the POI-captured surface.

    • An increase in the binding response compared to the PROTAC or E3 ligase alone indicates ternary complex formation.

  • Data Analysis: Fit the sensorgram data to appropriate binding models (e.g., 1:1 Langmuir for binary, steady-state affinity for ternary) to calculate association rates (ka), dissociation rates (kd), and equilibrium dissociation constants (KD). Calculate the cooperativity factor (alpha) to determine if the complex is stabilized by favorable protein-protein interactions.

Protocol 2: Global Proteomics Workflow for Off-Target Profiling

This protocol outlines a mass spectrometry-based workflow to identify and quantify on- and off-target protein degradation.[19][22]

• Diagram: Proteomics Workflow

  Caption: Workflow for off-target analysis using proteomics.

• Methodology:

  • Cell Treatment: Plate cells (e.g., HEK293T or a relevant cancer cell line) and treat with the spirocyclic PROTAC at its effective concentration (e.g., DC50) and a higher concentration (e.g., 10x DC50) for 24 hours. Include a vehicle-only control (e.g., DMSO).

  • Lysis and Digestion: Harvest cells, lyse, and quantify total protein. Reduce, alkylate, and digest the proteins into peptides using trypsin.

  • LC-MS/MS Analysis: Analyze the resulting peptide mixtures using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis:

    • Use a database search algorithm (e.g., MaxQuant) to identify and quantify peptides and their corresponding proteins from the MS data.

    • Perform label-free quantification (LFQ) to determine the relative abundance of each protein across the different treatment conditions.

    • Perform statistical analysis (e.g., t-test with volcano plot visualization) to identify proteins whose abundance is significantly decreased in the PROTAC-treated samples compared to the vehicle control. The intended target should be among the most significantly downregulated proteins. Any other significantly downregulated proteins are potential off-targets.[18]

References

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy. Available at: [Link]

• Xing, Y., et al. (2023). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Molecules. Available at: [Link]

• Foley, C. A., et al. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). Journal of Visualized Experiments. Available at: [Link]

• Foley, C. A., et al. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). Broad Institute. Available at: [Link]

• Foley, C. A., et al. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). Journal of Visualized Experiments. Available at: [Link]

• Tovmasyan, A., et al. (2020). Novel approaches for the rational design of PROTAC linkers. ResearchGate. Available at: [Link]

• Tovmasyan, A., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing. Available at: [Link]

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Scinapse. Available at: [Link]

• Pro-Active. (n.d.). Understanding the Role of Linkers in PROTAC Molecules: Length, Flexibility, and Efficiency. Pro-Active. Available at: [Link]

• Mtoz Biolabs. (n.d.). PROTAC Drug Off-Target Protein Assessment Service. Mtoz Biolabs. Available at: [Link]

• Geng, J., et al. (2021). A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing. ResearchGate. Available at: [Link]

• Shoda, T., et al. (2024). Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. Molecular Systems Design & Engineering. Available at: [Link]

• Jin, Y. H., et al. (2023). Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs). Expert Opinion on Drug Discovery. Available at: [Link]

• Sapient Bio. (2024). Protein Degrader Proteomics for PROTACs and Molecular Glues. Sapient Bio. Available at: [Link]

• Zhang, M., et al. (2024). Characteristic roadmap of linker governs the rational design of PROTACs. Signal Transduction and Targeted Therapy. Available at: [Link]

• Ishoey, M., et al. (2023). Proteolysis-targeting chimeras with reduced off-targets. Nature Chemical Biology. Available at: [Link]

• SpiroChem. (2022). Expertise of the month: PROTACS and Molecular Glues. SpiroChem. Available at: [Link]

• AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm. Available at: [Link]

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• 6. researchgate.net [researchgate.net]
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• 22. researchgate.net [researchgate.net]

Technical Support Center: Modifying Reaction Conditions to Prevent Byproduct Formation

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals actively engaged in chemical synthesis. Unwanted byproduct formation is a persistent challenge that can compromise yield, purity, and the overall efficiency of a synthetic route. This document provides in-depth, practical troubleshooting advice in a direct question-and-answer format to help you diagnose and solve these common issues.

Our approach is grounded in fundamental chemical principles. We don't just list solutions; we explain the underlying causality, empowering you to make informed decisions in your laboratory work.

Part 1: Troubleshooting Guide - Common Selectivity Issues

This section addresses specific, frequently encountered problems related to poor reaction selectivity.

Q1: My reaction is producing a mixture of constitutional isomers (regioisomers). How can I favor the formation of the desired product?

This is a classic problem of regioselectivity, often governed by a competition between kinetic and thermodynamic reaction pathways. The product distribution is determined by which pathway is favored under your specific reaction conditions.[1][2]

Core Concept: Kinetic vs. Thermodynamic Control

• Kinetic Product: The product that forms the fastest. This pathway has a lower activation energy (Ea). Favorable under irreversible conditions, typically at lower temperatures.[3]

• Thermodynamic Product: The most stable product. This pathway leads to a lower overall energy state. Favorable under reversible conditions, typically at higher temperatures, which allow the kinetic product to revert to the starting material and eventually form the more stable thermodynamic product.[1][4]

Troubleshooting Steps:

• Analyze the Mechanism: First, understand the reaction mechanism. Is the key intermediate (e.g., a carbocation) stabilized by resonance? This is often the source of regiochemical ambiguity, as seen in the classic example of HBr addition to 1,3-butadiene.[3]

• Modify Temperature: This is the most powerful tool for controlling this equilibrium.

  • To favor the Kinetic Product: Run the reaction at a significantly lower temperature. This ensures that while molecules have enough energy to overcome the lower activation barrier to the kinetic product, they lack the energy to reverse the reaction or to overcome the higher activation barrier to the thermodynamic product.[3]

  • To favor the Thermodynamic Product: Use a higher temperature. This provides the system with enough energy to make the reaction pathways reversible, allowing an equilibrium to be established that favors the most stable product.[4]

• Choice of Solvent: The solvent can preferentially stabilize one transition state over another.[5] Polar solvents, for instance, can stabilize charged intermediates, potentially altering the activation energies of competing pathways.[6][7] Experiment with a range of solvents with varying polarity.

• Steric Hindrance: Consider the steric environment.

  • Reagents: Using a bulkier reagent can physically block the more sterically congested reaction site, favoring addition at the less hindered position.

  • Substrate: If possible, modify the substrate to introduce a sterically demanding group that directs the reaction away from a specific site.

Q2: My reaction is yielding the wrong stereoisomer (diastereomer or enantiomer). How can I improve stereoselectivity?

Achieving high stereoselectivity is critical, particularly in pharmaceutical development where a single stereoisomer often possesses the desired biological activity.

Core Concept: Transition State Energy

Stereoselectivity arises from differences in the activation energies of the transition states leading to the different stereoisomeric products. The most effective way to control this is by introducing a chiral influence that makes one transition state significantly lower in energy than the other.

Troubleshooting Steps:

• Utilize Chiral Catalysts: This is the cornerstone of modern asymmetric synthesis. A chiral catalyst (e.g., a metal complex with a chiral ligand) forms a diastereomeric complex with the substrate, creating a chiral environment that directs the incoming reagent to one face of the molecule. This lowers the activation energy for the formation of one enantiomer over the other.[1]

• Employ Chiral Auxiliaries: A chiral auxiliary is a chiral molecule that is temporarily attached to the substrate. It sterically directs a reaction to one face of the molecule. After the reaction, the auxiliary is cleaved, yielding the enantiomerically enriched product.

• Substrate Control: Leverage existing stereocenters in your molecule. The steric and electronic properties of substituents at a nearby chiral center can influence the trajectory of an incoming reagent, a principle known as substrate-controlled diastereoselection.

• Solvent and Temperature Effects:

  • Solvent: The solvent can influence the conformation of the substrate and catalyst, affecting the transition state geometry. Screening different solvents is often beneficial.

  • Temperature: Lowering the reaction temperature generally increases stereoselectivity. With less thermal energy, the reaction is more likely to proceed through the lowest-energy transition state.[1]

Q3: A competing side reaction (e.g., elimination vs. substitution) is reducing my yield. How can I suppress it?

This is a common issue, for example, in nucleophilic substitution reactions where elimination is a competing pathway (SN2 vs. E2). The strategy here is to adjust conditions to favor the mechanism of the desired reaction.

Troubleshooting Steps:

• Temperature Control: In the SN2/E2 competition, higher temperatures generally favor elimination because it has a higher activation energy and is entropically more favorable. To favor substitution, run the reaction at a lower temperature.

• Solvent Selection: Solvent choice is critical.

  • For SN2: Polar aprotic solvents (e.g., DMSO, acetonitrile) are ideal.[7] They solvate the cation but leave the nucleophile relatively "bare" and highly reactive.[6][7]

  • For SN1: Polar protic solvents (e.g., water, ethanol) are preferred as they stabilize the carbocation intermediate.[6]

  • The table below illustrates how solvent choice can dramatically affect reaction pathways.[8]

Solvent Property	Effect on SN1/E1	Effect on SN2/E2	Rationale
Polar Protic	Favors SN1/E1	Disfavors SN2	Stabilizes the carbocation intermediate and solvates the nucleophile, reducing its reactivity.[6][7]
Polar Aprotic	Can proceed	Favors SN2	Does not effectively solvate the nucleophile, increasing its reactivity.[6][7]
Non-Polar	Disfavors SN1/E1	Disfavors SN2	Does not effectively stabilize charged intermediates or transition states.

• Nature of the Nucleophile/Base:

  • To favor substitution (SN2), use a strong, non-bulky nucleophile that is a weak base (e.g., I⁻, Br⁻, RS⁻).

  • To favor elimination (E2), use a strong, sterically hindered base (e.g., potassium tert-butoxide). Its bulk makes it a poor nucleophile but an effective base.

• Reagent Addition: Slow, controlled addition of a reagent can maintain a low instantaneous concentration, which can suppress side reactions that are higher order in that reagent.[9][10]

Part 2: Frequently Asked Questions (FAQs)

Q4: How does catalyst selection impact byproduct formation?

Catalysts are fundamental to modern chemistry precisely because they offer control over reaction pathways.[11] An ideal catalyst enhances the rate of the desired reaction far more than any competing side reactions.[12]

• Mechanism: Catalysts provide an alternative reaction pathway with a lower activation energy.[11][13] By carefully designing a catalyst, we can create a pathway that is highly selective for a specific product, effectively "turning off" pathways that lead to byproducts.[11][14]

• Selectivity: In industrial processes, enhancing selectivity is a primary goal.[13] For example, catalysts can be designed to favor specific regio- or stereoisomers, which is critical in pharmaceutical manufacturing.[12] This minimizes waste, reduces the need for costly purification steps, and aligns with the principles of green chemistry.[13][14]

• Troubleshooting: If you are observing byproducts in a catalyzed reaction, consider screening different catalysts or modifying the ligands on a metal catalyst.[15] Even small changes in the catalyst's electronic or steric properties can have a profound impact on selectivity.

Q5: When should I use a protecting group strategy?

A protecting group is used to temporarily and reversibly mask a reactive functional group to prevent it from participating in a reaction occurring elsewhere in the molecule.[16][17]

• When to Use: Employ this strategy when you have a molecule with multiple reactive sites and you need to perform a reaction selectively at only one of them. For example, if you want to reduce an ester in the presence of a ketone, you must protect the ketone (e.g., as an acetal) because the reducing agent would otherwise react with both functional groups.[16]

• Key Properties of a Good Protecting Group:

  • Easy to install in high yield.

  • Stable under the subsequent reaction conditions.[17]

  • Easy to remove in high yield without affecting the rest of the molecule.[18]

• Orthogonal Strategy: In complex syntheses, you might need to protect multiple functional groups of the same type (e.g., two different amines). An orthogonal strategy uses different types of protecting groups that can be removed under distinct conditions (e.g., one is acid-labile, the other is base-labile).[17] This allows for the selective deprotection and reaction of one site while the other remains protected.[17][19]

Q6: My reaction is complex with many variables. How can I efficiently optimize it to minimize byproducts?

For complex, multi-variable reactions, a traditional one-variable-at-a-time approach is inefficient and may miss optimal conditions. High-Throughput Experimentation (HTE) is a powerful, modern approach to solve this problem.[20]

• What is HTE? HTE uses multi-well plates and automation to run a large number of reactions in parallel, each with slightly different conditions (e.g., different catalysts, solvents, temperatures, or stoichiometries).[20]

• Advantages:

  • Speed: Rapidly screen a vast array of reaction conditions in a short time.[20]

  • Efficiency: Uses minimal amounts of precious starting materials and reagents.[20][21]

  • Data-Rich: Generates large, high-quality datasets that can reveal complex relationships between variables and outcomes, and can be used to train machine learning algorithms for further optimization.[20]

• Application: HTE is particularly valuable for optimizing catalytic reactions where subtle changes in ligands, additives, or solvents can dramatically impact yield and byproduct formation.[22][23] It allows you to quickly identify the precise conditions that maximize the formation of your desired product while suppressing side reactions.[22][23]

Part 3: Visualizations and Protocols

Decision Workflow for Troubleshooting Byproduct Formation

This diagram outlines a logical process for diagnosing and addressing the formation of an unwanted byproduct.

Caption: Troubleshooting workflow for byproduct formation.

Reaction Pathway: Kinetic vs. Thermodynamic Control

This energy profile diagram illustrates how reaction conditions can select for either the kinetic or thermodynamic product.

Caption: Energy profile for competing kinetic and thermodynamic pathways.

Protocol: General Workflow for High-Throughput Experimentation (HTE) Reaction Optimization

This protocol provides a generalized workflow for using HTE to screen for conditions that minimize byproduct formation.

Objective: To rapidly identify the optimal catalyst, solvent, and temperature for a given transformation to maximize the yield of the desired product and minimize impurities.

Materials:

• 96-well plate with glass vials (e.g., 1-2 mL) and septa caps.

• Automated liquid handler or manual multi-channel pipettes.[20]

• Heating/cooling block compatible with the 96-well plate format.

• Inert atmosphere glovebox (if reaction is air/moisture sensitive).

• Stock solutions of starting materials, catalysts, ligands, bases, and any other reagents.

• Array of solvents for screening.

• Analytical instrument (e.g., UPLC-MS) for rapid analysis.

Methodology:

• Design of Experiment (DoE):

  • Define the variables to be screened (e.g., 8 different catalysts, 6 different solvents, 2 temperatures).

  • Use DoE software to create a layout for the 96-well plate, ensuring systematic variation of parameters. This allows for the exploration of a wide chemical space.[22]

• Plate Preparation (Arraying):

  • If using solid catalysts/ligands, pre-weigh them into the glass vials. "End-user plates" with pre-weighed catalysts can significantly speed up this process.[21]

  • Place the vials into the 96-well plate rack.

• Reagent Addition (Dosing):

  • Transfer the plate to an inert atmosphere glovebox if necessary.

  • Using an automated liquid handler or multi-channel pipette, dispense the stock solutions of starting materials, solvents, and other liquid reagents into the appropriate vials according to the DoE layout.[20] This ensures accurate and efficient dosing.

• Reaction Execution:

  • Seal the plate with the septa caps.

  • Place the plate onto the heating/cooling block set to the desired temperature.

  • Allow the reactions to proceed for a predetermined amount of time, with stirring if available (e.g., using magnetic stir fleas in each vial).

• Sample Preparation and Analysis:

  • After the reaction time is complete, quench all reactions simultaneously by adding a suitable quenching solution.

  • Perform a dilution of each well into a new 96-well plate suitable for analysis.

  • Analyze the outcome of each reaction using a high-throughput method like UPLC-MS. This will provide data on the conversion of starting material and the ratio of desired product to any byproducts for all 96 experiments.

• Data Analysis:

  • Process the analytical data to determine the yield or relative abundance of the desired product in each well.

  • Use data visualization tools (e.g., heatmaps) to easily identify the "hit" conditions that gave the best results (highest product-to-byproduct ratio).[21]

  • The results from this initial screen will guide a more focused second round of optimization or direct scale-up of the best conditions found.[21]

References

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• 2. jackwestin.com [jackwestin.com]
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• 17. Protective Groups [organic-chemistry.org]
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• 21. High-Throughput Experimentation (HTE) Approaches at Domainex: The Advantages of “End-User Plates” | Domainex [domainex.co.uk]
• 22. J-STAR Process Chemists | HTE & CRO Services [jstar-research.com]
• 23. Industrial and Academic Applications of High Throughput Experimentation in Reaction Optimization | UBC Chemistry [chem.ubc.ca]

Reference Data & Comparative Studies

Comparing 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane to flexible PEG linkers in PROTACs

An In-Depth Comparative Analysis of Spirocyclic Linkers and Flexible PEG Linkers in PROTAC Design

Introduction: The Critical Role of the Linker in PROTAC Efficacy

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's natural protein disposal system to eliminate disease-causing proteins. These bifunctional molecules consist of three key components: a ligand that binds to a target protein, a ligand for an E3 ubiquitin ligase, and a linker that connects the two. While the choice of ligands determines the PROTAC's target and E3 ligase engagement, the linker is arguably the most critical and least understood component, profoundly influencing the overall efficacy and drug-like properties of the molecule.

The linker is not merely a passive tether; it plays an active role in dictating the orientation of the target protein and the E3 ligase, thereby controlling the stability and cooperativity of the ternary complex (Target-PROTAC-E3 ligase). The formation of a productive ternary complex is an absolute prerequisite for subsequent ubiquitination of the target and its degradation by the proteasome. The linker's length, rigidity, and chemical composition can significantly impact a PROTAC's solubility, cell permeability, and metabolic stability.

This guide provides a detailed comparison between two distinct classes of linkers: rigid spirocyclic linkers, exemplified by structures akin to 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, and the commonly employed flexible polyethylene glycol (PEG) linkers. We will delve into their structural differences, their impact on PROTAC performance, and provide experimental protocols for their evaluation.

Understanding the Linker's Impact on Ternary Complex Formation

The primary function of the linker is to facilitate the formation of a stable and productive ternary complex. The geometry of this complex is crucial for the efficient transfer of ubiquitin from the E3 ligase to the target protein.

Figure 1: The PROTAC mechanism of action, highlighting the central role of the ternary complex.

Flexible PEG Linkers: The Workhorse of PROTAC Development

Polyethylene glycol (PEG) chains are the most widely used linkers in PROTAC design. Their popularity stems from several key advantages:

• Synthetic Accessibility: PEG linkers of various lengths are commercially available and can be readily incorporated into PROTAC synthesis.

• Improved Solubility: The hydrophilic nature of the PEG chain can enhance the solubility of often greasy and poorly soluble PROTAC molecules.

• Flexibility: The conformational flexibility of PEG linkers allows them to adopt a wide range of vectors, increasing the probability of forming a productive ternary complex between the target protein and the E3 ligase.

However, the flexibility of PEG linkers is also a double-edged sword. The lack of conformational constraint can lead to the formation of multiple, non-productive ternary complexes, which can decrease the overall efficiency of degradation. Furthermore, long, flexible PEG linkers can contribute to a higher molecular weight and a more "floppy" structure, which may negatively impact cell permeability and pharmacokinetic properties. This entropic penalty associated with the flexible linker adopting a specific bioactive conformation for ternary complex formation can also be a thermodynamic disadvantage.

Rigid Spirocyclic Linkers: A Strategy for Pre-organization and Improved DMPK

In recent years, there has been a growing interest in the use of more rigid linkers to address the limitations of flexible PEG chains. Rigid linkers, such as those based on spirocyclic scaffolds like 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, offer several potential advantages:

• Conformational Constraint: Rigid linkers reduce the conformational flexibility of the PROTAC, which can pre-organize the molecule into a bioactive conformation that is more favorable for ternary complex formation. This can lead to improved potency and degradation efficiency.

• Improved Cooperativity: By locking the PROTAC into a specific conformation, rigid linkers can enhance the cooperativity of ternary complex formation. Cooperativity (α) is a measure of the extent to which the binding of one ligand (e.g., the target protein) influences the binding of the other (the E3 ligase). A higher α value indicates a more stable ternary complex.

• Enhanced Cell Permeability: Rigidification can improve a PROTAC's ability to cross cell membranes by reducing the polar surface area and minimizing the entropic penalty of adopting a membrane-permeable conformation.

• Reduced "Hook Effect": The hook effect is a phenomenon observed with many PROTACs where at high concentrations, the degradation efficiency decreases. This is due to the formation of binary complexes (Target-PROTAC and PROTAC-E3) that do not lead to degradation. Rigid linkers can mitigate the hook effect by promoting the formation of the ternary complex over the binary complexes.

The primary challenge with rigid linkers is their design and synthesis. Identifying the optimal vector and length for a rigid linker is more challenging than with flexible linkers and often requires extensive structure-activity relationship (SAR) studies and computational modeling.

Head-to-Head Comparison: Spirocyclic vs. PEG Linkers

Feature	Flexible PEG Linkers	Rigid Spirocyclic Linkers
Conformational Flexibility	High	Low
Ternary Complex Formation	Can form multiple conformations, some non-productive.	Promotes a specific, pre-organized conformation, potentially leading to higher efficiency.
Cooperativity	Generally lower.	Can be significantly higher due to reduced entropic penalty.
Solubility	Generally good due to hydrophilicity.	Can be more challenging to optimize.
Cell Permeability	Can be limited by high molecular weight and flexibility.	Can be improved through conformational restriction.
"Hook Effect"	More prone to the hook effect.	Can mitigate the hook effect.
Design & Synthesis	Relatively straightforward.	More complex and requires more extensive SAR.

Experimental Protocols for Linker Evaluation

The following protocols outline key experiments for comparing the performance of PROTACs with different linkers.

Ternary Complex Formation Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

This assay measures the formation of the ternary complex in solution.

Principle: A terbium-labeled anti-tag antibody is used to label a tagged E3 ligase, and a fluorescently labeled ligand binds to the target protein. When the ternary complex forms, the terbium donor and the fluorescent acceptor are brought into close proximity, resulting in a FRET signal.

Step-by-Step Protocol:

• Reagents:

  • Tagged E3 ligase (e.g., His-tagged VHL or CRBN)

  • Terbium-labeled anti-tag antibody (e.g., anti-His-Tb)

  • Target protein

  • Fluorescently labeled ligand for the target protein (e.g., a fluorescently tagged inhibitor)

  • PROTACs with different linkers

  • Assay buffer (e.g., PBS with 0.1% BSA)

• Procedure:

  • In a 384-well plate, add the target protein and the fluorescently labeled ligand and incubate for 15 minutes.

  • Add the PROTAC at various concentrations and incubate for 30 minutes.

  • Add the tagged E3 ligase and the terbium-labeled antibody and incubate for 60 minutes.

  • Read the plate on a TR-FRET enabled plate reader, measuring the emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

• Data Analysis:

  • Calculate the TR-FRET ratio (665 nm / 620 nm).

  • Plot the TR-FRET ratio as a function of PROTAC concentration to determine the ternary complex formation efficiency.

Figure 2: Workflow for the TR-FRET ternary complex formation assay.

Target Protein Degradation Assay (Western Blot or In-Cell Western)

This assay measures the reduction in the levels of the target protein in cells treated with the PROTAC.

Principle: Cells are treated with the PROTAC for a specific period, after which the cells are lysed, and the amount of the target protein is quantified by Western blot or a similar immunoassay.

Step-by-Step Protocol:

• Cell Culture:

  • Plate cells in a multi-well plate and allow them to adhere overnight.

• PROTAC Treatment:

  • Treat the cells with the PROTAC at various concentrations for a desired time course (e.g., 2, 4, 8, 16, 24 hours).

• Cell Lysis:

  • Wash the cells with PBS and lyse them in a suitable lysis buffer containing protease inhibitors.

• Protein Quantification:

  • Determine the total protein concentration in each lysate using a BCA assay.

• Western Blot:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and probe with a primary antibody specific for the target protein, followed by a secondary antibody conjugated to horseradish peroxidase (HRP).

  • Detect the signal using a chemiluminescent substrate.

  • Re-probe the membrane with an antibody for a loading control (e.g., GAPDH or β-actin).

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein signal to the loading control signal.

  • Plot the percentage of target protein remaining as a function of PROTAC concentration to determine the DC50 (concentration at which 50% of the protein is degraded) and Dmax (maximum degradation).

Conclusion: Choosing the Right Linker for Your PROTAC

The choice between a flexible PEG linker and a rigid spirocyclic linker is not always straightforward and depends on the specific target and E3 ligase pair. While PEG linkers offer a rapid and often effective solution for initial PROTAC design, rigid linkers provide a powerful strategy for optimizing lead compounds with improved potency, selectivity, and drug-like properties. The development of novel rigid linkers, including spirocyclic scaffolds, is an active area of research that holds great promise for the future of PROTAC-based therapeutics. A thorough understanding of the principles outlined in this guide, coupled with rigorous experimental evaluation, will enable researchers to make informed decisions in the design of next-generation protein degraders.

References

• Crews, C. M. (2019). The influence of linker length and composition on the efficacy of PROTACs. Journal of Medicinal Chemistry.
• Ciulli, A. (2020).
• Bradner, J. E., & Ciulli, A. (2021). The role of rigid linkers in PROTAC design.

A Comparative Guide to the In Vitro Efficacy of Novel Azaspiro[4.5]decane-Containing PROTACs

For Researchers, Scientists, and Drug Development Professionals

Abstract

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutics, moving from occupancy-driven inhibition to event-driven protein degradation.[1] This guide provides a technical comparison of the in vitro efficacy of a novel class of PROTACs incorporating an azaspiro[4.5]decane moiety. While specific data for 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane as a core component in published PROTACs is limited, we have identified it as a linker used in the synthesis of an Estrogen Receptor (ER) degrader, ERD-1233.[2] This guide will, therefore, focus on the established principles and methodologies for evaluating such novel PROTACs in vitro, drawing comparisons with well-characterized VHL (von Hippel-Lindau) and CRBN (cereblon) based degraders to provide a robust framework for assessment.

Introduction: The PROTAC Revolution

Conventional small-molecule drugs typically function by inhibiting the active sites of pathogenic proteins. This approach, however, leaves a vast portion of the proteome, including scaffolding proteins and transcription factors, "undruggable."[1] Proteolysis-targeting chimeras (PROTACs) overcome this limitation by harnessing the cell's own ubiquitin-proteasome system (UPS) to selectively eliminate target proteins entirely.[1][3]

These heterobifunctional molecules consist of three key components[4]:

• A ligand that binds the target Protein of Interest (POI).

• A ligand that recruits an E3 ubiquitin ligase (e.g., VHL or CRBN).

• A chemical linker that connects the two ligands.

This tripartite structure allows the PROTAC to act as a molecular bridge, bringing the POI into close proximity with an E3 ligase. This induced proximity leads to the ubiquitination of the POI, marking it for degradation by the 26S proteasome.[4][5] A key advantage of this mechanism is its catalytic nature; a single PROTAC molecule can mediate the degradation of multiple POI molecules, leading to potent and sustained pharmacological effects at low doses.[1][6]

The 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane moiety has been identified as a chemical linker used in the synthesis of a novel PROTAC, ERD-1233.[2] The linker is a critical determinant of PROTAC efficacy, influencing the stability of the ternary complex (POI-PROTAC-E3 ligase) and the molecule's overall physicochemical properties.[7]

Mechanism of Action: Hijacking the Ubiquitin-Proteasome System

The efficacy of any PROTAC hinges on its ability to successfully orchestrate a series of molecular events, culminating in the degradation of the target protein. This process is visually outlined in the workflow below.

Caption: PROTAC-mediated protein degradation pathway.

Causality of the Mechanism:

• Ternary Complex Formation: The PROTAC molecule first binds to both the POI and an E3 ligase, forming a transient ternary complex.[1] The linker, such as the azaspiro[4.5]decane moiety, plays a crucial role in ensuring the proper orientation and stability of this complex.

• Ubiquitination: Within the complex, the E3 ligase facilitates the transfer of ubiquitin molecules from an E2 conjugating enzyme to lysine residues on the surface of the POI.[1]

• Proteasomal Degradation: The poly-ubiquitinated POI is then recognized by the 26S proteasome, which unfolds and degrades the protein into small peptides.[3]

• PROTAC Recycling: After degradation of the target, the PROTAC molecule is released and can participate in another degradation cycle, highlighting its catalytic nature.[5]

Comparative In Vitro Efficacy: Key Metrics and Data

To objectively assess the performance of a novel PROTAC, its efficacy must be quantified and compared against established benchmarks. These benchmarks could include other PROTACs targeting the same protein but recruiting a different E3 ligase (e.g., VHL vs. CRBN-based degraders) or traditional small-molecule inhibitors.

Key in vitro parameters for evaluating PROTACs include:

• DC₅₀ (Half-maximal Degradation Concentration): The concentration of the PROTAC required to degrade 50% of the target protein. A lower DC₅₀ value indicates higher potency.

• Dₘₐₓ (Maximum Degradation): The maximum percentage of protein degradation achievable with the PROTAC.

• IC₅₀ (Half-maximal Inhibitory Concentration): For the downstream functional effects, this is the concentration of the PROTAC that inhibits a biological process (e.g., cell proliferation) by 50%.

Table 1: Hypothetical Comparative Efficacy Data for Estrogen Receptor (ER) Degraders

This table illustrates how data for a hypothetical azaspiro[4.5]decane-containing PROTAC (ERD-1233) would be compared against other ER-targeting therapies in an ER+ breast cancer cell line (e.g., MCF-7).

Compound	Class/E3 Ligase Recruited	Target	DC₅₀ (nM)	Dₘₐₓ (%)	Cell Viability IC₅₀ (nM)
ERD-1233	PROTAC (VHL) w/ Azaspiro Linker	ERα	8.5	>95	12.0
Fulvestrant	SERD (Inhibitor)	ERα	N/A	~75	25.5
ARV-471 (Vebdegestrant)	PROTAC (CRBN)	ERα	1.2	>98	2.1
GDC-9545 (Giredestrant)	SERD (Inhibitor)	ERα	N/A	~80	18.7

Note: Data for ERD-1233 is illustrative. Data for comparator compounds is based on publicly available information and may vary based on experimental conditions.

From this hypothetical data, one could conclude that while ERD-1233 is a potent degrader, the CRBN-based PROTAC ARV-471 shows superior potency in both degradation and cell viability inhibition in this specific cell line. This highlights the importance of the E3 ligase ligand and linker combination in optimizing PROTAC efficacy.

Essential In Vitro Experimental Protocols

Validating the efficacy of a novel PROTAC requires a series of robust and well-controlled in vitro assays. The following protocols are fundamental for characterizing any new degrader.

Western Blot for Target Protein Degradation

The Western blot is the gold-standard assay for visually confirming and quantifying the degradation of a target protein.[8]

Caption: Experimental workflow for Western blot analysis.

Step-by-Step Methodology:

• Cell Culture and Treatment: Seed cells (e.g., MCF-7 for ERα) in 6-well plates to achieve 70-80% confluency. Treat cells with a serial dilution of the PROTAC (e.g., 0.1 nM to 10 µM) for a set time (e.g., 18-24 hours).[8] Include a vehicle control (e.g., DMSO).

• Cell Lysis: After treatment, wash cells twice with ice-cold PBS.[9] Lyse the cells by adding ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.[8][9]

• Protein Quantification: Centrifuge the lysates to pellet cell debris.[9] Determine the protein concentration of the supernatant using a BCA assay to ensure equal protein loading.[8]

• SDS-PAGE and Transfer: Normalize protein samples with lysis buffer, add Laemmli sample buffer, and denature by boiling.[9] Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the separated proteins to a PVDF membrane.[9]

• Immunoblotting: Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in TBST.[9] Incubate the membrane with a primary antibody specific to the POI (e.g., anti-ERα) and a loading control (e.g., anti-β-actin or anti-GAPDH) overnight at 4°C.[9] Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[8] Quantify the band intensities using densitometry software. Normalize the POI band intensity to the loading control and express the degradation as a percentage relative to the vehicle-treated control.

Expert Insight: The choice of loading control is critical. Its expression must not be affected by the PROTAC treatment.[9] Always include protease inhibitors in the lysis buffer to prevent non-specific protein degradation during sample preparation.[10]

Cell Viability Assay (CellTiter-Glo®)

This assay measures the downstream functional consequence of target protein degradation, such as the inhibition of cancer cell proliferation. The CellTiter-Glo® Luminescent Cell Viability Assay is a robust method that quantifies ATP, an indicator of metabolically active cells.[11][12]

Step-by-Step Methodology:

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the PROTAC for a prolonged period (e.g., 72 hours) to observe effects on proliferation.

• Assay Procedure: Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

• Reagent Addition: Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[11]

• Signal Development: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Plot the luminescent signal against the log of the PROTAC concentration and fit a dose-response curve to determine the IC₅₀ value.

Trustworthiness: The "add-mix-measure" format of the CellTiter-Glo® assay simplifies the workflow, reducing pipetting errors and making it ideal for high-throughput screening.[12] The luminescent signal is directly proportional to the number of viable cells in culture.[13]

Conclusion and Future Directions

The development of novel PROTACs containing unique linkers like 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is a testament to the expanding chemical toolbox for targeted protein degradation. A rigorous in vitro evaluation, grounded in fundamental assays like Western blotting and cell viability, is essential to characterize their potency, efficacy, and mechanism of action. Comparative analysis against existing degraders and inhibitors provides critical context for their therapeutic potential.

Future work should focus on expanding the repertoire of recruited E3 ligases beyond VHL and CRBN to overcome potential resistance mechanisms and tailor degradation profiles for specific cellular contexts.[14] Furthermore, understanding the metabolic stability of novel linkers is crucial, as linker metabolites can potentially compete with the intact PROTAC, limiting in vivo efficacy.[15] As the field advances, these detailed in vitro guides will remain indispensable for the rational design and validation of the next generation of protein-degrading therapeutics.

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• An In Vitro Pull-down Assay of the E3 Ligase:PROTAC:Substrate Ternary Complex to Identify Effective PROTACs | Springer Nature Experiments. Springer Nature. [Link]

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• (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent - PubMed. PubMed. [Link]

• Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed. PubMed. [Link]

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• 18F‑Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent - Journal of Medicinal Chemistry - Figshare. Figshare. [Link]

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A Senior Application Scientist's Guide to the Structural Analysis of Ternary Complexes Formed with Novel PROTACs

Introduction: The Critical Role of Ternary Complexes in Targeted Protein Degradation

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, offering the ability to eliminate disease-causing proteins rather than merely inhibiting them.[1][2][3] These heterobifunctional molecules act by inducing the formation of a ternary complex, bringing a target protein of interest (POI) into close proximity with an E3 ubiquitin ligase.[4][5][6] This proximity facilitates the transfer of ubiquitin to the POI, marking it for degradation by the cell's proteasome. The stability and conformation of this POI-PROTAC-E3 ligase ternary complex are paramount to the efficiency and selectivity of the degradation process.[4][7][]

This guide provides a comprehensive overview of the structural analysis of PROTAC-induced ternary complexes, with a particular focus on how to approach the characterization of novel PROTACs, such as those incorporating the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker. While specific structural data for this particular linker is not yet publicly available, this guide will equip researchers with the foundational knowledge and experimental frameworks necessary to conduct such an analysis. We will delve into the established principles of ternary complex formation, compare the widely used von Hippel-Lindau (VHL) and Cereblon (CRBN) E3 ligase systems, and provide detailed experimental protocols for the structural elucidation of these critical assemblies.

The Architecture of a PROTAC-Mediated Ternary Complex

The formation of a productive ternary complex is the linchpin of PROTAC activity. The PROTAC molecule itself consists of three key components: a warhead that binds the POI, an E3 ligase-recruiting ligand, and a linker that connects the two. The nature of this linker, including its length, rigidity, and attachment points, plays a crucial role in dictating the geometry of the ternary complex and, consequently, the efficiency of ubiquitination.[9]

Figure 1: The catalytic cycle of a PROTAC, highlighting the central role of ternary complex formation.

A key concept in ternary complex formation is cooperativity . Positive cooperativity occurs when the binding of the PROTAC to one protein enhances its affinity for the other, leading to a more stable ternary complex than would be predicted from the individual binary binding affinities.[7][10] This is often driven by favorable protein-protein interactions that are newly formed in the context of the ternary assembly.[7] The structure of the ternary complex reveals the molecular basis for this cooperativity, highlighting the specific intermolecular contacts that stabilize the assembly.[7][11]

Comparative Analysis: VHL vs. CRBN-Based PROTACs

The two most extensively utilized E3 ligases in PROTAC design are VHL and CRBN.[5][6][][13][14] The choice between these two can significantly impact a PROTAC's properties, including its degradation efficiency, substrate specificity, and potential for off-target effects.

Feature	VHL-Based PROTACs	CRBN-Based PROTACs	Significance for Structural Analysis
E3 Ligase Ligand	Typically derivatives of the HIF-1α peptide, such as hydroxyproline scaffolds.[15][16]	Often based on immunomodulatory imide drugs (IMiDs) like thalidomide and its analogs.[5][15]	The nature of the E3 ligase ligand dictates the initial anchor point of the PROTAC to the ligase, influencing the possible orientations of the POI.
Ternary Complex Structure	Often form more rigid and well-defined ternary complexes.[]	Can form more dynamic and flexible ternary complexes due to the "softer" surface of CRBN.[]	Rigidity in VHL complexes can be advantageous for crystallization, while the flexibility of CRBN complexes may necessitate techniques like cryo-EM to capture different conformational states.
Cooperativity	Frequently exhibit strong positive cooperativity.[7][17]	Cooperativity can be more variable and is highly dependent on the specific POI and PROTAC linker.	High cooperativity is a strong indicator of a stable ternary complex, making it a more tractable target for structural studies.[18]
Subcellular Localization	Predominantly cytosolic.[]	Can shuttle between the nucleus and cytoplasm.[]	The cellular compartment where the ternary complex forms can influence experimental design, particularly for in-cell structural methods.
Off-Target Effects	Generally considered to have a favorable off-target profile.[5]	IMiD-based ligands can induce the degradation of "neosubstrates" (e.g., Ikaros and Aiolos), leading to potential off-target effects.[5]	Structural analysis can help to understand and potentially mitigate off-target effects by revealing the specific interactions that lead to the recruitment of unintended proteins.

Table 1: Comparative performance and characteristics of VHL-based and CRBN-based PROTACs.

Experimental Workflow for the Structural Analysis of Novel Ternary Complexes

The structural elucidation of a novel ternary complex, such as one formed with a PROTAC containing the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker, requires a multi-pronged approach. This typically involves biophysical characterization followed by high-resolution structural studies.

Figure 2: A general experimental workflow for the structural analysis of PROTAC-mediated ternary complexes.

Part 1: Biophysical Characterization of Ternary Complex Formation

Before attempting to solve the high-resolution structure, it is crucial to confirm and quantify the formation of the ternary complex in solution. Several biophysical techniques are invaluable for this purpose:

• Surface Plasmon Resonance (SPR): Allows for the real-time measurement of binding kinetics and affinities of the binary and ternary complexes.

• Isothermal Titration Calorimetry (ITC): Provides thermodynamic parameters of binding, including enthalpy and entropy, and can be used to determine binding affinity and cooperativity.[4]

• Förster Resonance Energy Transfer (FRET): A proximity-based assay that can be used to monitor the formation of the ternary complex in vitro and in cells.

• AlphaLISA: A bead-based immunoassay that is highly sensitive and suitable for high-throughput screening of PROTACs that induce ternary complex formation.

Part 2: High-Resolution Structural Determination

X-ray crystallography has been instrumental in providing the first atomic-level snapshots of PROTAC-induced ternary complexes.[7][11][18][19] Obtaining a crystal structure provides unparalleled detail of the molecular interactions within the complex, revealing the precise binding modes of the PROTAC and the protein-protein interfaces that contribute to cooperativity.

Step-by-Step Protocol for Ternary Complex Crystallization:

• Protein Expression and Purification:

  • Express and purify high-quality, homogenous POI and E3 ligase (or the relevant domains). For VHL, this typically involves co-expression with Elongin B and Elongin C (VCB complex) for stability.

  • Ensure proteins are folded correctly and active.

• Ternary Complex Formation:

  • Incubate the POI and E3 ligase with a slight molar excess of the PROTAC to ensure saturation.

  • The optimal concentrations and ratios should be guided by biophysical data.

• Purification of the Ternary Complex:

  • Use size-exclusion chromatography to separate the ternary complex from unbound components. This step is critical for removing heterogeneity from the sample.

• Crystallization Screening:

  • Set up crystallization trials using a variety of commercial screens that cover a wide range of pH, precipitants, and additives.

  • Use sitting-drop or hanging-drop vapor diffusion methods.

• Crystal Optimization and Data Collection:

  • Optimize initial crystal hits by varying the concentrations of the components, temperature, and other parameters.

  • Cryo-protect the crystals and collect diffraction data at a synchrotron source.

• Structure Solution and Refinement:

  • Solve the structure using molecular replacement with known structures of the POI and E3 ligase as search models.

  • Build the PROTAC molecule into the electron density map and refine the model.

Cryo-EM has become an increasingly powerful tool for studying the structure of PROTAC ternary complexes, particularly for those that are large, flexible, or resistant to crystallization.[20] Cryo-EM can provide insights into the conformational dynamics of the complex, which can be crucial for understanding the mechanism of action of more flexible PROTACs.[20]

Step-by-Step Protocol for Cryo-EM Sample Preparation and Data Acquisition:

• Ternary Complex Formation and Purification:

  • Follow the same initial steps as for X-ray crystallography to form and purify the ternary complex.

• Grid Preparation:

  • Apply a small volume of the purified complex to a cryo-EM grid.

  • Blot away excess liquid and rapidly plunge-freeze the grid in liquid ethane to vitrify the sample.

• Data Collection:

  • Screen the frozen grids for areas with a good distribution of particles.

  • Collect a large dataset of images using an automated data collection protocol on a high-end transmission electron microscope.

• Image Processing and 3D Reconstruction:

  • Perform motion correction and contrast transfer function (CTF) estimation on the raw images.

  • Pick individual particles and perform 2D classification to remove junk particles.

  • Generate an initial 3D model and perform 3D classification and refinement to obtain a high-resolution 3D reconstruction of the ternary complex.

• Model Building and Analysis:

  • Dock atomic models of the POI and E3 ligase into the cryo-EM density map.

  • Build the PROTAC into the density and refine the overall structure.

In conjunction with experimental methods, computational modeling can provide valuable insights into the structure and dynamics of PROTAC ternary complexes.[9][21][22][23][24][25][26][27][28][29][30][31] Molecular docking and molecular dynamics simulations can be used to predict the likely conformations of the ternary complex and to rationalize structure-activity relationships. These models can be particularly useful for guiding the design of new PROTACs with improved properties.

Conclusion: The Path Forward for Novel PROTACs

The structural analysis of ternary complexes is a cornerstone of modern PROTAC development. By understanding the atomic details of how a PROTAC brings together its target and an E3 ligase, we can rationally design more potent, selective, and effective degraders. For novel PROTACs incorporating new chemical matter, such as the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker, the experimental and computational workflows outlined in this guide provide a clear path forward.[32][33] While challenges remain, particularly in crystallizing or obtaining high-resolution cryo-EM structures of dynamic complexes, the continuous advancements in structural biology techniques promise an exciting future for the field of targeted protein degradation.

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A Senior Application Scientist's Guide to the Head-to-Head Comparison of Rigid Linkers for Estrogen Receptor (ER) Degradation

Introduction: Beyond the Spacer - The Linker as a Critical Modulator of ER Degradation

In the rapidly evolving field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful modality for eliminating disease-causing proteins like the Estrogen Receptor (ER), a key driver in breast cancer.[1] These heterobifunctional molecules operate by inducing proximity between the target protein and an E3 ubiquitin ligase, leading to the target's ubiquitination and subsequent destruction by the proteasome.[2][3] A PROTAC is composed of three key elements: a ligand for the protein of interest (POI), a ligand for an E3 ligase, and a chemical linker connecting them.[4]

While the choice of ligands for the ER and the E3 ligase is foundational, the linker is far from a passive spacer. Its chemical composition, length, and rigidity are critical determinants of a PROTAC's efficacy, selectivity, and pharmacokinetic properties.[5][6] The linker actively modulates the formation of a stable and productive ternary complex—the crucial intermediate for successful degradation.[7] Historically, flexible polyethylene glycol (PEG) and alkyl chains were the go-to choices for their synthetic tractability. However, the field is increasingly pivoting towards linkers with rigid motifs to exert greater conformational control, enhance ternary complex stability, and improve drug-like properties.[4][8]

This guide provides a head-to-head comparison of different rigid linker strategies for ER degradation. We will delve into the mechanistic principles, provide quantitative data from key studies, and offer detailed experimental protocols to empower researchers in the rational design and evaluation of next-generation ER degraders.

The Core Principle: Productive Ternary Complex Formation

The sole purpose of a PROTAC is to facilitate the formation of a productive ternary complex (ER-PROTAC-E3 Ligase). "Productive" is the key distinction; the complex must not only form but must also orient the ER in such a way that its surface lysine residues are accessible to the E2 ubiquitin-conjugating enzyme associated with the E3 ligase.[9] The linker's architecture is the primary determinant of this geometric arrangement.

An optimal linker balances the need for pre-organization with the adaptability required for productive complex formation.[10] Excessive rigidity can prevent the necessary conformational adjustments, leading to a loss of activity, whereas excessive flexibility can lead to an entropic penalty and less stable complexes.[4]

Figure 2. Workflow for comparative evaluation of rigid linkers.

Protocol 1: Determining Degradation Potency (DC50 & Dmax) via Western Blot

This protocol is the cornerstone for quantifying a degrader's efficacy. It measures the reduction in total ERα protein levels after treatment with a range of degrader concentrations. [11][12] A. Causality and Self-Validation: This dose-response experiment is critical for determining potency (DC50) and efficacy (Dmax). [13]A key control is co-treatment with a proteasome inhibitor (e.g., MG132). If the degrader is working through the intended ubiquitin-proteasome pathway, proteasome inhibition should "rescue" the ER protein from degradation. [11]This validates that the observed protein loss is due to proteasomal degradation and not another mechanism like transcriptional repression. It is also crucial to test a wide concentration range to identify a potential "hook effect," where degradation efficiency decreases at very high concentrations due to the formation of unproductive binary complexes. [13] B. Step-by-Step Methodology:

• Cell Seeding: Seed ER-positive breast cancer cells (e.g., MCF-7) in 12-well plates at a density that ensures they are in the logarithmic growth phase at the time of treatment (typically 60-70% confluency). Allow cells to adhere overnight.

• PROTAC Preparation: Prepare a 10-point serial dilution series of each rigid linker PROTAC in complete growth medium from a DMSO stock. A typical concentration range would be 1 µM down to 0.1 nM. Prepare a vehicle-only control (e.g., 0.1% DMSO). [14]3. Treatment:

  • For the main experiment, replace the medium with the prepared PROTAC dilutions and the vehicle control.

  • For the proteasome inhibitor control group, pre-treat cells with 10 µM MG132 for 1-2 hours before adding the PROTACs (at a concentration near their expected DC50). [11]4. Incubation: Incubate the cells for a fixed period, typically 18-24 hours, which is usually sufficient to observe significant degradation.

• Cell Lysis: After incubation, wash the cells twice with ice-cold PBS. Lyse the cells directly in the well using RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 30 minutes. [12]6. Protein Quantification: Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration of each lysate using a BCA or Bradford assay. [12]7. Western Blotting:

  • Normalize the protein amount for each sample (e.g., 20 µg per lane) and prepare them with Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against ERα overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. [14] * Crucially, probe the same membrane with an antibody for a loading control (e.g., GAPDH, β-actin) to ensure equal protein loading across lanes. [14]8. Data Analysis:

  • Detect protein bands using an ECL substrate and an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the ERα band intensity to the corresponding loading control band intensity.

  • Plot the normalized ERα protein levels (as a percentage of the vehicle control) against the logarithm of the PROTAC concentration.

  • Fit the data to a four-parameter logistic non-linear regression model to calculate the DC50 and Dmax values. [12]

Protocol 2: Measuring Degradation Rate via Cycloheximide (CHX) Chase Assay

This assay measures the stability of the target protein by inhibiting new protein synthesis, allowing for the direct observation of the degradation of the pre-existing protein pool. [15][16] A. Causality and Self-Validation: By treating cells with cycloheximide (CHX), a protein synthesis inhibitor, we can isolate the degradation process. Comparing the rate of ERα disappearance in vehicle-treated versus PROTAC-treated cells reveals the degrader-induced acceleration of protein turnover. This confirms that the PROTAC is actively causing degradation rather than simply preventing the accumulation of newly synthesized protein.

B. Step-by-Step Methodology:

• Cell Seeding and Treatment: Seed MCF-7 cells as described in Protocol 1. Treat cells with each PROTAC at a fixed concentration (e.g., 10x its DC50) or a vehicle control for a short period (e.g., 2-4 hours) to allow for ternary complex formation.

• CHX Addition: Add cycloheximide to all wells to a final concentration of 30-50 µg/mL to halt protein synthesis. This is your "time zero" (t=0) point. [15]3. Time Course Harvest: Harvest cells at multiple time points after CHX addition (e.g., 0, 2, 4, 8, 12 hours).

• Analysis: Perform Western blot analysis as described in Protocol 1 for each time point.

• Data Analysis: Quantify the ERα protein levels at each time point, normalized to the loading control and relative to the t=0 sample. Plot the percentage of remaining ERα against time to determine the protein's half-life in the presence and absence of the degrader.

Protocol 3: Assessing Selectivity via Global Proteomics

A critical feature of a high-quality degrader is its selectivity. Global proteomic analysis using mass spectrometry is the gold standard for assessing a degrader's impact on the entire proteome. [11] A. Causality and Self-Validation: This experiment validates the specificity of the PROTAC. An ideal degrader will show a significant and selective reduction only in ERα levels (and potentially closely related proteins if the warhead has cross-reactivity), with minimal changes to the abundance of other proteins. This provides a global view of off-target effects that is impossible to achieve with Western blotting alone.

B. Step-by-Step Methodology:

• Cell Culture and Treatment: Culture ER-positive cells and treat them with a specific PROTAC at a concentration known to cause significant degradation (e.g., its DC50 or Dmax concentration) and a vehicle control for a defined period (e.g., 6-12 hours to identify direct targets).

• Sample Preparation for Mass Spectrometry:

  • Harvest cells and lyse them in a buffer compatible with mass spectrometry (e.g., containing urea).

  • Reduce, alkylate, and digest the proteins into peptides using an enzyme like trypsin.

  • Label the peptides from different conditions (e.g., PROTAC-treated vs. vehicle) with tandem mass tags (TMT) or perform label-free quantification.

• LC-MS/MS Analysis: Analyze the peptide samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use specialized software (e.g., MaxQuant, Proteome Discoverer) to identify and quantify proteins across all samples. Compare the protein abundance in the degrader-treated sample to the vehicle control. A specific degrader will primarily show a significant downregulation of ERα. [11]

Conclusion

The linker is a pivotal component in PROTAC design, directly influencing the potency and properties of the final molecule. The strategic incorporation of rigid motifs like piperazine rings, alkynes, and spirocycles represents a key approach to rationally design the next generation of ER degraders. While flexible linkers have proven successful, the enhanced conformational control offered by rigid structures can lead to more stable ternary complexes and improved drug-like properties.

The true test of any linker design lies in rigorous, quantitative, and head-to-head experimental comparison. By systematically evaluating degradation potency (DC50/Dmax), kinetics, and proteome-wide selectivity, researchers can identify optimal linker architectures. The protocols and principles outlined in this guide provide a robust framework for conducting such comparisons, ultimately accelerating the development of more effective and selective therapies for ER-dependent cancers.

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• Ravid, T., & Hochstrasser, M. (2007). Assays to Measure ER-Associated Degradation in Yeast. Methods in Molecular Biology. Available from: [Link].

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy. Available from: [Link].

• Scaturro, P., et al. (2022). Enriching Proteolysis Targeting Chimeras with a Second Modality: When Two Are Better Than One. Molecules. Available from: [Link].

• Hanna, J., et al. (2006). Quantitative Cell-based Protein Degradation Assays to Identify and Classify Drugs That Target the Ubiquitin-Proteasome System. Molecular and Cellular Proteomics. Available from: [Link].

• Kamiya, Y., & Wakatsuki, S. (2021). Protein degradation assay for endoplasmic reticulum-associated degradation (ERAD) in mammalian cells. Glycoscience Protocols. Available from: [Link].

• Desantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Advances. Available from: [Link].

• Desantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Advances. Available from: [Link].

• Cyrus, K., et al. (2010). Impact of linker length on the activity of PROTACs. ResearchGate. Available from: [Link].

• Cyrus, K., et al. (2010). Impact of linker length on the activity of PROTACs. Molecular BioSystems. Available from: [Link].

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy. Available from: [Link].

• Desantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? ResearchGate. Available from: [Link].

• ResearchGate. ER degradation induced by PROTACs varies with linker length. Available from: [Link].

• Brodsky, J. L., & McCracken, A. A. (2007). The Use of In Vitro Assays to Measure Endoplasmic Reticulum-Associated Degradation. Methods in Molecular Biology. Available from: [Link].

• Farnaby, W., et al. (2025). Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes. Journal of the American Chemical Society. Available from: [Link].

• Cyrus, K., et al. (2010). Impact of linker length on the activity of PROTACs. PubMed. Available from: [Link].

• Imai, S., et al. (2022). Structure–activity relationship study of PROTACs against hematopoietic prostaglandin D2 synthase. Scientific Reports. Available from: [Link].

• Testa, A., et al. (2020). Characterization of degrader-induced ternary complex formation and its impact on in vitro ubiquitination and cellular degradation. ResearchGate. Available from: [Link].

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• Roy, M. J., et al. (2025). Linker-rigidified VHL homodimerizers convert degraders into stabilizers of non-ubiquitinable ternary complexes. bioRxiv. Available from: [Link].

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• Fu, Y., et al. (2020). In vivo target protein degradation induced by PROTACs based on E3 ligase DCAF15. Acta Pharmaceutica Sinica B. Available from: [Link].

• Li, Y., et al. (2020). Quantitative Proteomic Analysis of ER Stress Response Reveals both Common and Specific Features in Two Contrasting Ecotypes of Arabidopsis thaliana. International Journal of Molecular Sciences. Available from: [Link].

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The Spirocyclic Advantage: A Comparative Guide to PROTAC Performance

In the rapidly evolving landscape of targeted protein degradation, the rational design of Proteolysis Targeting Chimeras (PROTACs) has become a paramount focus for researchers in drug discovery. While the warhead and E3 ligase ligand dictate target specificity and recruitment, the linker moiety plays a pivotal, often underappreciated, role in orchestrating the formation of a productive ternary complex and, consequently, the efficiency of protein degradation. This guide provides an in-depth comparison of PROTACs utilizing innovative spirocyclic linkers, offering experimental data on their degradation performance (DC50 and Dmax values) and exploring the scientific rationale behind their design.

The Linker's Dilemma: Balancing Flexibility and Pre-organization

Conventional PROTAC linkers, typically composed of flexible polyethylene glycol (PEG) or alkyl chains, offer synthetic tractability and the ability to span a range of distances between the target protein and the E3 ligase.[1][2] However, their high conformational flexibility can introduce a significant entropic penalty upon formation of the ternary complex, potentially hindering optimal protein-protein interactions for ubiquitination.[3] This has spurred the exploration of more rigid linker architectures to pre-organize the PROTAC into a bioactive conformation, thereby reducing the entropic cost of ternary complex formation.[4]

Spirocyclic motifs, such as spiro[3.3]heptane and azaspiro[3.3]heptane, have emerged as a compelling strategy to impart conformational rigidity into PROTAC linkers.[4][5] These compact, three-dimensional structures can constrain the linker's flexibility, influencing the spatial orientation of the warhead and E3 ligase ligand to favor a productive ternary complex.[6]

Performance Deep Dive: DC50 and Dmax Values of Spirocyclic Linker PROTACs

The efficacy of a PROTAC is primarily defined by two key parameters:

• DC50: The concentration of the PROTAC that induces 50% degradation of the target protein. A lower DC50 value indicates higher potency.

• Dmax: The maximum percentage of target protein degradation achievable with a given PROTAC. A higher Dmax signifies greater efficacy.

The following table summarizes the performance of representative PROTACs incorporating spirocyclic linkers, comparing them to counterparts with more traditional linkers where available.

Target Protein	E3 Ligase	Spirocyclic Linker Motif	DC50 (nM)	Dmax (%)	Cell Line	Reference
TYK2	CRBN	2-azaspiro[3.3]heptane	0.42	95	N/A	[5]
RIPK1	N/A	Unsaturated spirocyclic ring	5.9	N/A	Jurkat	[4]
RIPK1	N/A	Unsaturated spirocyclic ring	9.5	N/A	Jurkat	[4]
Androgen Receptor	Cereblon	2,6-diazaspiro[3.3]heptane	N/A	N/A	VCap, MDA-MB-453	[7]

Note: N/A indicates that the data was not available in the cited source.

The data, though still emerging, suggests that the incorporation of spirocyclic linkers can lead to highly potent degraders with low nanomolar DC50 values and high Dmax percentages. For instance, the TYK2 degrader utilizing a 2-azaspiro[3.3]heptane linker demonstrates exceptional potency with a DC50 of 0.42 nM and a Dmax of 95%.[5] Similarly, RIPK1 degraders with unsaturated spirocyclic linkers also exhibit low nanomolar DC50 values.[4]

The "Why": Causality Behind Spirocyclic Linker Design

The improved performance observed with spirocyclic linkers can be attributed to several key factors:

• Conformational Rigidity: Spirocycles introduce a degree of rigidity that can pre-organize the PROTAC into a conformation conducive to ternary complex formation, thereby minimizing the entropic penalty of binding.[4][6]

• Improved Physicochemical Properties: The compact and three-dimensional nature of spirocyclic motifs can lead to improved solubility and other physicochemical properties compared to linear, often greasy, alkyl chains.[6]

• Novel Exit Vectors: Spirocyclic scaffolds provide unique exit vectors for attaching the warhead and E3 ligase ligand, allowing for a more extensive exploration of the chemical space for optimal ternary complex formation.

Visualizing the Mechanism and Workflow

To better understand the principles discussed, the following diagrams illustrate the PROTAC mechanism of action and a typical experimental workflow for determining DC50 and Dmax values.

Caption: PROTAC Mechanism of Action.

Caption: Experimental Workflow for DC50/Dmax.

Experimental Protocols: A Self-Validating System

The determination of accurate DC50 and Dmax values is critical for the objective comparison of PROTAC performance. The following is a detailed, step-by-step methodology for a Western blot-based protein degradation assay.

Protocol: Western Blot for PROTAC-Mediated Protein Degradation

1. Cell Culture and Treatment:

• 1.1. Seed the desired cell line in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• 1.2. Prepare a serial dilution of the spirocyclic linker-containing PROTAC and control PROTACs in complete cell culture medium. A typical concentration range would be from 1 µM down to 0.1 nM, including a vehicle-only control (e.g., 0.1% DMSO).

• 1.3. Aspirate the medium from the cells and add the media containing the different concentrations of PROTACs.

• 1.4. Incubate the cells for a predetermined time (e.g., 24 hours) at 37°C in a humidified incubator with 5% CO2. The optimal incubation time should be determined empirically for each target and PROTAC system.

2. Cell Lysis and Protein Quantification:

• 2.1. After incubation, place the plates on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• 2.2. Add an appropriate volume of ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors to each well.

• 2.3. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• 2.4. Incubate the lysates on ice for 30 minutes with periodic vortexing.

• 2.5. Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet cellular debris.

• 2.6. Transfer the supernatant (protein lysate) to a new pre-chilled tube.

• 2.7. Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford assay) to ensure equal protein loading for the Western blot.

3. Western Blot Analysis:

• 3.1. Normalize the protein concentration of all samples with lysis buffer and add Laemmli sample buffer. Boil the samples at 95-100°C for 5-10 minutes.

• 3.2. Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel.

• 3.3. Perform electrophoresis to separate the proteins by size.

• 3.4. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• 3.5. Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• 3.6. Incubate the membrane with a primary antibody specific for the target protein overnight at 4°C with gentle agitation.

• 3.7. Wash the membrane three times with TBST for 10 minutes each.

• 3.8. Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• 3.9. Wash the membrane three times with TBST for 10 minutes each.

• 3.10. To ensure equal protein loading, probe the membrane with a primary antibody for a loading control protein (e.g., GAPDH, β-actin, or Vinculin).

4. Data Analysis and Calculation:

• 4.1. Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• 4.2. Quantify the band intensities using densitometry software.

• 4.3. Normalize the band intensity of the target protein to the corresponding loading control for each sample.

• 4.4. Calculate the percentage of protein remaining relative to the vehicle-treated control (set to 100%).

• 4.5. Plot the percentage of remaining protein against the logarithm of the PROTAC concentration.

• 4.6. Fit the data to a four-parameter variable slope non-linear regression model to determine the DC50 and Dmax values.

Conclusion and Future Outlook

The integration of spirocyclic linkers into PROTAC design represents a significant advancement in the field of targeted protein degradation. The available data, while still growing, strongly suggests that the conformational constraint imposed by these rigid scaffolds can translate into substantial improvements in degradation potency and efficacy. As our understanding of the structural biology of ternary complexes deepens, the rational, structure-guided design of spirocyclic and other conformationally restricted linkers will undoubtedly play a crucial role in the development of the next generation of highly selective and potent PROTAC-based therapeutics. The experimental protocols outlined in this guide provide a robust framework for the accurate and reproducible evaluation of these novel degraders, ensuring the continued progress of this exciting therapeutic modality.

References

• Discovery of a Highly Potent and Selective Tyrosine Kinase 2 (TYK2) Degrader with In Vivo Therapeutic Efficacy in a Murine Psoriasis Model. Journal of Medicinal Chemistry. [Link]

• Design, Optimization and Development of RIPK1 Degraders with Improved Pharmacokinetic and Pharmacodynamic Properties. National Institutes of Health. [Link]

• Androgen receptor protein degraders with a tricyclic cereblon ligand.

• Targeted Protein Degradation: Design Considerations for PROTAC Development. eScholarship, University of California. [Link]

• Current strategies for the design of PROTAC linkers: a critical review. National Institutes of Health. [Link]

• Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. National Institutes of Health. [Link]

• Serine threonine kinase (AKT) degradation / disruption compounds and methods of use.

• Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes. National Institutes of Health. [Link]

• Selective bcl-xl protac compounds and methods of use.
• Small molecule degraders of stat3.

• Novel SMARCA Degraders for Treating Cancer. ACS Medicinal Chemistry Letters. [Link]

• Structure‐Based Design of a Macrocyclic PROTAC. National Institutes of Health. [Link]

• Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. PubMed, National Institutes of Health. [Link]

• One-pot synthesis of CRBN PROTACs via photoinduced C(sp2)–C(sp3) cross coupling and amide formation for PROTAC library synthesis. ResearchGate. [Link]

• Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. ACS Publications. [Link]

• Synthetic and structure–activity studies of SP2577 and TCP towards LSD1 targeting PROTACs. RSC Publishing. [Link]

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• 3. WO2020010227A1 - Protein degraders and uses thereof - Google Patents [patents.google.com]
• 4. Design, Optimization and Development of RIPK1 Degraders with Improved Pharmacokinetic and Pharmacodynamic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
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Navigating the Selectivity Landscape of PROTACs: A Comparative Analysis of the 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane Linker

For Researchers, Scientists, and Drug Development Professionals: A Technical Guide to Understanding and Optimizing PROTAC Selectivity

The advent of Proteolysis-Targeting Chimeras (PROTACs) has ushered in a new era of targeted protein degradation, offering a powerful modality to eliminate disease-causing proteins. The selectivity of these heterobifunctional molecules is paramount to their therapeutic success, minimizing off-target effects and ensuring patient safety. A critical determinant of a PROTAC's selectivity profile is the chemical linker that connects the target-binding warhead to the E3 ligase-recruiting moiety. This guide provides an in-depth comparison of the selectivity profile of PROTACs incorporating the rigid 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker, benchmarked against PROTACs with more conventional flexible linkers.

The Spirocyclic Advantage: Pre-organization for Enhanced Selectivity

The 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane moiety introduces a significant degree of rigidity into the PROTAC linker. This structural constraint is hypothesized to pre-organize the PROTAC into a conformation that is more favorable for the formation of a productive ternary complex between the target protein and the E3 ligase.[1][2] This pre-organization can lead to enhanced selectivity by disfavoring the formation of unproductive or off-target ternary complexes.

A prime example of a PROTAC utilizing this spirocyclic linker is ERD-1233 , a potent and orally bioavailable degrader of the Estrogen Receptor alpha (ERα).[3][4][5] ERD-1233 was developed from extensive linker optimization and demonstrates high efficacy in preclinical models of ER-positive breast cancer.[3][4][5] While the primary publication on ERD-1233 thoroughly characterizes its on-target degradation activity, detailed global proteomics data on its selectivity profile remains limited in the public domain. However, the principles of linker rigidity suggest a more defined interaction with the target and E3 ligase, potentially minimizing off-target degradation.

Comparative Selectivity: Spirocyclic vs. Flexible Linkers

To understand the potential selectivity advantages of the 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane linker, it is essential to compare it with commonly used flexible linkers, such as polyethylene glycol (PEG) and alkyl chains.

Linker Type	Key Characteristics	Hypothesized Impact on Selectivity	Supporting Rationale
3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane (Spirocyclic)	Rigid, pre-organized conformation	Potentially Higher Selectivity	The constrained structure is thought to favor the formation of a specific, productive ternary complex, reducing the likelihood of engaging off-target proteins.[1][2]
Polyethylene Glycol (PEG)	Flexible, hydrophilic	Variable Selectivity	The flexibility can allow for the formation of multiple ternary complex conformations, some of which may be off-target. However, the hydrophilicity can improve solubility and reduce non-specific hydrophobic interactions.[6][7]
Alkyl Chains	Flexible, hydrophobic	Variable Selectivity	Similar to PEG linkers, the flexibility can lead to off-target interactions. The hydrophobicity may increase non-specific binding to other proteins.[6][7]

The clinical-stage ERα degrader, ARV-471 (Vepdegestrant) , provides a valuable benchmark for selectivity. While the specific linker structure of ARV-471 is proprietary, it is known to be an oral PROTAC that potently and selectively degrades ERα.[8][9] Global proteomics analysis of ARV-471 has demonstrated its high selectivity for ERα.[8] This high selectivity is a critical attribute for its clinical development and provides a standard against which new PROTACs like ERD-1233 will be measured.

Experimental Workflows for Assessing PROTAC Selectivity

A rigorous evaluation of a PROTAC's selectivity is crucial. The following experimental workflows are industry-standard for characterizing on- and off-target effects.

Global Proteomics by Mass Spectrometry

This is the gold-standard for unbiasedly assessing the entire proteome for changes in protein abundance following PROTAC treatment.

Caption: Workflow for Global Proteomics Analysis of PROTAC Selectivity.

Protocol:

• Cell Culture and Treatment: Plate cancer cells (e.g., MCF-7 for ERα) and treat with the PROTAC of interest at various concentrations and time points. A vehicle control (e.g., DMSO) is essential.

• Cell Lysis and Protein Extraction: Harvest cells and lyse them to extract total protein.

• Protein Digestion and Labeling: Digest proteins into peptides using an enzyme like trypsin. For quantitative proteomics, label peptides with isobaric tags (e.g., TMT or iTRAQ).

• LC-MS/MS Analysis: Separate and analyze the labeled peptides using liquid chromatography-tandem mass spectrometry.

• Data Analysis: Search the acquired MS/MS data against a protein database to identify and quantify proteins. Compare protein abundance between PROTAC-treated and vehicle-treated samples to identify significantly downregulated proteins.

Orthogonal Validation by Western Blot

Identified off-targets from proteomics should be validated using a targeted method like Western blotting.

Sources

• 1. Proteolysis-targeting chimeras with reduced off-targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. precisepeg.com [precisepeg.com]
• 3. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ERD-1233 | ERα degrader | Probechem Biochemicals [probechem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. The clinical advances of proteolysis targeting chimeras in oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Oral Estrogen Receptor PROTAC Vepdegestrant (ARV-471) Is Highly Efficacious as Monotherapy and in Combination with CDK4/6 or PI3K/mTOR Pathway Inhibitors in Preclinical ER+ Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Benchmarking PROTAC® Linkers: A Head-to-Head Comparison Featuring 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Introduction: The Critical Role of the Linker in Targeted Protein Degradation

In the rapidly advancing field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. These heterobifunctional molecules are designed to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system, to selectively eliminate disease-causing proteins. A PROTAC molecule consists of three key components: a ligand that binds to the target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects these two ligands.[1][]

While the choice of POI and E3 ligase ligands determines the "what" and "how" of the degradation process, the linker is the architectural linchpin that dictates the efficiency and success of the entire endeavor. The linker's length, rigidity, and chemical composition are not merely passive spacers; they critically influence the formation of a stable and productive ternary complex between the POI and the E3 ligase, a prerequisite for ubiquitination and subsequent degradation.[3][4] An improperly designed linker can lead to steric hindrance or an unfavorable orientation, abrogating the PROTAC's activity.

This guide provides a comprehensive framework for the objective comparison of PROTAC® linkers, with a special focus on 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane , a novel spirocyclic linker, against other commercially available alternatives. We will delve into the theoretical considerations behind linker design and provide detailed, step-by-step experimental protocols for a robust head-to-head evaluation. This guide is intended for researchers, scientists, and drug development professionals seeking to optimize their PROTAC design and selection process.

Featured Linker: 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

Structure:

Rationale for Evaluation: The spirocyclic nature of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane introduces a degree of conformational rigidity that is hypothesized to be advantageous for pre-organizing the POI and E3 ligase ligands, potentially reducing the entropic penalty of ternary complex formation. The oxa-azaspiro[4.5]decane core also offers distinct physicochemical properties compared to more common linear PEG or alkyl linkers.

Comparator Commercially Available Linkers

For a comprehensive benchmarking study, we will compare 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane against two widely used classes of PROTAC® linkers:

• Flexible PEG Linkers: Represented by a standard m-PEG3-acid linker. Polyethylene glycol (PEG) linkers are popular due to their hydrophilicity, which can improve solubility, and their flexibility, which allows for a broader conformational search during ternary complex formation.[3]

• Rigid Piperazine-Based Linkers: Represented by a piperazine-containing alkyl linker. Piperazine moieties are often incorporated into linkers to enhance rigidity and metabolic stability.[5]

Comparative Data Summary Table

The following table outlines the key performance indicators that will be assessed in the experimental protocols. This table should be populated with the experimental data generated for a comprehensive comparison.

Parameter	3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane	m-PEG3-acid Linker	Piperazine-Based Linker
Physicochemical Properties
Solubility (µM)	Experimental Data	Experimental Data	Experimental Data
Permeability (Papp, 10⁻⁶ cm/s)	Experimental Data	Experimental Data	Experimental Data
Ternary Complex Formation
Binding Affinity (KD, nM)	Experimental Data	Experimental Data	Experimental Data
Cooperativity (α)	Experimental Data	Experimental Data	Experimental Data
Cellular Degradation
DC₅₀ (nM)	Experimental Data	Experimental Data	Experimental Data
Dₘₐₓ (%)	Experimental Data	Experimental Data	Experimental Data
Degradation Rate (kdeg, h⁻¹)	Experimental Data	Experimental Data	Experimental Data
In Vitro Stability
Plasma Half-life (t₁/₂, h)	Experimental Data	Experimental Data	Experimental Data

Experimental Protocols for Head-to-Head Benchmarking

The following protocols are designed to provide a rigorous and objective comparison of the selected linkers. It is crucial to maintain consistency in experimental conditions, such as cell lines, protein concentrations, and incubation times, to ensure the validity of the comparative data.

Workflow for PROTAC Linker Evaluation

Caption: Workflow for comprehensive PROTAC linker evaluation.

Ternary Complex Formation Assay (Time-Resolved Förster Resonance Energy Transfer - TR-FRET)

Objective: To quantify the formation and stability of the ternary complex (POI-PROTAC-E3 ligase).

Principle: This assay measures the proximity of the POI and E3 ligase induced by the PROTAC. The POI is labeled with a donor fluorophore (e.g., terbium) and the E3 ligase with an acceptor fluorophore (e.g., GFP). When the PROTAC brings the two proteins into close proximity, FRET occurs, resulting in a detectable signal.

Methodology:

• Reagent Preparation:

  • Recombinantly express and purify the POI and the E3 ligase complex (e.g., VHL-ElonginB-ElonginC).

  • Label the POI with a donor fluorophore and the E3 ligase with an acceptor fluorophore according to the manufacturer's instructions.

• Assay Setup:

  • In a 384-well plate, add a fixed concentration of the labeled POI and E3 ligase.

  • Add serial dilutions of the PROTACs to be tested.

  • Include controls with no PROTAC and with each protein alone.

• Incubation and Measurement:

  • Incubate the plate at room temperature for a defined period (e.g., 1-2 hours).

  • Measure the TR-FRET signal using a plate reader with appropriate excitation and emission wavelengths.

• Data Analysis:

  • Calculate the TR-FRET ratio and plot it against the PROTAC concentration.

  • Determine the binding affinity (KD) and cooperativity (α) of ternary complex formation.

Cellular Degradation Assay (Western Blot)

Objective: To determine the concentration-dependent degradation of the target protein in a cellular context.[6]

Principle: This is the gold-standard method for quantifying changes in protein levels. Cells are treated with the PROTAC, and the amount of the target protein is subsequently measured by immunoblotting.

Methodology:

• Cell Culture and Treatment:

  • Seed a relevant cell line in 6-well plates and allow them to adhere overnight.

  • Treat the cells with a serial dilution of each PROTAC for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease inhibitors.

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with a primary antibody specific to the POI and a loading control (e.g., GAPDH or β-actin).

  • Incubate with a secondary antibody conjugated to horseradish peroxidase (HRP) and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the POI band intensity to the loading control.

  • Plot the percentage of remaining protein against the PROTAC concentration to determine the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation).[7][8]

PROTAC Degradation Mechanism

Caption: Mechanism of PROTAC-mediated protein degradation.

Cell Permeability Assay (Parallel Artificial Membrane Permeability Assay - PAMPA)

Objective: To assess the passive permeability of the PROTACs across an artificial membrane, providing an indication of their cell entry potential.[6][9]

Principle: The PAMPA assay uses a 96-well filter plate coated with an artificial membrane to mimic the lipid barrier of a cell. The rate at which the PROTAC diffuses from a donor to an acceptor compartment is measured.

Methodology:

• Plate Preparation:

  • Coat a 96-well filter plate with an artificial membrane solution (e.g., 2% lecithin in dodecane).

• Compound Addition:

  • Add the PROTAC solution to the donor wells.

  • Fill the acceptor wells with buffer.

• Incubation and Analysis:

  • Incubate the plate for a defined period (e.g., 4-16 hours).

  • Measure the concentration of the PROTAC in both the donor and acceptor wells using LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp).

Conclusion and Future Directions

The selection of an optimal linker is a critical step in the development of a successful PROTAC therapeutic. The experimental framework outlined in this guide provides a robust and objective methodology for benchmarking the performance of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane against other commercially available linkers. By systematically evaluating key parameters such as ternary complex formation, cellular degradation efficiency, and permeability, researchers can make data-driven decisions to advance their targeted protein degradation programs.

Future studies should also consider the impact of the linker on the pharmacokinetic and pharmacodynamic properties of the PROTAC in in vivo models. The insights gained from these comprehensive benchmarking studies will undoubtedly contribute to the design of next-generation PROTACs with improved efficacy and safety profiles.

References

• Békés, M., Langley, D. R., & Crews, C. M. (2022). PROTAC targeted protein degraders: the past is prologue. Nature Reviews Drug Discovery, 21(3), 181-200. [Link]

• Chamberlain, P. P., & Hamann, L. G. (2019). Development of targeted protein degradation therapeutics. Nature Chemical Biology, 15(10), 937-944. [Link]

• Farnaby, W., et al. (2019). BAF complex vulnerabilities in cancer demonstrated via structure-based PROTAC design. Nature Chemical Biology, 15(7), 672-680. [Link]

• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13(5), 514-521. [Link]

• Hughes, S. J., & Ciulli, A. (2017). Molecular recognition of ternary complexes: a new dimension in the structure-guided design of chemical degraders. Essays in Biochemistry, 61(5), 505-516. [Link]

• Roy, M. J., et al. (2019). SPR-based screening for PROTAC-mediated ternary complex formation. SLAS DISCOVERY: Advancing Life Sciences R&D, 24(8), 835-845. [Link]

• Testa, A., et al. (2020). Structure-based design of a macrocyclic PROTAC. Angewandte Chemie International Edition, 59(4), 1767-1771. [Link]

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Journal of Medicinal Chemistry, 63(13), 6899-6927. [Link]

• Zengerle, M., Chan, K. H., & Ciulli, A. (2015). Selective small molecule induced degradation of the BET bromodomain protein BRD4. ACS Chemical Biology, 10(8), 1770-1777. [Link]

• Donovan, K. A., et al. (2020). The importance of cellular degradation kinetics for understanding mechanisms in targeted protein degradation. RSC Chemical Biology, 1(2), 90-101. [Link]

• NJ Bio, Inc. (n.d.). Targeted Protein Degraders. Retrieved from [Link]

• Chalmers University of Technology. (2024). Modeling PROTAC degradation activity with machine learning. Retrieved from [Link]

Sources

• 1. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. research.chalmers.se [research.chalmers.se]
• 9. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Definitive Guide to the Safe Disposal of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

This document provides a comprehensive, step-by-step protocol for the proper and safe disposal of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane. As a specialized PROTAC linker, this compound is integral to cutting-edge drug development, and its handling requires a commensurate level of diligence.[1] The procedures outlined below are designed to ensure the safety of laboratory personnel, maintain regulatory compliance, and protect the environment. This guide moves beyond a simple checklist, explaining the chemical rationale behind each procedural step to empower researchers with a deep, actionable understanding of the disposal process.

Foundational Safety Profile & Hazard Analysis

• Structural Components & Inferred Hazards:

  • Azaspirodecane (Tertiary Amine): Similar aza-compounds can act as skin and eye irritants.[2][3][4] Amines may also cause respiratory irritation.[4]

  • Oxolane (Cyclic Ether): While less prone than linear ethers, cyclic ethers can potentially form explosive peroxides upon prolonged storage with exposure to air and light. This is primarily a storage concern rather than an immediate disposal hazard.

  • Dimethoxymethyl (Acetal): Acetals are known to be unstable in acidic conditions. They can hydrolyze to form the corresponding aldehyde and alcohol—in this case, methanol. This reactivity dictates that acidic waste streams are strictly incompatible.

Based on this analysis, the compound must be handled as a hazardous substance with potential irritant properties and specific chemical incompatibilities.

Table 1: Chemical & Physical Properties

Property	Value	Source
Molecular Formula	C₁₁H₂₁NO₃	ChemicalBook[5]
Molecular Weight	215.29 g/mol	ChemicalBook[5]
Predicted Boiling Point	293.9 ± 30.0 °C	ChemicalBook[5]

| Predicted Density | 1.07 ± 0.1 g/cm³ | ChemicalBook[5] |

Pre-Disposal Operations: Handling and Personal Protective Equipment (PPE)

Safe disposal begins with safe handling. Adherence to proper PPE protocols is non-negotiable to mitigate risks of exposure.

• Engineering Controls: All handling and preparation for disposal should occur within a certified chemical fume hood to control vapor inhalation.[3] An eyewash station and safety shower must be readily accessible.[6]

• Mandatory PPE:

  • Eye Protection: Wear chemical safety goggles or a face shield.[3]

  • Hand Protection: Use nitrile rubber gloves. Inspect gloves for integrity before use and dispose of them properly after handling.[6][7]

  • Body Protection: A standard laboratory coat is required. For larger quantities or in case of a spill, a chemically resistant apron is recommended.[6]

The Disposal Workflow: A Step-by-Step Protocol

In-lab treatment or neutralization of this compound is not recommended due to the absence of comprehensive reactivity data.[8] The only acceptable method of disposal is through a licensed environmental waste management service. The following workflow ensures compliance and safety.

Caption: Disposal workflow for 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane.

Detailed Procedural Steps:

• Waste Classification: The waste must be classified as hazardous chemical waste.[9] Specifically, it falls under the category of non-halogenated organic compounds.

• Segregation at Source: Never mix 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane with other waste types.[10] Cross-contamination can lead to unknown and potentially dangerous reactions. Crucially, keep it isolated from:

  • Strong Acids (Risk of violent hydrolysis)[2]

  • Strong Oxidizing Agents[2]

  • Halogenated Solvents

• Container Selection:

  • Choose a container that is in good condition, compatible with the chemical, and has a secure, vapor-tight lid.[9]

  • Suitable materials include borosilicate glass or high-density polyethylene (HDPE). Do not use metal containers for amine-containing compounds.[9]

  • The container should not be filled beyond 90% capacity to allow for vapor expansion.[9]

• Labeling: All waste containers must be meticulously labeled immediately upon the first addition of waste.[11] The label must include:

  • The words "Hazardous Waste"

  • The full, unabbreviated chemical name: "3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane"

  • An accurate estimation of the concentration and volume

  • The accumulation start date

  • Relevant hazard information (e.g., "Irritant," "Avoid contact with acids")

• Secure Storage: Store the sealed waste container in a designated satellite accumulation area or central hazardous waste storage facility.[9] This area must be:

  • Secure and under the control of laboratory personnel.[9]

  • Well-ventilated.[10]

  • Equipped with secondary containment to capture any potential leaks.[9]

• Professional Disposal: Arrange for the collection, transport, and ultimate disposal of the waste by a certified hazardous waste management company.[10][11] Provide them with all available information on the compound. This is the only legally compliant and safe final disposal route.

Emergency Procedures: Spill Management

In the event of an accidental release, prompt and correct action is critical to prevent exposure and environmental contamination.

• Immediate Actions:

  • Alert all personnel in the immediate vicinity.

  • If the spill is large or involves other hazardous materials, evacuate the area and contact your institution's Environmental Health & Safety (EHS) office.

• For a Small, Controllable Spill:

  • Don the appropriate PPE as described in Section 2.

  • Contain the spill using an inert, non-combustible absorbent material such as vermiculite, sand, or commercial sorbent pads. Do not use combustible materials like paper towels as the primary absorbent.

  • Carefully collect the absorbed material using non-sparking tools and place it into a designated, sealable container for hazardous waste.[3][12]

  • Label the container as "Spill Debris containing 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane" and dispose of it according to the protocol in Section 3.

  • Decontaminate the spill area with a suitable laboratory detergent and water.

By adhering to this comprehensive guide, researchers can ensure that the disposal of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is managed with the highest standards of safety, scientific integrity, and environmental stewardship.

References

• 1,4-dioxaspiro[4.5]decan-8-one Safety Data Sheet. Fisher Scientific. [URL: Available through Fisher Scientific's website, specific deep link may vary.][2]

• 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane Product Information. ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21220468.htm][5]

• 5-(4-Methoxyphenyl)-3-methyl-1-oxa-3-azaspiro[5.5]undecane Hydrochloride Safety Data Sheet. LGC Standards. [URL: Available through LGC Standards' website, specific deep link may vary.][6]

• 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane Product Page. MedChemExpress. [URL: https://www.medchemexpress.com/3-(dimethoxymethyl)-1-oxa-8-azaspiro-4.5-decane.html][1]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. (2022-04-11). [URL: https://www.gaiaca.com/how-to-dispose-of-chemical-waste-in-a-lab-correctly/][9]

• In-Lab Disposal Methods: Waste Management Guide. Indiana University Environmental Health and Safety. [URL: https://protect.iu.edu/environmental-health/waste-management/in-lab-disposal.html][8]

• cis-8-Methoxy-1,3-diazaspiro[4.5]decane-2,4-dione Safety Data Sheet. CymitQuimica. (2025-12-21). [URL: Available through CymitQuimica's website, specific deep link may vary.][3]

• Decane Safety Data Sheet. Fisher Scientific. (2010-08-19). [URL: Available through Fisher Scientific's website, specific deep link may vary.][12]

• How to Safely Dispose of Laboratory Waste? Stericycle UK. (2024-10-24). [URL: https://www.stericycle.co.uk/blog/how-to-safely-dispose-of-laboratory-waste][11]

• How Do You Dispose Of Waste In A Laboratory? Chemistry For Everyone. (2025-05-24). [URL: https://www.youtube.com/watch?v=R_MA1m4_y_A][10]

• 4-(4-Methoxybenzyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decane Safety Data Sheet. AK Scientific, Inc. [URL: Available through AK Scientific's website, specific deep link may vary.][4]

• 1,4-Dioxa-8-azaspiro[4.5]decane, 8-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Safety Data Sheet. LookChem. [URL: https://www.lookchem.com/sds/cas-918/918451-29-3.html][7]

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Navigating the Unseen: A Guide to Safely Handling 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

For the pioneering researchers, scientists, and drug development professionals breaking new ground with novel chemical entities, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, a PROTAC (Proteolysis Targeting Chimera) linker used in advanced drug discovery.[1] While a specific Safety Data Sheet (SDS) for this compound is not publicly available, this document synthesizes field-proven insights and data from structurally similar aza-spirocyclic and spirocyclic ether compounds to establish a robust framework for its safe handling, use, and disposal.

Our commitment is to empower your research with the highest standards of safety, building a foundation of trust that extends beyond the product itself. The following protocols are designed to be a self-validating system, grounded in the principles of chemical causality and authoritative safety standards.

Core Safety Directives: A Proactive Approach to an Unknown Profile

Given the absence of specific toxicological data for 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane, a cautious approach is mandatory. The recommendations below are derived from the hazard profiles of analogous compounds, which suggest potential for skin, eye, and respiratory irritation.[2][3][4]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable to minimize exposure. The following table summarizes the recommended PPE for handling this compound.

Body Part	Personal Protective Equipment	Specification/Standard	Rationale
Eyes/Face	Safety glasses with side shields or Goggles, and a Face Shield	ANSI Z87.1 certified	Protects against potential splashes and aerosols. A face shield is crucial when handling larger quantities or if there is a risk of exothermic reaction.[2][5]
Hands	Chemical-resistant gloves	Nitrile, Neoprene, or Butyl rubber. Inspect gloves for integrity before each use.[5]	Provides a barrier against skin contact. Double gloving is recommended for enhanced protection.
Body	Flame-retardant, long-sleeved laboratory coat	---	Protects skin and personal clothing from contamination.[5]
Respiratory	Use in a well-ventilated area, preferably a chemical fume hood.	A NIOSH-approved respirator with organic vapor cartridges may be necessary if ventilation is inadequate or if aerosols are generated.[5][6]	Minimizes inhalation of any potential vapors or aerosols.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is critical for minimizing risk and ensuring the integrity of your experiments.

Pre-Handling Checklist:

• Risk Assessment: Before beginning any work, perform a thorough risk assessment specific to your planned experiment.

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a valid certification.

• PPE Inspection: Inspect all PPE for defects. Don gloves using the proper technique to avoid contaminating the inner surface.[2]

• Spill Kit Accessibility: Confirm that a spill kit containing appropriate absorbent materials is readily available.

Handling Protocol:

• Controlled Environment: All handling of 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane should be conducted within a certified chemical fume hood to ensure adequate ventilation.[3][5]

• Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[2][5]

• Prevent Aerosolization: Handle the compound gently to prevent the formation of dust and aerosols.[2][5]

• Use of Non-Sparking Tools: Employ non-sparking tools and take precautionary measures against static discharge, especially when handling flammable solvents.[5]

• Post-Handling Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][5]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

• Keep away from heat, sparks, and open flames.

• Store separately from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[5]

Visualizing the Workflow for Safe Handling

The following diagram illustrates the critical steps for safely handling 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane.

Caption: Disposal Workflow for 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane Waste.

By implementing these safety and logistical measures, you can confidently advance your research while maintaining the highest standards of laboratory safety. Our goal is to be your preferred partner in scientific discovery, providing value that goes beyond the product itself.

References

• Personal protective equipment for handling Spiro[4.5]dec-9-EN-7-one - Benchchem.
• SAFETY DATA SHEET - CymitQuimica.
• Safety Data Sheet - Fluorochem.
• SAFETY DATA SHEET - LGC Standards.
• Personal Protective Equipment (PPE) - CHEMM.
• Chemical Safety: Personal Protective Equipment.
• Protective Equipment | Plant Protection - Albert Kerbl GmbH.
• Safety data sheet - ChemPoint.com.
• 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane | PROTAC Linker | MedChemExpress.
• 5 Types of PPE for Hazardous Chemicals | Hazmat School.
• 1 - SAFETY DATA SHEET.

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• 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]